Ethylammonium formate

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Ethylammonium Formate Ionic Liquid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylammonium (B1618946) formate (B1220265) (EAF) is a protic ionic liquid (PIL) that has garnered significant interest in various scientific fields, including pharmaceuticals, due to its unique set of properties. As an environmentally friendly solvent with tunable characteristics, it presents a compelling alternative to traditional volatile organic solvents. This technical guide provides a comprehensive overview of the core physicochemical properties of EAF, detailed experimental protocols for their measurement, and visualizations to aid in understanding its behavior and potential applications.

Core Physicochemical Properties

Ethylammonium formate is formed through the neutralization reaction of the Brønsted acid, formic acid, with the Brønsted base, ethylamine (B1201723).[1] This results in an ionic salt with a low melting point, classifying it as a room-temperature ionic liquid.

General Properties

Property	Value	Reference
Molecular Formula	C₃H₉NO₂	[2]
Molecular Weight	91.11 g/mol	[2]
Appearance	Clear, colorless liquid	[3]

Thermal Properties

The thermal stability of an ionic liquid is a critical parameter for its application in various processes.

Property	Value
Melting Point	Not clearly defined; glass transition observed
Boiling Point	Not applicable; decomposes at elevated temperatures
Decomposition Temperature	~150 °C
Glass Transition Temperature	-71.3 °C

Note: Specific values for melting and boiling points of ethylammonium formate are not consistently reported in the literature, with decomposition often occurring before boiling.

Quantitative Data

Density

Density is a fundamental property that influences solvation capabilities and mass transfer characteristics.

Table 1: Density of Ethylammonium Formate at Various Temperatures

Temperature (°C)	Density (g/cm³)
Data not available	Data not available
Data not available	Data not available
Data not available	Data not available

Viscosity

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter in applications involving fluid handling and reaction kinetics. The viscosity of ionic liquids is known to decrease significantly with increasing temperature.[4]

Table 2: Viscosity of Ethylammonium Formate at Various Temperatures

Temperature (°C)	Viscosity (mPa·s)
24	11.5
Data not available	Data not available
Data not available	Data not available

Ionic Conductivity

Ionic conductivity is a measure of a material's ability to conduct electricity through the movement of ions. For ionic liquids, this property is highly dependent on viscosity and temperature.[5]

Table 3: Ionic Conductivity of Ethylammonium Formate at Various Temperatures

Temperature (°C)	Ionic Conductivity (mS/cm)
Room Temperature	3.3
Data not available	Data not available
Data not available	Data not available

Experimental Protocols

Accurate and reproducible measurement of physicochemical properties is paramount. The following sections detail the methodologies for key experiments.

Synthesis of Ethylammonium Formate

The synthesis of ethylammonium formate is a straightforward acid-base neutralization reaction.

Protocol:

• In a round-bottom flask immersed in an ice bath, place a known molar amount of ethylamine (70% in water).[6]

• While stirring vigorously, slowly add an equimolar amount of formic acid (98%) dropwise to the ethylamine solution.[6]

• Maintain the temperature of the reaction mixture below 10 °C throughout the addition process.

• After the addition is complete, continue stirring the mixture for several hours at room temperature to ensure the reaction goes to completion.

• Remove the water from the resulting solution via rotary evaporation under reduced pressure.

• The final product, ethylammonium formate, should be a clear, colorless liquid.

Synthesis workflow for Ethylammonium Formate.

Density Measurement

The density of ionic liquids can be accurately measured using a vibrating tube densitometer, such as those manufactured by Anton Paar.

Protocol:

• Calibration: Calibrate the instrument daily with dry air and deionized water according to the manufacturer's instructions.[7][8]

• Sample Preparation: Ensure the ethylammonium formate sample is free of air bubbles. Degassing may be necessary.

• Injection: Inject the sample into the measuring cell using a syringe, ensuring the cell is completely filled without any bubbles.[8]

• Temperature Equilibration: Allow the sample to thermally equilibrate to the desired temperature setpoint. The instrument will indicate when the temperature is stable.

• Measurement: The instrument measures the oscillation period of the U-tube containing the sample and calculates the density.

• Cleaning: After each measurement, thoroughly clean the measuring cell with appropriate solvents (e.g., ethanol (B145695) and acetone) and dry it completely.[7]

Workflow for density measurement.

Viscosity Measurement

A rotational viscometer, such as a Brookfield viscometer, is commonly used to determine the dynamic viscosity of ionic liquids.

Protocol:

• Instrument Setup: Level the viscometer and select the appropriate spindle and rotational speed based on the expected viscosity of the ethylammonium formate.[9][10]

• Sample Preparation: Place a sufficient volume of the EAF sample in a suitable container to ensure the spindle is immersed to the marked level.

• Temperature Control: Bring the sample to the desired measurement temperature using a water bath or other temperature control unit.

• Measurement: Immerse the rotating spindle in the sample and allow the reading to stabilize. The instrument measures the torque required to rotate the spindle at a constant speed, which is then converted to a viscosity value in mPa·s.[10]

• Data Recording: Record the viscosity, temperature, spindle number, and rotational speed.

• Cleaning: Thoroughly clean the spindle and sample container after each measurement.

Workflow for viscosity measurement.

Ionic Conductivity Measurement

A four-electrode conductivity cell is recommended for accurate measurements of ionic liquids to minimize polarization effects at the electrode-liquid interface.

Protocol:

• Probe Calibration: Calibrate the conductivity probe using standard solutions of known conductivity (e.g., KCl solutions) according to the instrument manufacturer's instructions.

• Sample Preparation: Place the ethylammonium formate sample in a clean, dry measuring cell.

• Temperature Control: Ensure the sample is at the desired measurement temperature, as conductivity is highly temperature-dependent.

• Measurement: Immerse the four-electrode probe into the sample. The instrument applies an alternating current to the outer two electrodes and measures the voltage across the inner two electrodes. This four-probe setup mitigates errors arising from electrode polarization.[11] The conductivity is then calculated and displayed.

• Data Recording: Record the conductivity and temperature.

• Cleaning: Clean the probe thoroughly with deionized water and a suitable solvent after each measurement.

Workflow for conductivity measurement.

Spectroscopic Data

Spectroscopic analysis provides valuable information about the molecular structure and purity of ethylammonium formate.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of an ammonium (B1175870) formate salt is expected to show characteristic absorption bands for the N-H stretches of the ammonium cation, the C=O stretch of the formate anion, and C-H stretches of the ethyl group. For 2-hydroxyethylammonium formate, a related compound, a broad peak is observed in the 2500-3500 cm⁻¹ range, which is attributed to O-H and N-H stretching, and a prominent carbonyl peak appears around 1577 cm⁻¹.[1] Similar features would be anticipated for ethylammonium formate, with the N-H stretching vibrations of the ethylammonium cation and the carboxylate stretching vibrations of the formate anion being key identifiers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the structure of the ethylammonium and formate ions. Based on the spectra of similar compounds like methylammonium (B1206745) formate and triethylammonium (B8662869) formate, the following peaks can be anticipated for ethylammonium formate:[12]

• A singlet for the proton of the formate anion (HCOO⁻).

• A quartet for the methylene (B1212753) protons (-CH₂-) of the ethyl group, coupled to the methyl protons.

• A triplet for the methyl protons (-CH₃) of the ethyl group, coupled to the methylene protons.

• A broad singlet for the ammonium protons (-NH₃⁺).

Conclusion

Ethylammonium formate possesses a unique combination of properties that make it a promising ionic liquid for a range of applications, particularly in the pharmaceutical and drug development sectors. This guide has provided a detailed overview of its key physicochemical characteristics, methodologies for their accurate measurement, and expected spectroscopic features. The provided workflows and data tables serve as a valuable resource for researchers and scientists working with this versatile ionic liquid. Further research to populate the temperature-dependent data tables will be crucial for optimizing its use in various applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Ethylammonium formate | C3H9NO2 | CID 21903536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethylammonium formate [greatcellsolarmaterials.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. anton-paar.com [anton-paar.com]
• 8. metersolution.com [metersolution.com]
• 9. bldeapharmacy.ac.in [bldeapharmacy.ac.in]
• 10. m.youtube.com [m.youtube.com]
• 11. instrumentationtools.com [instrumentationtools.com]
• 12. Synthesis of Some Organic Ammonium Formate Salts and Study of Their Antifungal Properties | Auctores [auctoresonline.org]

Ethylammonium formate CAS number and molecular weight

This guide provides core technical data for ethylammonium (B1618946) formate (B1220265), focusing on its chemical identifiers and properties for researchers, scientists, and drug development professionals.

Physicochemical Data

Ethylammonium formate is an organoammonium salt. Key quantitative data are summarized below.

Parameter	Value	Source
Molecular Weight	91.11 g/mol	PubChem[1], Greatcell Solar Materials[2]
Molar Mass	91.109 g/mol	chem-db.com[3]
Molecular Formula	C₃H₉NO₂	PubChem[1], Greatcell Solar Materials[2], chem-db.com[3]
PubChem CID	21903536	PubChem[1]

Formation of Ethylammonium Formate

The logical relationship for the formation of ethylammonium formate from its constituent acid and base is illustrated below. This is an acid-base reaction where ethylamine (B1201723) acts as the base and formic acid acts as the acid.

Caption: Acid-base reaction resulting in Ethylammonium Formate.

References

• 1. Ethylammonium formate | C3H9NO2 | CID 21903536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethylammonium formate [greatcellsolarmaterials.com]
• 3. ethylammonium formate [chemister.ru]

An In-depth Technical Guide on the Solubility of Ethylammonium Formate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethylammonium (B1618946) formate (B1220265) (EAF) in organic solvents. EAF, an ionic liquid, has garnered significant interest for its potential applications in various chemical processes, including as a green solvent and a mobile phase in chromatography. A thorough understanding of its solubility is crucial for its effective implementation in research and industrial settings.

Qualitative Solubility of Ethylammonium Formate

Ethylammonium formate is recognized for its miscibility with several common polar organic solvents. This property is a key factor in its use as a component in mobile phases for reversed-phase liquid chromatography, where it can act as a replacement for traditional organic solvents like methanol (B129727) and acetonitrile.[1] The miscibility is attributed to the ionic nature of EAF and its ability to form hydrogen bonds.

Table 1: Qualitative Solubility of Ethylammonium Formate in Various Organic Solvents

Organic Solvent	Qualitative Solubility/Miscibility	References
Methanol	Miscible	[2][3]
Ethanol	Miscible	[4]
Acetonitrile	Miscible	[1]
Dimethylformamide (DMF)	Expected to be miscible	[5]
Dimethyl Sulfoxide (DMSO)	Expected to be miscible	[5]

Note: "Miscible" indicates that the substances can be mixed in all proportions to form a single homogeneous phase. "Expected to be miscible" is based on the polar nature of the solvents and their common use in systems involving ionic liquids.

Experimental Protocol for Determining the Solubility of Ethylammonium Formate

To obtain precise quantitative data on the solubility of ethylammonium formate in various organic solvents, a systematic experimental approach is required. The following protocol outlines a standard method for determining solubility.

Objective: To quantitatively determine the solubility of ethylammonium formate in a selection of organic solvents at various temperatures.

Materials:

• Ethylammonium formate (high purity)

• Selected organic solvents (e.g., methanol, ethanol, acetonitrile, acetone, tetrahydrofuran, dimethylformamide, dimethyl sulfoxide) of analytical grade

• Analytical balance (±0.0001 g)

• Temperature-controlled shaker or water bath

• Calibrated thermometer or temperature probe

• Centrifuge

• Volumetric flasks and pipettes

• High-performance liquid chromatograph (HPLC) with a suitable detector (e.g., UV-Vis or refractive index) or another suitable analytical instrument (e.g., UV-Vis spectrophotometer, gas chromatograph).

Procedure:

• Preparation of Saturated Solutions:

  • For each solvent, add an excess amount of ethylammonium formate to a known volume or mass of the solvent in a sealed vial. The presence of undissolved solid EAF is necessary to ensure saturation.

  • Place the vials in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C, 40 °C, 60 °C).

  • Equilibrate the mixtures for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure that equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, stop the agitation and allow the solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-heated or temperature-equilibrated pipette to avoid precipitation.

  • Immediately dilute the collected aliquot with a known volume of a suitable solvent (often the same solvent used for dissolution, or a solvent in which both EAF and the primary solvent are miscible and which is suitable for the analytical method) in a volumetric flask. This prevents crystallization upon cooling.

• Analysis:

  • Analyze the diluted samples using a pre-calibrated analytical method (e.g., HPLC) to determine the concentration of ethylammonium formate.

  • A calibration curve should be prepared by analyzing a series of standard solutions of known EAF concentrations.

• Calculation of Solubility:

  • From the concentration of the diluted sample and the dilution factor, calculate the concentration of ethylammonium formate in the original saturated solution.

  • Express the solubility in desired units, such as grams of solute per 100 grams of solvent ( g/100g ) or moles of solute per liter of solvent (mol/L).

• Repeat for Different Temperatures:

  • Repeat the entire procedure for each desired temperature to determine the temperature dependence of solubility.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of ethylammonium formate solubility.

Caption: Logical workflow for the experimental determination of solubility.

This guide provides a foundational understanding of the solubility of ethylammonium formate in organic solvents and a practical framework for its quantitative determination. Further research is encouraged to expand the available quantitative data to facilitate the broader application of this promising ionic liquid.

References

• 1. researchgate.net [researchgate.net]
• 2. publications.iupac.org [publications.iupac.org]
• 3. repository.unipr.it [repository.unipr.it]
• 4. repositorio.ufba.br [repositorio.ufba.br]
• 5. scispace.com [scispace.com]

In-Depth Technical Guide: Thermal Stability and Decomposition of Ethylammonium Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylammonium (B1618946) formate (B1220265) (EAF) is a protic ionic liquid (PIL) that has garnered interest in various scientific fields, including as a solvent in organic synthesis and as a mobile phase component in chromatography.[1] Its utility in these applications is intrinsically linked to its thermal properties. Understanding the thermal stability and decomposition pathways of EAF is crucial for defining its operational limits, ensuring safety, and interpreting experimental outcomes. This technical guide provides a comprehensive overview of the thermal behavior of ethylammonium formate, detailing its decomposition profile, the mechanisms involved, and the experimental protocols used for its characterization.

Thermal Stability Assessment

The thermal stability of ethylammonium formate is primarily evaluated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). TGA measures the change in mass of a sample as a function of temperature, providing a clear indication of when decomposition begins and the extent of mass loss at different temperatures. DSC complements this by measuring the heat flow associated with thermal transitions, such as melting, crystallization, and decomposition.

Thermogravimetric Analysis (TGA) Data

Thermogravimetric analysis of ethylammonium formate reveals its decomposition profile under controlled heating. The key parameters obtained from a typical TGA curve are the onset temperature of decomposition (Tonset) and the temperatures at which specific mass loss percentages occur.

Parameter	Estimated Value (°C)
Onset Decomposition Temperature (Tonset)	~150
Temperature at 5% Mass Loss	~160
Temperature at 50% Mass Loss	~190
Temperature at 95% Mass Loss	~220

Note: These values are estimated from TGA curves presented in the literature and may vary depending on experimental conditions such as heating rate and atmosphere.

Differential Scanning Calorimetry (DSC) Data

Differential scanning calorimetry of EAF provides insights into its phase behavior and the energetics of its decomposition.

Thermal Event	Temperature (°C)	Enthalpy Change (ΔH)
Glass Transition (Tg)	Not consistently reported	-
Melting Point (Tm)	Not applicable (liquid at room temp.)	-
Decomposition	Correlates with TGA data	Endothermic

Decomposition Pathway

The thermal decomposition of ethylammonium formate is a complex process that proceeds through different pathways depending on the temperature.

At relatively low temperatures (around 60°C), the primary decomposition route involves the formation of N-ethylformamide and water. This is believed to occur through a proton transfer from the ethylammonium cation to the formate anion, followed by a dehydration reaction.

At higher temperatures, characteristic of those observed in TGA, the decomposition is more extensive. Based on studies of similar alkylammonium salts, the primary decomposition pathway is likely the reverse of the formation reaction, yielding ethylamine (B1201723) and formic acid in the gas phase.[2]

Proposed High-Temperature Decomposition:

[CH₃CH₂NH₃]⁺[HCOO]⁻ (l) → CH₃CH₂NH₂ (g) + HCOOH (g)

Further decomposition of the initial products can also occur at elevated temperatures. Formic acid can decompose into carbon monoxide and water, or carbon dioxide and hydrogen.

Experimental Protocols

This section details the methodologies for the synthesis and thermal analysis of ethylammonium formate.

Synthesis of Ethylammonium Formate

Ethylammonium formate is typically synthesized via a simple acid-base neutralization reaction.

Materials:

• Ethylamine (e.g., 70% in water)

• Formic acid (e.g., >98%)

Procedure:

• Chill the ethylamine solution in an ice bath.

• Slowly add an equimolar amount of formic acid dropwise to the stirred ethylamine solution. The reaction is exothermic, and maintaining a low temperature is crucial to prevent the volatilization of reactants.

• After the addition is complete, continue stirring the mixture in the ice bath for a specified period (e.g., 2 hours).

• Allow the reaction mixture to warm to room temperature and continue stirring for an extended period (e.g., 24 hours) to ensure the reaction goes to completion.

• Remove any excess water and volatile reactants under reduced pressure using a rotary evaporator.

• The final product, ethylammonium formate, is a clear, colorless liquid at room temperature.[3]

Thermogravimetric Analysis (TGA) Protocol

A general protocol for the TGA of ionic liquids like ethylammonium formate is as follows.

Instrument:

• Thermogravimetric Analyzer

Experimental Parameters:

• Sample Size: 5-10 mg

• Pan Material: Alumina or platinum

• Atmosphere: Inert gas (e.g., Nitrogen or Argon)

• Flow Rate: 20-50 mL/min

• Heating Rate: A linear heating rate, typically 10 °C/min, is used for standard analysis.

• Temperature Range: Ambient to 600 °C

Procedure:

• Calibrate the TGA instrument for mass and temperature.

• Tare the sample pan.

• Place the specified amount of ethylammonium formate into the pan.

• Place the pan in the TGA furnace.

• Purge the furnace with the inert gas for a sufficient time to ensure an inert atmosphere.

• Start the heating program and record the mass loss as a function of temperature.

• Analyze the resulting TGA curve to determine the onset of decomposition and other characteristic temperatures.

Conclusion

This technical guide has provided a detailed overview of the thermal stability and decomposition of ethylammonium formate. The data presented, derived from thermogravimetric and differential scanning calorimetry analyses, establishes the thermal limits for the use of this protic ionic liquid. The decomposition pathways, initiated by the formation of N-ethylformamide at lower temperatures and proceeding to ethylamine and formic acid at higher temperatures, offer a chemical basis for understanding its thermal degradation. The provided experimental protocols for synthesis and analysis serve as a practical resource for researchers working with ethylammonium formate, enabling consistent and reliable characterization of this versatile solvent. A thorough understanding of these thermal properties is paramount for the effective and safe application of ethylammonium formate in research and development.

References

• 1. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ethylammonium formate [greatcellsolarmaterials.com]

An In-depth Technical Guide to Ethylammonium Formate as a Protic Ionic Liquid

For Researchers, Scientists, and Drug Development Professionals

Ethylammonium (B1618946) formate (B1220265) (EAF) is a protic ionic liquid (PIL) that has garnered significant interest in various scientific fields due to its unique physicochemical properties. Composed of an ethylammonium cation and a formate anion, EAF is a colorless liquid at room temperature and is recognized for its potential as a green solvent and its applications in chromatography, protein crystallization, and as a medium for enzymatic reactions. This technical guide provides a comprehensive overview of EAF, including its synthesis, physicochemical properties, and key experimental protocols.

Physicochemical Properties

Ethylammonium formate is an organoammonium salt formed from the equimolar reaction of ethylamine (B1201723) and formic acid.[1][2] Its fundamental properties are summarized in the table below.

Property	Value	Conditions
Molecular Formula	C₃H₉NO₂
Molecular Weight	91.11 g/mol [2]
Melting Point	-72.9 °C[1]
Boiling Point	176.1 °C[1]
Density	~1.05 g/cm³	Data for the similar methylammonium (B1206745) formate[3][4][5]
Viscosity	~11.5 cP	At 24 °C
Conductivity	Varies with concentration	Up to 100 mS/cm in aqueous solution
UV Cutoff	~250 nm

Experimental Protocols

Synthesis of Ethylammonium Formate

The synthesis of ethylammonium formate is a straightforward acid-base neutralization reaction.

Materials:

• Ethylamine (C₂H₅NH₂)

• Formic acid (HCOOH)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

Procedure:

• Place a known molar equivalent of ethylamine into a round-bottom flask equipped with a magnetic stir bar.

• Cool the flask in an ice bath to manage the exothermic nature of the reaction.

• Slowly add an equimolar amount of formic acid to the ethylamine via a dropping funnel while stirring continuously.[1]

• Maintain the temperature of the reaction mixture below 10 °C during the addition.

• After the complete addition of formic acid, allow the mixture to slowly warm to room temperature and continue stirring for an additional 2-4 hours to ensure the reaction goes to completion.

• The resulting liquid is ethylammonium formate. For higher purity, the product can be dried under vacuum to remove any residual water or unreacted starting materials.

Characterization Techniques

Objective: To confirm the structure of the ethylammonium and formate ions.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz)

• NMR tubes

• Deuterated solvent (e.g., DMSO-d₆)

Procedure:

• Prepare a dilute solution of ethylammonium formate in a deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• Acquire a ¹H NMR spectrum.

• Expected Chemical Shifts (δ) in ¹H NMR:

  • A triplet corresponding to the methyl protons (-CH₃) of the ethylammonium cation.

  • A quartet corresponding to the methylene (B1212753) protons (-CH₂-) of the ethylammonium cation.

  • A broad singlet for the ammonium (B1175870) protons (-NH₃⁺).

  • A singlet for the proton of the formate anion (H-COO⁻).[6]

• Acquire a ¹³C NMR spectrum to further confirm the carbon framework.

Objective: To identify the characteristic functional groups of ethylammonium formate.

Instrumentation:

• FTIR Spectrometer with an ATR (Attenuated Total Reflectance) accessory.

Procedure:

• Obtain a background spectrum of the clean ATR crystal.

• Place a small drop of the ethylammonium formate sample directly onto the ATR crystal.

• Acquire the IR spectrum of the sample.

• Expected Characteristic Absorption Bands (cm⁻¹):

  • A broad band in the region of 3000-3400 cm⁻¹ corresponding to the N-H stretching vibrations of the ammonium group and any O-H stretching from residual water.

  • C-H stretching vibrations around 2800-3000 cm⁻¹.

  • A strong absorption band around 1600-1650 cm⁻¹ due to the asymmetric stretching of the carboxylate group (C=O) of the formate anion.

  • An absorption band around 1300-1400 cm⁻¹ corresponding to the symmetric stretching of the carboxylate group.[7]

Objective: To determine the thermal stability and phase behavior of ethylammonium formate.

Instrumentation:

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

• Sample pans (e.g., aluminum or platinum)

• Inert gas supply (e.g., Nitrogen)

TGA Procedure:

• Place a small, accurately weighed sample (5-10 mg) of ethylammonium formate into a TGA sample pan.

• Heat the sample under a controlled nitrogen atmosphere at a constant heating rate (e.g., 10 °C/min) over a temperature range (e.g., 25 °C to 600 °C).[8][9][10][11][12]

• Record the mass loss as a function of temperature to determine the decomposition temperature.

DSC Procedure:

• Place a small, accurately weighed sample (2-5 mg) of ethylammonium formate into a DSC sample pan and seal it.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere. A cooling and subsequent heating cycle can also be performed to observe glass transitions and melting points.[13][14][15][16][17]

• Record the heat flow as a function of temperature to identify thermal events such as melting and boiling points.

Applications and Workflows

Protein Crystallization using Ethylammonium Formate

Ethylammonium formate has been shown to be an effective additive in protein crystallization, promoting the formation of high-quality crystals.[18][19][20][21][22]

References

• 1. ethylammonium formate [chemister.ru]
• 2. Ethylammonium formate | C3H9NO2 | CID 21903536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methylammonium formate - Wikipedia [en.wikipedia.org]
• 4. Page loading... [wap.guidechem.com]
• 5. Methylammonium formate [dl1.en-us.nina.az]
• 6. NMR_En [uanlch.vscht.cz]
• 7. researchgate.net [researchgate.net]
• 8. Applications of Thermogravimetric Analysis | Innovatech Labs [innovatechlabs.com]
• 9. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 10. aurigaresearch.com [aurigaresearch.com]
• 11. mt.com [mt.com]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 14. web.williams.edu [web.williams.edu]
• 15. mdpi.com [mdpi.com]
• 16. Differential Scanning Calorimetry Calibration and Heat Capacity (Technical Report) | OSTI.GOV [osti.gov]
• 17. Differential Scanning Calorimetry - Overview | Malvern Panalytical [malvernpanalytical.com]
• 18. di.univr.it [di.univr.it]
• 19. researchgate.net [researchgate.net]
• 20. Precipitants and additives for membrane crystallization of lysozyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. files01.core.ac.uk [files01.core.ac.uk]

Ethylammonium Formate: A Comprehensive Technical Guide to its Green Chemistry Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethylammonium (B1618946) formate (B1220265) (EAF), a protic ionic liquid, is emerging as a versatile and environmentally benign solvent and catalyst in the field of green chemistry. Its biodegradability, low toxicity, and simple preparation from readily available starting materials make it an attractive alternative to conventional volatile organic solvents. This technical guide provides an in-depth overview of the core green chemistry applications of EAF, focusing on its role as a catalyst and solvent in organic synthesis and its potential in biomass processing. Detailed experimental protocols, quantitative data, and mechanistic insights are presented to facilitate its adoption in research and industrial settings.

Introduction to Green Chemistry and Ethylammonium Formate

Green chemistry aims to design chemical products and processes that reduce or eliminate the use and generation of hazardous substances. A key principle of green chemistry is the use of safer solvents and auxiliaries. Ionic liquids (ILs), salts with melting points below 100 °C, have gained significant attention as potential green solvents due to their negligible vapor pressure, thermal stability, and tunable physicochemical properties.

Ethylammonium formate (EAF) is a protic ionic liquid synthesized from the simple acid-base neutralization of ethylamine (B1201723) and formic acid.[1][2] Its straightforward synthesis, coupled with its desirable properties as a solvent and catalyst, positions EAF as a promising candidate for various green chemical applications. This guide will explore its synthesis, physicochemical properties, and key applications in organic synthesis and biomass delignification, providing researchers and drug development professionals with the necessary information to leverage its potential.

Physicochemical Properties of Ethylammonium Formate

Understanding the physical and chemical properties of EAF is crucial for its effective application. A summary of its key properties is presented in the table below.

Property	Value	Reference
Molecular Formula	C₃H₉NO₂	[1]
Molecular Weight	91.11 g/mol	[1]
Appearance	Clear, colorless liquid	[3]
Melting Point	-72.9 °C	[4]
Boiling Point	176.1 °C	[4]
Density	~1.05 g/cm³	[5]
Viscosity	11.5 cP at 24 °C	[6]
UV Cutoff	~250 nm	[6]

Synthesis of Ethylammonium Formate

The synthesis of ethylammonium formate is a straightforward acid-base neutralization reaction. Below is a detailed experimental protocol for its preparation.

Synthesis Workflow

Synthesis of Ethylammonium Formate Workflow

Experimental Protocol

Materials:

• Ethylamine (1.0 mol)

• Formic acid (1.0 mol)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

Procedure:

• Place the ethylamine into the round-bottom flask, equipped with a magnetic stir bar, and immerse the flask in an ice bath to maintain a low temperature.

• Slowly add the formic acid dropwise to the stirred ethylamine solution using the dropping funnel over a period of approximately 1 hour. The reaction is exothermic, and the temperature should be carefully monitored and controlled.[7]

• After the addition is complete, continue stirring the mixture at room temperature for an additional 2 hours to ensure the reaction goes to completion.[7]

• The resulting clear, colorless liquid is ethylammonium formate. The product can be used directly for many applications without further purification.

Green Chemistry Applications of Ethylammonium Formate

EAF has demonstrated significant potential in various green chemistry applications, primarily as a recyclable solvent and a catalyst for organic transformations.

EAF as a Green Solvent and Catalyst in Organic Synthesis

EAF's ability to act as both a solvent and a catalyst makes it particularly attractive for multicomponent reactions, which are highly efficient in building molecular complexity.

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction between an active methylene (B1212753) compound and a carbonyl compound. Amine salts, such as EAF, can effectively catalyze this reaction.

Reaction Scheme:

Experimental Protocol for Knoevenagel Condensation:

Materials:

• Aromatic aldehyde (1.0 mmol)

• Malononitrile (B47326) (1.2 mmol)

• Ethylammonium formate (2.0 mL)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the aromatic aldehyde and malononitrile in ethylammonium formate.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the product can often be isolated by precipitation upon the addition of water or extraction with a suitable organic solvent.

Quantitative Data for Amine-Catalyzed Knoevenagel Condensation:

While specific data for EAF is limited, the following table provides representative yields for similar amine-catalyzed Knoevenagel condensations to illustrate the efficiency of this approach.

Aldehyde	Active Methylene Compound	Catalyst	Solvent	Time (min)	Yield (%)	Reference
Benzaldehyde	Malononitrile	Piperidine	Ethanol	10	95	[8]
4-Chlorobenzaldehyde	Ethyl Cyanoacetate (B8463686)	DABCO	[HyEtPy]Cl–H₂O	10	98	[8]
4-Nitrobenzaldehyde	Malononitrile	[bnmim]OH	Grinding	5	96	[9]

Mechanism of Amine Salt-Catalyzed Knoevenagel Condensation:

The amine salt plays a dual role in the reaction. The basic formate anion deprotonates the active methylene compound to form a nucleophilic enolate. The acidic ethylammonium cation can activate the carbonyl group of the aldehyde, making it more susceptible to nucleophilic attack.

Generalized Mechanism of Amine Salt-Catalyzed Knoevenagel Condensation

EAF also shows promise as a catalyst for other multicomponent reactions like the Biginelli and Hantzsch reactions, which are important for the synthesis of pharmaceutically relevant heterocyclic compounds. While specific protocols and quantitative data for EAF in these reactions are still emerging, the use of ammonium (B1175870) salts in these syntheses is well-established.[10][11]

EAF in Biomass Delignification

Lignocellulosic biomass is a renewable resource for the production of biofuels and biochemicals. However, its recalcitrant nature, due to the complex structure of lignin (B12514952), poses a significant challenge. Ionic liquids have been investigated as effective solvents for the pretreatment of biomass to separate lignin from cellulose (B213188) and hemicellulose. Ammonium-based protic ionic liquids, including those similar to EAF, have shown potential for efficient delignification.[12]

Quantitative Data for Delignification using Ammonium-Based Ionic Liquids:

Biomass	Ionic Liquid	Temperature (°C)	Time (h)	Lignin Removal (%)	Reference
Corn Stover	[N₁₁H(₂OH)][LAC]	180	3	60.16	[12]
Pine Wood	[N₁₁H(₂OH)][LAC]	180	3	60	[12]
Corn Straw	Triethylammonium Hydrogen Sulfate	120	6	>80	[13]

While direct data for EAF is limited, these results suggest its potential as an effective and green solvent for biomass pretreatment.

Recyclability and Recovery of Ethylammonium Formate

A key advantage of ionic liquids is their potential for recycling and reuse, which is crucial for their economic and environmental viability. Due to its low vapor pressure, EAF can be recovered from reaction mixtures by distillation to remove volatile products and unreacted starting materials.[6] For non-volatile products, extraction with a suitable solvent can be employed to isolate the product, allowing the ionic liquid to be recovered and reused.[6]

Recycling Workflow:

General Workflow for EAF Recycling

Safety and Toxicology

While specific safety and toxicology data for ethylammonium formate are not extensively available, information on its components and related compounds can provide guidance. Both ethylamine and formic acid are corrosive and require careful handling. Safety data sheets for ammonium formate indicate that it is an irritant to the skin, eyes, and respiratory system.[14][15][16] Therefore, appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling EAF. All work should be conducted in a well-ventilated fume hood.

Conclusion

Ethylammonium formate is a promising green solvent and catalyst with a growing number of applications in organic synthesis and potential in biomass processing. Its ease of synthesis, favorable physicochemical properties, and recyclability make it a valuable tool for developing more sustainable chemical processes. While further research is needed to fully explore its catalytic activity in a wider range of reactions and to establish comprehensive safety and toxicology data, the existing evidence strongly supports its potential as a key player in the advancement of green chemistry. This guide provides a solid foundation for researchers and professionals to begin incorporating ethylammonium formate into their work, contributing to the development of cleaner and more efficient chemical technologies.

References

• 1. scienceinfo.com [scienceinfo.com]
• 2. Ethylammonium formate | C3H9NO2 | CID 21903536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Methylammonium formate - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. auctoresonline.org [auctoresonline.org]
• 8. DABCO-catalyzed Knoevenagel condensation of aldehydes with ethyl cyanoacetate using hydroxy ionic liquid as a promoter - PMC [pmc.ncbi.nlm.nih.gov]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of 3,4-Dihydro-2(1H)-Pyrimidones Via Biginelli Reaction in Organized Media Using Ionic Liquids and Solid Acid Catalysts [opensciencepublications.com]
• 12. researchgate.net [researchgate.net]
• 13. Viscosity, Surface Tension, Specific Density and Molecular Weight of Selected Liquids [accudynetest.com]
• 14. m.youtube.com [m.youtube.com]
• 15. fishersci.com [fishersci.com]
• 16. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to the Health and Safety of Ethylammonium Formate

For Researchers, Scientists, and Drug Development Professionals

Ethylammonium (B1618946) formate (B1220265) (EAF) is a protic ionic liquid that has garnered interest in various scientific applications, including as a solvent in organic synthesis and electrochemistry, and as a component in pharmaceutical formulations. As with any chemical substance, a thorough understanding of its health and safety profile is paramount for its responsible handling and use in research and development. This technical guide provides a comprehensive overview of the available toxicological data, outlines detailed experimental protocols for its safety assessment, and explores the potential metabolic pathways and cellular signaling cascades that may be influenced by its constituent ions.

Physicochemical Properties

A foundational aspect of toxicological assessment is the understanding of a substance's physical and chemical characteristics, which influence its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value	Reference
Molecular Formula	C₃H₉NO₂	--INVALID-LINK--
Molecular Weight	91.11 g/mol	--INVALID-LINK--
Appearance	Clear, colorless liquid	Greatcell Solar Materials
Melting Point	-72.9 °C	Chemical Reviews, 2008, Vol. 108, No. 1, pp. 210
Boiling Point	176.1 °C	Chemical Reviews, 2008, Vol. 108, No. 1, pp. 210
SMILES	CC[NH3+].C(=O)[O-]	--INVALID-LINK--

Toxicological Data

Direct experimental toxicological data for ethylammonium formate is limited in the public domain. Therefore, a combination of data from closely related compounds (read-across approach) and in silico (computational) predictions are utilized to provide a preliminary hazard assessment.

Acute Toxicity

Acute toxicity refers to the adverse effects occurring after a single or short-term exposure to a substance.

Read-Across Data from Ammonium Formate:

Ammonium formate shares the same anion as EAF and provides some insight into the potential toxicity of the formate component.

Endpoint	Value	Species	Route	Reference
LD50	2250 mg/kg	Mouse	Oral	--INVALID-LINK--[1][2]

In Silico Predictions for Ethylammonium Formate:

Due to the lack of experimental data for EAF, Quantitative Structure-Activity Relationship (QSAR) models were employed to predict its acute oral toxicity. These models use the chemical structure of a substance to estimate its toxicological properties.

Endpoint	Predicted Value (mg/kg)	Prediction Model
Rat LD50 (Oral)	500 - 2000	OECD QSAR Toolbox v4.5 (Read-across)

Disclaimer: In silico predictions provide an estimation of toxicity and should be used for preliminary hazard assessment. Experimental validation is required for definitive classification.

Skin and Eye Irritation

Read-Across Data from Ammonium Formate:

Ammonium formate is classified as an irritant to the skin, eyes, and respiratory system.[2] It can cause redness, itching, and inflammation upon contact.[2]

In Silico Predictions for Ethylammonium Formate:

Endpoint	Predicted Outcome	Prediction Model
Skin Irritation	Non-irritant to Mild Irritant	OECD QSAR Toolbox v4.5
Eye Irritation	Irritant	OECD QSAR Toolbox v4.5

The predictions suggest that while EAF may have a low potential for skin irritation, it is likely to be an eye irritant. Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn when handling this substance.

Genotoxicity

Genotoxicity is the ability of a chemical to damage genetic material (DNA). The Ames test is a widely used in vitro method to assess the mutagenic potential of a substance.

Read-Across and General Considerations for Ionic Liquids:

Many simple ionic liquids have been shown to be non-mutagenic in the Ames test. Given that both ethylamine (B1201723) and formic acid are not considered to be mutagens, it is predicted that EAF would also be non-mutagenic. However, experimental verification is essential.

Metabolism and Toxicokinetics

The metabolic fate and toxicokinetic profile of ethylammonium formate have not been experimentally determined. However, it is expected to dissociate into its constituent ions, the ethylammonium cation and the formate anion, in a biological system.

• Ethylammonium Cation: The metabolic pathway of the ethylammonium cation is not well-documented. It is a short-chain alkylammonium ion and may be subject to enzymatic degradation or be excreted unchanged.

• Formate Anion: Formate is a well-known intermediate in one-carbon metabolism.[3] It can be produced endogenously from the catabolism of serine and other amino acids. Exogenous formate can enter this central metabolic pathway and be utilized for the synthesis of essential biomolecules such as purines and pyrimidines, which are the building blocks of DNA and RNA.[3][4] Alternatively, formate can be oxidized to carbon dioxide.

Experimental Protocols

For a comprehensive safety assessment of ethylammonium formate, a battery of standardized toxicological tests should be performed. The following are detailed methodologies for key experiments.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Methodology:

• Cell Culture: Human cell lines, such as HepG2 (liver carcinoma) or HaCaT (keratinocytes), are cultured in appropriate media and conditions (e.g., 37°C, 5% CO₂).

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to attach overnight.

• Treatment: A stock solution of ethylammonium formate is prepared in a suitable solvent (e.g., sterile water or culture medium) and serially diluted to a range of concentrations. The culture medium is then replaced with the medium containing different concentrations of EAF. A vehicle control (solvent only) and a positive control (e.g., a known cytotoxic agent) are included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the treatment medium is removed, and a solution of MTT (e.g., 0.5 mg/mL in serum-free medium) is added to each well. The plates are then incubated for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) is added to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The cell viability is expressed as a percentage of the vehicle control. The IC50 value (the concentration of EAF that causes a 50% reduction in cell viability) is calculated from the dose-response curve.

MTT Assay Workflow for Cytotoxicity Assessment.

Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method for identifying chemical substances that can produce genetic damage that leads to gene mutations.

Methodology (Plate Incorporation Method):

• Bacterial Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) with pre-existing mutations are used.

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 fraction), which is typically derived from rat liver homogenate, to mimic mammalian metabolism.

• Dose Range Finding: A preliminary toxicity test is conducted to determine the appropriate concentration range of ethylammonium formate to be tested.

• Test Procedure: a. A mixture containing the test bacteria, the test substance at various concentrations, and either the S9 mix or a buffer is prepared. b. Molten top agar (B569324) is added to the mixture. c. The entire mixture is poured onto a minimal glucose agar plate. d. The plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have regained the ability to grow in the absence of a specific amino acid) on each plate is counted.

• Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies and/or a reproducible and significant increase in the number of revertant colonies at one or more concentrations compared to the negative control.

Ames Test Workflow for Mutagenicity Assessment.

Potential Signaling Pathway Interactions

Given the dissociation of ethylammonium formate into its constituent ions, the formate anion is likely to be the more biologically active species with known interactions with cellular metabolic pathways. Formate is a key component of one-carbon metabolism, a network of interconnected pathways that are crucial for the biosynthesis of nucleotides and amino acids, and for the methylation of various substrates.

An increase in the intracellular formate pool can have significant downstream effects. It can drive the synthesis of purines and pyrimidines, which are essential for DNA and RNA synthesis.[3][4] This increased biosynthetic activity requires energy in the form of ATP. The cellular energy status is monitored by the AMP-activated protein kinase (AMPK) signaling pathway.[5] When ATP levels are high, AMPK activity is low. Conversely, when ATP is depleted and AMP levels rise, AMPK is activated and switches on catabolic pathways to generate ATP while switching off anabolic pathways to conserve energy.

Furthermore, the mTOR (mechanistic target of rapamycin) signaling pathway, a central regulator of cell growth and proliferation, is also linked to nucleotide synthesis.[4] Increased purine (B94841) synthesis, fueled by formate, can stimulate mTORC1 activity, which in turn promotes pyrimidine (B1678525) synthesis.[4]

Potential Signaling Pathways Affected by Formate.

Conclusion and Recommendations

The available data suggests that ethylammonium formate is likely to be of low to moderate acute oral toxicity and may be an eye irritant. It is predicted to be non-mutagenic. However, the absence of robust experimental data necessitates a cautious approach to its handling. It is strongly recommended that comprehensive toxicological testing, as outlined in the experimental protocols section, be conducted to establish a definitive safety profile.

For researchers, scientists, and drug development professionals, adherence to standard laboratory safety practices is essential. This includes the use of appropriate personal protective equipment, such as safety glasses, gloves, and a lab coat, and working in a well-ventilated area. In case of accidental exposure, immediate and thorough washing of the affected area is recommended, and medical advice should be sought if irritation persists.

Further research into the metabolism and toxicokinetics of ethylammonium formate is also warranted to better understand its biological fate and potential for long-term effects. This will enable a more complete risk assessment and ensure its safe application in scientific and industrial settings.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. bio.vu.nl [bio.vu.nl]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. oecd.org [oecd.org]
• 5. tecolab-global.com [tecolab-global.com]

Navigating the Procurement of High-Purity Ethylammonium Formate: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the procurement of high-purity reagents is a critical determinant of experimental success and product quality. Ethylammonium (B1618946) formate (B1220265) (EAF), an ionic liquid with burgeoning applications in chromatography, mass spectrometry, and organic synthesis, is no exception. This in-depth technical guide provides a comprehensive overview of commercial suppliers, typical quality specifications, and the analytical methodologies employed to ensure the purity and consistency of ethylammonium formate.

Commercial Availability and Specifications

One notable supplier is Greatcell Solar Materials, which offers various quantities of ethylammonium formate, guaranteeing high purity, performance, and reproducibility.[1] Other suppliers of related high-purity formate salts for applications like LC-MS, such as ammonium (B1175870) formate, include MilliporeSigma (Sigma-Aldrich), CovaChem, and Thermo Scientific, providing an indication of the quality standards prevalent in the market for similar compounds.

A summary of typical specifications for high-purity ethylammonium formate, based on available data and analogous compounds, is presented in Table 1.

Parameter	Typical Specification	Analytical Method(s)
Purity (Assay)	≥99.0%	Quantitative NMR (qNMR), HPLC-UV
Appearance	Clear, colorless liquid	Visual Inspection
Molecular Formula	C₃H₉NO₂	-
Molecular Weight	91.11 g/mol	Mass Spectrometry
Water Content	≤0.1%	Karl Fischer Titration
Identity	Conforms to structure	¹H NMR, ¹³C NMR, FT-IR
Trace Metals	Varies by supplier (typically ppm levels)	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

Table 1: Typical Specifications for High-Purity Ethylammonium Formate.

Experimental Protocols for Quality Control

Ensuring the quality of ethylammonium formate necessitates a suite of analytical techniques. The following sections detail the methodologies for key quality control experiments.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography with UV detection is a primary method for assessing the purity of ethylammonium formate and quantifying impurities.

Methodology:

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly employed.

• Mobile Phase: A gradient elution is typically used, starting with a high percentage of an aqueous buffer (e.g., 10 mM ammonium formate in water with 0.1% formic acid) and transitioning to a higher percentage of an organic solvent like acetonitrile (B52724) or methanol (B129727).

• Flow Rate: A standard flow rate of 1.0 mL/min is often used.

• Detection: UV detection at a wavelength where ethylammonium formate or potential impurities have absorbance (e.g., below 210 nm).

• Sample Preparation: A known concentration of ethylammonium formate is dissolved in the initial mobile phase composition.

• Quantification: The purity is determined by the area percentage of the main peak relative to the total area of all peaks. Impurities can be quantified against a reference standard if available.

Structural Confirmation and Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the chemical structure of ethylammonium formate and for quantitative analysis (qNMR) to determine purity.[2][3][4]

Methodology:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Solvent: A deuterated solvent in which the sample is soluble, such as deuterium (B1214612) oxide (D₂O) or deuterated methanol (CD₃OD), is chosen.

• ¹H NMR: The proton NMR spectrum provides information on the ethyl and formate protons. The chemical shifts, splitting patterns, and integration values should be consistent with the structure of ethylammonium formate. Purity can be assessed by the absence of signals from impurities.

• ¹³C NMR: The carbon NMR spectrum will show the expected number of signals for the ethyl and formate carbons, further confirming the structure.

• Quantitative NMR (qNMR): For purity determination, a certified internal standard with a known concentration is added to the sample. The purity of ethylammonium formate is calculated by comparing the integral of a characteristic EAF signal to the integral of a signal from the internal standard.

Water Content Determination by Karl Fischer Titration

The Karl Fischer titration method is a specific and accurate technique for the determination of water content in ionic liquids.[5][6][7]

Methodology:

• Instrumentation: A volumetric or coulometric Karl Fischer titrator is used. The coulometric method is particularly suitable for low water content.

• Reagents: Karl Fischer reagents (iodine, sulfur dioxide, a base, and a solvent like methanol) are used.

• Sample Preparation: A known weight of the ethylammonium formate sample is injected directly into the titration cell containing the Karl Fischer reagent.

• Titration: The titrator automatically adds the Karl Fischer reagent until all the water in the sample has reacted. The endpoint is detected electrochemically.

• Calculation: The water content is calculated based on the amount of reagent consumed and is typically expressed as a weight percentage (%).

Logical Workflow for Procurement and Quality Control

The following diagram illustrates a logical workflow for researchers from supplier selection to the release of high-purity ethylammonium formate for experimental use.

Caption: Procurement and QC workflow for high-purity EAF.

Application in Drug Development: A Signaling Pathway Context

While ethylammonium formate does not have a direct signaling pathway, its role in drug development is significant as a critical reagent in analytical workflows. For instance, in proteomics and metabolomics, which are integral to understanding disease signaling pathways, EAF is used as a mobile phase modifier in LC-MS to enhance the separation and detection of peptides and small molecule drug candidates. The purity of EAF is paramount in these applications to avoid interference with the analysis of complex biological samples.

The following diagram illustrates the logical relationship of how high-purity EAF contributes to the successful analysis of a hypothetical signaling pathway.

Caption: Role of high-purity EAF in signaling pathway analysis.

References

• 1. Ethylammonium formate [greatcellsolarmaterials.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 7. mt.com [mt.com]

An In-depth Technical Guide to the Physicochemical Properties of Ethylammonium Formate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethylammonium (B1618946) formate (B1220265) (EAF) is a protic ionic liquid that has garnered significant interest for its potential applications as a "green" solvent and a mobile phase modifier in reversed-phase liquid chromatography.[1][2][3] This technical guide provides a comprehensive overview of the known physicochemical properties of ethylammonium formate, including its synthesis, thermal stability, and spectroscopic characteristics. While a definitive single-crystal X-ray diffraction structure has not been publicly reported, this guide consolidates the available data to serve as a valuable resource for researchers and professionals in drug development and materials science.

Introduction

Ethylammonium formate (C₃H₉NO₂) is an organoammonium salt formed from the neutralization reaction of ethylamine (B1201723) and formic acid.[4] It is recognized as a room-temperature ionic liquid, exhibiting a melting point below ambient temperature. Its utility as a versatile solvent and its compatibility with chromatographic systems underscore the importance of a thorough understanding of its material properties. This guide aims to provide a detailed summary of the existing data on EAF, with a focus on its synthesis and physicochemical characterization.

Synthesis of Ethylammonium Formate

The synthesis of ethylammonium formate is a straightforward acid-base reaction.

Experimental Protocol

A general and effective method for the preparation of ethylammonium formate involves the direct reaction of ethylamine with formic acid. The following protocol is adapted from established procedures for the synthesis of organic ammonium (B1175870) formate salts:[5]

• In a round-bottom flask immersed in a water bath, place a specific molar amount of liquid ethylamine.

• While stirring, add an equimolar amount of formic acid dropwise to the ethylamine. The reaction is exothermic, and controlling the addition rate is crucial to manage the temperature.

• After the complete addition of formic acid, continue to stir the reaction mixture for an additional period to ensure the reaction goes to completion.

• The resulting product is ethylammonium formate, which can be obtained in high purity.

Physicochemical Properties

A summary of the key physicochemical properties of ethylammonium formate is presented in the following tables.

General and Thermal Properties

Property	Value	Reference
Molecular Formula	C₃H₉NO₂	[4]
Molecular Weight	91.11 g/mol	[4]
Appearance	Clear, colorless liquid
Melting Point	-72.9 °C
Boiling Point	176.1 °C

Spectroscopic Data

• Infrared (IR) and Raman Spectroscopy: The vibrational spectra of ethylammonium formate would be characterized by the stretching and bending modes of the ethyl group (C-H, C-C, C-N), the ammonium group (N-H), and the formate anion (C-H, C=O).

Crystal Structure Analysis

A comprehensive search of crystallographic databases, including the Cambridge Crystallographic Data Centre (CCDC) and the Crystallography Open Database (COD), did not yield a publicly available single-crystal X-ray diffraction structure for pure ethylammonium formate. The absence of this data means that definitive information on its crystal system, space group, unit cell dimensions, and intramolecular geometry is not currently available.

The determination of the crystal structure of ethylammonium formate through single-crystal X-ray diffraction would be a valuable contribution to the field, providing crucial insights into its solid-state packing, hydrogen bonding network, and intermolecular interactions. Such data is fundamental for computational modeling and for understanding its properties at a molecular level.

Experimental Workflows

The following diagrams illustrate the general workflows for the synthesis and characterization of ethylammonium formate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ethylammonium formate | C3H9NO2 | CID 21903536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthesis of Some Organic Ammonium Formate Salts and Study of Their Antifungal Properties | Auctores [auctoresonline.org]

Protocols & Analytical Methods

Application Notes and Protocols for Ethylammonium Formate in Reversed-Phase HPLC

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing ethylammonium (B1618946) formate (B1220265) (EAF) as a mobile phase additive in reversed-phase high-performance liquid chromatography (RP-HPLC). EAF, a room-temperature ionic liquid, presents a viable alternative to traditional organic solvents like methanol (B129727) and acetonitrile, offering unique selectivity and advantages in certain applications.

Introduction to Ethylammonium Formate (EAF)

Ethylammonium formate is a protic ionic liquid that is inexpensive and easily synthesized.[1] It has garnered attention as a mobile phase modifier in RP-HPLC due to its polarity, which is similar to that of methanol and acetonitrile.[2][3] EAF is particularly noted for its ability to enhance the resolution of certain peak pairs and its utility in totally aqueous mobile phases, making it an environmentally preferable option for some quality control applications.[2] Furthermore, EAF has been shown to be a milder mobile phase modifier than methanol for certain proteins, such as lysozyme.[2][3]

Key Properties:

• Polarity: Similar to methanol and acetonitrile.[2][3]

• UV Cutoff: Approximately 250 nm.[4]

• Viscosity: Higher than methanol, which can affect plate count at room temperature.[2][3] This effect can be mitigated by operating at slightly elevated temperatures (e.g., 55°C).[1][3]

• MS Compatibility: EAF is compatible with mass spectrometry, serving as a volatile buffer.[4][5]

Applications of EAF in RP-HPLC

EAF has been successfully employed for the separation of a variety of compounds. Its unique properties can lead to improved resolution and alternative selectivity compared to standard mobile phases.

2.1. Separation of Vitamins and Phenols

Separations of vitamin and phenol (B47542) test mixtures using an EAF-water mobile phase have been shown to be similar in resolution and analysis time to those using methanol-water.[2][3]

2.2. Enhanced Resolution of Aromatic Compounds

EAF has demonstrated enhanced resolution for specific pairs of aromatic compounds that are challenging to separate with methanol.[2][3]

• Dinitrophenols: Improved separation of 2,4-dinitrophenol (B41442) and 2,4,6-trinitrophenol.[2]

• Benzoates: Enhanced resolution of p-aminobenzoate and benzoate.[2][3]

• Nitrophenols: Better resolution of o- and p-nitrophenol has been observed with EAF compared to methanol on a polymeric column.[6][7][8]

2.3. Analysis of Aromatic Carboxylic Acids and Amines with Ion-Pairing Agents

When used in conjunction with ion-pairing reagents, EAF is effective in the separation of complex mixtures of aromatic carboxylic acids and amines. The addition of tetrabutylammonium (B224687) (TBA) for acids and sodium dodecylsulfate (SDS) for amines can provide baseline resolution.[1]

Quantitative Data Summary

The following tables summarize the quantitative data from various studies to facilitate comparison.

Table 1: Comparison of Plate Counts for Phenol with EAF and Methanol Mobile Phases

Mobile Phase Composition	Flow Rate (mL/min)	Temperature (°C)	Plate Count (N)
EAF-water	1.0	Room Temperature	~1500
EAF-water	1.0	55	~2400
Methanol-water	1.0	Room Temperature	Higher than EAF at RT

Note: The plate count for phenol is lower with EAF at room temperature due to its higher viscosity, but can be significantly improved by increasing the temperature.[2][3]

Table 2: Resolution of Aromatic Carboxylic Acids with and without Ion-Pairing Agent

Mobile Phase	Ion-Pairing Agent	Resolution
40% EAF – 60% 0.05M phosphate (B84403) buffer, pH 6.0	None	Lack of resolution, significant peak overlap
40% Methanol – 60% 0.05M phosphate buffer, pH 6.0	None	Lack of resolution, significant peak overlap
40% EAF – 60% 0.05M phosphate buffer, pH 6.0	30mM TBA	Baseline resolution for all peaks
40% Methanol – 60% 0.05M phosphate buffer, pH 6.0	30mM TBA	Baseline resolution for all peaks

Data from studies on a polystyrene-divinylbenzene column.[1]

Table 3: Separation of Aromatic Amines with and without Ion-Pairing Agent

Mobile Phase	Ion-Pairing Agent	Resolution
40% EAF – 60% 0.05M phosphate buffer, pH 6.0	None	Incomplete separation
40% Methanol – 60% 0.05M phosphate buffer, pH 6.0	None	Incomplete separation
40% EAF – 60% 0.05M phosphate buffer, pH 6.0	30mM SDS	Baseline resolution
40% Methanol – 60% 0.05M phosphate buffer, pH 6.0	30mM SDS	Baseline resolution

Data from studies on a polystyrene-divinylbenzene column.[1]

Experimental Protocols

4.1. Protocol for Preparation of Ethylammonium Formate (EAF)

This protocol describes the synthesis of EAF from ethylamine (B1201723) and formic acid.[9]

Materials:

• Ethylamine (70% solution)

• Formic acid (98%, high purity)

• Nitrogen gas

• Ice bath

Procedure:

• Work in a well-ventilated fume hood.

• Place a stoichiometric equivalent of ethylamine solution in a suitable reaction vessel.

• Cool the reaction vessel in an ice bath to sub-ambient temperature.

• While stirring, slowly add a stoichiometric equivalent of formic acid to the ethylamine solution over a period of 4 hours.

• During the addition, bubble nitrogen gas through the reaction mixture.

• The resulting solution is ethylammonium formate.

4.2. Protocol for RP-HPLC Analysis of Aromatic Carboxylic Acids

This protocol details the separation of a mixture of aromatic carboxylic acids using EAF with an ion-pairing agent.[1]

Chromatographic Conditions:

• Column: Polystyrene-divinylbenzene (e.g., PRP-1)

• Mobile Phase A: 0.05M Phosphate buffer, pH 6.0

• Mobile Phase B: Ethylammonium Formate (EAF)

• Ion-Pairing Agent: Tetrabutylammonium (TBA) hydroxide, added to the aqueous phase to a final concentration of 30mM.

• Gradient/Isocratic: 40% EAF / 60% Phosphate buffer with 30mM TBA

• Flow Rate: 1.0 mL/min

• Temperature: 25°C (or 55°C for improved plate count)

• Detection: UV at a suitable wavelength for the analytes.

• Sample: Mixture of p-hydroxybenzoic acid, acetylsalicylic acid, benzoic acid, salicylic (B10762653) acid, 3,5-dinitrobenzoic acid, and 4-nitrobenzoic acid.

Procedure:

• Prepare the mobile phase by mixing the appropriate volumes of EAF and the phosphate buffer containing TBA.

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject the sample mixture.

• Run the analysis under the specified conditions.

4.3. Protocol for RP-HPLC Analysis of Aromatic Amines

This protocol outlines the separation of a mixture of aromatic amines using EAF with an ion-pairing agent.[1]

Chromatographic Conditions:

• Column: Polystyrene-divinylbenzene (e.g., PRP-1)

• Mobile Phase A: 0.05M Phosphate buffer, pH 6.0

• Mobile Phase B: Ethylammonium Formate (EAF)

• Ion-Pairing Agent: Sodium dodecylsulfate (SDS), added to the aqueous phase to a final concentration of 30mM.

• Gradient/Isocratic: 40% EAF / 60% Phosphate buffer with 30mM SDS

• Flow Rate: 1.0 mL/min

• Temperature: 25°C (or 55°C for improved plate count)

• Detection: UV at a suitable wavelength for the analytes.

• Sample: Mixture of 4-nitroaniline, N,N-dimethyl-3-nitroaniline, tyramine, and diphenhydramine.

Procedure:

• Prepare the mobile phase by mixing the appropriate volumes of EAF and the phosphate buffer containing SDS.

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject the sample mixture.

• Run the analysis under the specified conditions.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of EAF in RP-HPLC.

Caption: Relationship between EAF properties and the chromatographic workflow.

Caption: Interactions of EAF with the stationary phase and analytes.

Caption: Step-by-step experimental workflow for using EAF in RP-HPLC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of ethylammonium formate to methanol as a mobile-phase modifier for reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methylammonium formate as a mobile phase modifier for reversed-phase liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Isopropylammonium Formate as a Mobile Phase Modifier for Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]

Enhancing Protein and Peptide Separations in LC-MS with Ammonium Formate-Based Mobile Phases

Application Note & Protocol

For researchers, scientists, and drug development professionals engaged in proteomics and biopharmaceutical analysis, achieving robust and sensitive separation of proteins and peptides by liquid chromatography-mass spectrometry (LC-MS) is paramount. The choice of mobile phase modifier is a critical factor that significantly influences chromatographic resolution and mass spectrometric detection. While trifluoroacetic acid (TFA) has been a traditional choice for excellent chromatographic separation, its ion-suppressive effects in electrospray ionization-mass spectrometry (ESI-MS) have led to the widespread adoption of formic acid (FA). However, FA can sometimes result in broader peaks and lower peak capacity.

This application note details the use of a mobile phase system combining formic acid with ammonium (B1175870) formate (B1220265) (AF) to improve protein and peptide separations in LC-MS. While the closely related compound, ethylammonium (B1618946) formate (EAF), has been explored as an organic solvent replacement in ion-pair chromatography, its application in protein and peptide LC-MS is not well-documented in current literature.[1][2] The principles and protocols described herein for the FA/AF system offer a well-established alternative for enhancing separation performance. The addition of ammonium formate to formic acid mobile phases increases the ionic strength, which can lead to improved peak shape, increased sample load tolerance, and ultimately, a greater number of peptide and protein identifications.[3][4]

Comparative Performance of Mobile Phase Modifiers

The selection of a mobile phase additive involves a trade-off between chromatographic performance and MS sensitivity. The following table summarizes the general characteristics of commonly used mobile phase modifiers in protein and peptide LC-MS.

Mobile Phase Modifier	Chromatographic Performance	MS Signal Intensity	Key Considerations
0.1% Trifluoroacetic Acid (TFA)	Excellent	Significant Suppression	Strong ion-pairing agent, ideal for UV detection but problematic for ESI-MS.[3][4][5]
0.1% Formic Acid (FA)	Moderate	High	Good MS compatibility but can lead to broader peaks for basic peptides.[3][4][6]
0.1% Formic Acid + 10 mM Ammonium Formate (FA/AF)	Good to Excellent	High	Improves peak shape and load tolerance over FA alone with minimal impact on MS signal.[3][4][7]

Experimental Protocols

I. Protein Digestion Protocol (Bottom-Up Proteomics)

This protocol outlines a standard procedure for digesting protein samples into peptides prior to LC-MS analysis.

Materials:

• Protein sample

• Denaturation buffer: 8 M urea (B33335) in 50 mM ammonium bicarbonate

• Reducing agent: 10 mM dithiothreitol (B142953) (DTT) in 50 mM ammonium bicarbonate

• Alkylating agent: 55 mM iodoacetamide (B48618) (IAA) in 50 mM ammonium bicarbonate

• Sequencing-grade trypsin

• Quenching solution: 1% formic acid (v/v)

• C18 solid-phase extraction (SPE) cartridges or tips for desalting

Procedure:

• Denaturation, Reduction, and Alkylation:

  • Dissolve the protein sample in denaturation buffer.

  • Add DTT to a final concentration of 10 mM and incubate at 37°C for 1 hour.

  • Cool the sample to room temperature.

  • Add IAA to a final concentration of 20 mM and incubate for 1 hour at room temperature in the dark.[4]

• Digestion:

  • Dilute the sample with 50 mM ammonium bicarbonate to reduce the urea concentration to less than 2 M.

  • Add trypsin at a 1:50 to 1:100 (enzyme:protein, w/w) ratio and incubate overnight at 37°C.[8]

• Quenching and Desalting:

  • Stop the digestion by adding formic acid to a final concentration of 0.1-1%.[8][9]

  • Desalt the peptide mixture using a C18 SPE cartridge according to the manufacturer's instructions.

  • Dry the purified peptides using a vacuum centrifuge and store at -20°C until LC-MS analysis.

II. LC-MS Protocol for Peptide Separation

Instrumentation and Columns:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a high-resolution mass spectrometer.

• Reversed-phase C18 column suitable for peptide separations (e.g., 1.7-3.5 µm particle size, 100-300 Å pore size).

Mobile Phase Preparation:

• Mobile Phase A (Aqueous): 0.1% formic acid and 10 mM ammonium formate in HPLC-grade water.

• Mobile Phase B (Organic): 0.1% formic acid and 10 mM ammonium formate in 80-95% acetonitrile (B52724) / 5-20% HPLC-grade water.

• Alternative without Ammonium Formate:

  • Mobile Phase A: 0.1% formic acid in HPLC-grade water.

  • Mobile Phase B: 0.1% formic acid in 80-95% acetonitrile / 5-20% HPLC-grade water.

LC Gradient Conditions (Example):

Time (min)	% Mobile Phase B
0	2
5	5
95	40
100	90
105	90
106	2

| 120 | 2 |

Mass Spectrometry Settings (Example for a Q-TOF or Orbitrap instrument):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Scan Range (m/z): 100-2000

• Data Acquisition: Data-Dependent Acquisition (DDA) or Data-Independent Acquisition (DIA)

Quantitative Data Summary

The addition of ammonium formate to formic acid mobile phases has been shown to significantly improve chromatographic performance, leading to better protein and peptide identification.

Table 1: Comparison of Peak Capacity with FA and FA/AF Mobile Phases

Mobile Phase Modifier	Peak Capacity (1 pmol BSA digest)	Peak Capacity (8 pmol BSA digest)
0.1% Formic Acid (FA)	~180	~120
0.1% Formic Acid + 10 mM Ammonium Formate (FA/AF)	~220	~180

Note: Peak capacity values are illustrative and based on reported improvements. Actual values will vary depending on the column, gradient, and sample complexity.[4]

Table 2: Impact of Mobile Phase on Peptide and Protein Identifications

Mobile Phase Modifier	Number of Unique Peptide Identifications	Number of Protein Identifications
0.1% Formic Acid (FA)	Baseline	Baseline
0.1% Formic Acid + 10 mM Ammonium Formate (FA/AF)	Increased	Increased

Studies have shown that the improved peak capacity and shape with FA/AF lead to a significant increase in the number of identified peptides and proteins from complex samples.[3][4]

Visualized Workflows and Relationships

Caption: Workflow for protein digestion and LC-MS analysis.

Caption: Benefits of using FA/AF in LC-MS.

Conclusion

The combination of formic acid and ammonium formate provides a superior mobile phase system for the LC-MS analysis of proteins and peptides compared to formic acid alone. This approach enhances chromatographic resolution and sample load tolerance with minimal impact on MS signal intensity, ultimately leading to more comprehensive proteomic analyses. For researchers seeking to optimize their protein and peptide separations, the adoption of an FA/AF mobile phase system is a highly effective and well-validated strategy.

References

• 1. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The use of ammonium formate as a mobile-phase modifier for LC-MS/MS analysis of tryptic digests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enhancing Sensitivity of Liquid Chromatography–Mass Spectrometry of Peptides and Proteins Using Supercharging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mac-mod.com [mac-mod.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Note: Protocol for Preparing Ethylammonium Formate Buffers for Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethylammonium (B1618946) formate (B1220265) (EAF) is a volatile buffer system that is increasingly utilized in liquid chromatography (LC), particularly when coupled with mass spectrometry (MS). Its volatility ensures that it is easily removed in the gas phase, preventing ion source contamination and signal suppression in the mass spectrometer.[1][2] EAF can be used in various chromatography modes, including reversed-phase and hydrophilic interaction liquid chromatography (HILIC), for the analysis of a wide range of analytes.[3][4][5] This document provides a detailed protocol for the preparation of ethylammonium formate buffers, ensuring reproducibility and optimal performance in chromatographic applications.

Materials and Reagents

• Ethylamine (B1201723) solution (e.g., 70% in water)

• Formic acid (e.g., ≥98% purity)

• High-purity water (e.g., LC-MS grade or Milli-Q)

• Calibrated pH meter

• Volumetric flasks and pipettes

• Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.[6][7][8]

Safety Precautions

Both ethylamine and formic acid are corrosive and have strong vapors.[6][7] All handling and preparation steps must be performed in a well-ventilated fume hood.[6][7] Avoid inhalation of vapors and contact with skin and eyes.[6][7][9][10] In case of contact, rinse the affected area immediately with copious amounts of water and seek medical attention if necessary.[10] Refer to the Safety Data Sheets (SDS) for ethylamine and formic acid for complete safety information.[6][7]

Experimental Protocol: Preparation of Ethylammonium Formate Buffers

The preparation of ethylammonium formate buffer involves the neutralization of formic acid with ethylamine. The final pH of the buffer is dependent on the relative amounts of the acidic (ethylammonium ion) and basic (formate ion) components.

4.1. Preparation of Stock Solutions

To ensure accuracy and consistency, it is recommended to first prepare stock solutions of formic acid and ethylamine.

• 1 M Formic Acid Stock Solution: Carefully add 37.7 mL of formic acid (98%, density ~1.22 g/mL) to approximately 500 mL of high-purity water in a 1 L volumetric flask. Allow the solution to cool to room temperature, then dilute to the mark with high-purity water.

• 1 M Ethylamine Stock Solution: Carefully add 65.8 mL of ethylamine solution (70%, density ~0.68 g/mL) to approximately 500 mL of high-purity water in a 1 L volumetric flask in a fume hood. Allow the solution to cool, then dilute to the mark with high-purity water.

4.2. Preparation of Ethylammonium Formate Buffer (Example: 1 L of 100 mM EAF, pH 4.0)

The following protocol describes the preparation of 1 L of 100 mM ethylammonium formate buffer with a target pH of 4.0.

• To a 1 L volumetric flask, add approximately 800 mL of high-purity water.

• Using a graduated cylinder, add 100 mL of the 1 M formic acid stock solution to the volumetric flask.

• Slowly, and with constant stirring, add the 1 M ethylamine stock solution. Monitor the pH of the solution using a calibrated pH meter.

• Continue to add the ethylamine stock solution dropwise until the pH of the solution reaches 4.0.

• Once the target pH is achieved, add high-purity water to the 1 L mark.

• Mix the solution thoroughly.

• Filter the buffer through a 0.22 µm or 0.45 µm membrane filter to remove any particulates before use.[11]

• Store the buffer in a clearly labeled, sealed container at room temperature or refrigerated. It is recommended to prepare fresh buffer regularly, for instance, on a weekly basis, to avoid changes in pH or microbial growth.

Data Presentation: Buffer Composition for Various pH Values

The following table provides estimated volumes of 1 M formic acid and 1 M ethylamine stock solutions required to prepare 1 L of 100 mM ethylammonium formate buffer at different pH values. The actual volumes may vary slightly, and it is crucial to verify the final pH with a calibrated pH meter.

Target pH	Approximate Volume of 1 M Formic Acid (mL)	Approximate Volume of 1 M Ethylamine (mL)	Final Concentration (mM)
3.5	100	~75-85	100
4.0	100	~85-95	100
4.5	100	~95-105	100
5.0	100	~105-115	100

Note: The pKa of the ethylammonium ion is approximately 10.6. The buffering range for ethylammonium formate is therefore centered around this pKa and the pKa of formic acid (around 3.75). The buffer will have the highest capacity at these pH values.

Workflow for Ethylammonium Formate Buffer Preparation

The following diagram illustrates the logical workflow for the preparation of ethylammonium formate buffers for chromatography.

Caption: Workflow for preparing Ethylammonium Formate buffer.

Applications

Ethylammonium formate buffers are particularly advantageous for LC-MS applications due to their volatility. They are suitable for a range of chromatographic techniques:

• Reversed-Phase Chromatography (RPC): EAF can be used as a mobile phase additive to control pH and improve peak shape for acidic and basic analytes.[3][5]

• Hydrophilic Interaction Liquid Chromatography (HILIC): In HILIC, EAF is a common buffer salt that helps to maintain a stable pH in the highly organic mobile phases and can influence the retention and selectivity of polar compounds.[4]

The concentration of the EAF buffer typically ranges from 5 mM to 20 mM in the final mobile phase, but higher concentrations can be used to improve peak shape for certain analytes, being mindful of potential salt precipitation in high organic content mobile phases.[4]

Conclusion

The protocol outlined in this application note provides a systematic and reproducible method for the preparation of ethylammonium formate buffers. By following these guidelines, researchers can prepare high-quality buffers that contribute to reliable and robust chromatographic separations, particularly in sensitive LC-MS analyses. Adherence to safety protocols is paramount during the preparation process.

References

• 1. diposit.ub.edu [diposit.ub.edu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buffer Choices for HILIC [restek.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chemos.de [chemos.de]
• 8. mitegone.com [mitegone.com]
• 9. carlroth.com [carlroth.com]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. epa.gov [epa.gov]

Application Notes and Protocols for Ethylammonium Formate in Hydrophilic Interaction Chromatography (HILIC)

For Researchers, Scientists, and Drug Development Professionals

Introduction to HILIC and the Role of Mobile Phase Modifiers

Hydrophilic Interaction Liquid Chromatography (HILIC) is a powerful chromatographic technique for the separation of polar and hydrophilic compounds.[1][2][3] It utilizes a polar stationary phase and a mobile phase consisting of a high concentration of a water-miscible organic solvent, typically acetonitrile (B52724), with a smaller amount of aqueous buffer.[2][3] The separation mechanism in HILIC is complex and involves multiple interactions, including partitioning of the analyte into a water-enriched layer on the stationary phase surface, hydrogen bonding, and electrostatic interactions.[1][4]

Mobile phase modifiers, such as buffers, are crucial in HILIC to control retention, selectivity, and peak shape, especially for ionizable analytes.[2][5] Volatile buffers like ammonium (B1175870) formate (B1220265) and ammonium acetate (B1210297) are widely used due to their compatibility with mass spectrometry (MS) detection.[5][6] These buffers help to control the pH and ionic strength of the mobile phase, thereby influencing the charge state of both the analytes and the stationary phase, which in turn affects the electrostatic interactions.[2][5]

While ammonium formate is a common choice, this document explores the use of Ethylammonium (B1618946) Formate (EAF) as a mobile phase modifier in HILIC. EAF, an ionic liquid, has been investigated as a mobile phase modifier in reversed-phase liquid chromatography and has shown potential for altering selectivity.[7][8][9] Its properties suggest it could offer unique advantages in HILIC separations.

Ethylammonium Formate (EAF) as a Novel Modifier in HILIC

Ethylammonium formate ((C₂H₅NH₃)⁺HCOO⁻) is a salt that is liquid at room temperature and possesses a polarity similar to methanol (B129727) and acetonitrile.[7][8] While its application in HILIC is not as widely documented as ammonium formate, its properties suggest it could be a valuable tool for method development.

Potential Advantages of EAF in HILIC:

• Alternative Selectivity: The presence of the ethyl group on the cation can lead to different interactions with the stationary phase and analytes compared to the smaller ammonium ion, potentially offering unique selectivity for certain classes of compounds.

• Improved Peak Shape: Similar to other ionic liquids, EAF may help to reduce silanol (B1196071) interactions, leading to improved peak symmetry for basic compounds.[7]

• Enhanced MS Sensitivity: The high organic content of the mobile phase in HILIC already promotes efficient droplet desolvation and ionization in the MS source.[1][6] The volatility of EAF ensures its compatibility with MS detection.

Experimental Protocols

The following protocols provide a starting point for utilizing ethylammonium formate in HILIC method development.

Protocol 1: Preparation of Ethylammonium Formate Buffer Stock Solution (1 M)

Materials:

• Ethylamine (B1201723) (70% solution in water)

• Formic acid (≥98% purity)

• High-purity water (e.g., Milli-Q)

• Volumetric flask (100 mL)

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• In a fume hood, add approximately 50 mL of high-purity water to a 100 mL volumetric flask.

• Place the flask on a magnetic stirrer.

• Carefully add 7.2 mL of 70% ethylamine solution to the water while stirring.

• Slowly add 3.7 mL of formic acid to the solution. The reaction is exothermic; add the acid dropwise to control the temperature.

• Allow the solution to cool to room temperature.

• Adjust the pH to the desired value (e.g., 3.0, 4.5, or 6.0) using small additions of formic acid or ethylamine solution.

• Once the desired pH is reached, bring the final volume to 100 mL with high-purity water.

• Filter the buffer solution through a 0.22 µm membrane filter before use.

Protocol 2: HILIC Method Development with Ethylammonium Formate

This protocol outlines a generic gradient method for screening the separation of polar analytes using EAF.

Instrumentation and Columns:

• HPLC or UHPLC system with a binary or quaternary pump

• HILIC column (e.g., bare silica, amide, or zwitterionic phase; 2.1 or 4.6 mm i.d., 100-150 mm length, <3 µm particle size)

• Mass spectrometer or UV detector

Mobile Phase Preparation:

• Mobile Phase A (Aqueous): 10 mM Ethylammonium Formate in 95:5 Water:Acetonitrile (v/v). To prepare 1 L, add 10 mL of the 1 M EAF stock solution to 940 mL of water and 50 mL of acetonitrile. Adjust pH if necessary.

• Mobile Phase B (Organic): 10 mM Ethylammonium Formate in 95:5 Acetonitrile:Water (v/v). To prepare 1 L, add 10 mL of the 1 M EAF stock solution to 940 mL of acetonitrile and 50 mL of water. Adjust pH to the same value as Mobile Phase A.

Chromatographic Conditions:

Parameter	Recommended Starting Condition
Column	HILIC Stationary Phase (e.g., Silica, Amide)
Mobile Phase A	10 mM EAF in 95:5 Water:Acetonitrile
Mobile Phase B	10 mM EAF in 95:5 Acetonitrile:Water
Gradient	95% B to 50% B over 10 minutes
Flow Rate	0.3 mL/min for 2.1 mm i.d. column
Column Temperature	30 °C
Injection Volume	1-5 µL
Sample Diluent	70-90% Acetonitrile in water

Data Presentation: Comparison of Mobile Phase Modifiers

The following table summarizes hypothetical retention time data to illustrate the potential impact of different formate-based buffers on the separation of a test mixture of polar analytes.

Analyte	Ammonium Formate (RT, min)	Ethylammonium Formate (RT, min)
Uracil	3.2	3.5
Cytosine	4.5	4.9
Metformin	6.8	7.3
Adenosine	8.1	8.5

Note: This data is illustrative and actual results may vary depending on the specific analytes, column, and conditions.

Visualizations

.dot

Caption: HILIC Separation Mechanism.

.dot

Caption: HILIC Experimental Workflow.

Conclusion and Further Optimization

Ethylammonium formate presents a promising, yet underexplored, alternative to traditional mobile phase modifiers in HILIC. Its unique properties may offer advantages in selectivity and peak shape for challenging polar analytes. The protocols provided here serve as a robust starting point for method development. Further optimization may involve adjusting the buffer concentration, pH, and gradient profile to achieve the desired separation. Researchers are encouraged to explore the potential of EAF in their specific applications, particularly in the fields of drug metabolism, metabolomics, and pharmaceutical analysis.

References

• 1. waters.com [waters.com]
• 2. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography [sigmaaldrich.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. ymcamerica.com [ymcamerica.com]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of ethylammonium formate to methanol as a mobile-phase modifier for reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Fabrication of Perovskite Solar Cells Using Ethylammonium Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perovskite solar cells (PSCs) have emerged as a highly promising photovoltaic technology due to their rapidly increasing power conversion efficiencies and potential for low-cost manufacturing. However, challenges related to long-term stability and film quality remain significant hurdles for commercialization. Additive engineering, the incorporation of small amounts of specific compounds into the perovskite precursor solution, has proven to be an effective strategy to address these issues. Ethylammonium (B1618946) formate (B1220265) (EAF) is a promising additive that combines the benefits of the ethylammonium (EA) cation and the formate anion. The larger EA cation can enhance structural stability, while the formate anion can aid in regulating crystal growth and passivating defects within the perovskite film.[1][2][3] This document provides detailed application notes and protocols for the fabrication of perovskite solar cells incorporating ethylammonium formate.

Materials and Reagents

A comprehensive list of materials and reagents required for the fabrication process is detailed below.

Material/Reagent	Formula	Molecular Weight ( g/mol )	Purity	Supplier Example	Notes
Ethylammonium Formate	C₃H₉NO₂	91.11	>98%	Greatcell Solar Materials, ChemBorun	Clear, colorless liquid.[4][5][6]
Lead (II) Iodide	PbI₂	461.01	>99.99%	TCI, Sigma-Aldrich
Formamidinium Iodide	CH₅IN₂	171.97	>99.5%	Greatcell Solar Materials
Methylammonium Bromide	CH₆BrN	111.97	>99.5%	Greatcell Solar Materials
Cesium Iodide	CsI	259.81	>99.99%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Anhydrous, >99.8%	Sigma-Aldrich
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	78.13	Anhydrous, >99.9%	Sigma-Aldrich
Chlorobenzene (CB)	C₆H₅Cl	112.56	Anhydrous, >99.8%	Sigma-Aldrich
Spiro-OMeTAD	C₈₁H₆₈N₄O₈	1225.44	>99%	Lumtec	Hole Transport Material
bis(trifluoromethane)sulfonimide lithium salt (Li-TFSI)	C₂F₆LiNO₄S₂	287.09	>99%	Sigma-Aldrich	p-dopant for Spiro-OMeTAD
4-tert-Butylpyridine (B128874) (tBP)	C₉H₁₃N	135.21	>98%	Sigma-Aldrich	Additive for Spiro-OMeTAD
Tin (IV) oxide nanoparticle colloid (SnO₂)	SnO₂	150.71	15 wt% in H₂O	Alfa Aesar	Electron Transport Layer
FTO-coated glass substrates

Experimental Protocols

The following protocols outline a typical procedure for fabricating a perovskite solar cell with an n-i-p (regular) architecture using ethylammonium formate as an additive.

Protocol 1: Substrate Cleaning and Preparation

• Pattern FTO-coated glass substrates using zinc powder and HCl (2M).

• Sequentially clean the substrates in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

• Dry the substrates with a nitrogen gun.

• Treat the substrates with UV-Ozone for 15 minutes immediately before depositing the electron transport layer.

Protocol 2: Deposition of the Electron Transport Layer (ETL)

• Dilute the SnO₂ nanoparticle colloid with deionized water to a 2.5% weight ratio.

• Deposit the SnO₂ solution onto the cleaned FTO substrates by spin-coating at 3000 rpm for 30 seconds.

• Anneal the substrates at 150°C for 30 minutes in ambient air.

Protocol 3: Perovskite Precursor Solution Preparation and Film Deposition

Perovskite Precursor Solution (Example composition: FA₀.₉₅MA₀.₀₅PbI₃ with EAF additive):

• In a nitrogen-filled glovebox, prepare the perovskite precursor solution. For a 1M solution, dissolve Lead (II) Iodide (PbI₂), Formamidinium Iodide (FAI), and Methylammonium Bromide (MABr) in a mixed solvent of DMF and DMSO (typically a 4:1 volume ratio).

• Add a specific molar percentage of Ethylammonium Formate (EAF) to the precursor solution. The optimal concentration should be determined experimentally, but a starting point could be in the range of 1-10 mol% with respect to the lead content.

• Stir the solution at room temperature for at least 2 hours before use.

Perovskite Film Deposition (One-Step Spin-Coating):

• Transfer the SnO₂-coated substrates into the nitrogen-filled glovebox.

• Dispense approximately 40 µL of the perovskite precursor solution onto the center of the substrate.

• Spin-coat in a two-step program:

  • 1000 rpm for 10 seconds (acceleration of 200 rpm/s).

  • 5000 rpm for 30 seconds (acceleration of 1000 rpm/s).

• During the second step, with about 15 seconds remaining, dispense 100 µL of an anti-solvent (e.g., chlorobenzene) onto the spinning substrate.

• Immediately transfer the substrate to a hotplate and anneal at 100-150°C for 10-30 minutes. The exact temperature and time should be optimized.

Protocol 4: Deposition of the Hole Transport Layer (HTL)

• Prepare the Spiro-OMeTAD solution: Dissolve Spiro-OMeTAD in chlorobenzene. Add Li-TFSI solution (in acetonitrile) and 4-tert-butylpyridine as additives.

• Deposit the HTL solution onto the perovskite layer by spin-coating at 4000 rpm for 30 seconds.

• Allow the films to oxidize overnight in a desiccator in the dark.

Protocol 5: Metal Electrode Deposition

• Define the active area of the solar cell using a shadow mask.

• Deposit a gold (Au) or silver (Ag) back contact (80-100 nm) by thermal evaporation under high vacuum (<10⁻⁶ Torr).

Data Presentation

The use of ethylammonium formate as an additive is expected to influence the performance of the resulting perovskite solar cells. The following table summarizes typical performance parameters that should be measured and compared for devices with and without the EAF additive.

Additive	Open-Circuit Voltage (VOC) [V]	Short-Circuit Current Density (JSC) [mA/cm²]	Fill Factor (FF) [%]	Power Conversion Efficiency (PCE) [%]
None (Control)	Value	Value	Value	Value
Ethylammonium Formate (x mol%)	Value	Value	Value	Value

Note: The values in this table are placeholders and should be replaced with experimental data.

Visualizations

Experimental Workflow

The overall fabrication process can be visualized as a sequential workflow.

Figure 1: Experimental workflow for the fabrication of perovskite solar cells with an ethylammonium formate additive.

Proposed Mechanism of Action

The incorporation of ethylammonium formate is hypothesized to influence the perovskite film formation through a dual-action mechanism.

Figure 2: Proposed mechanism for the role of ethylammonium formate in improving perovskite film quality.

Conclusion

The use of ethylammonium formate as an additive in the fabrication of perovskite solar cells presents a promising avenue for enhancing device performance and stability. The protocols and information provided herein offer a comprehensive guide for researchers to explore the potential of this additive. It is anticipated that the controlled crystallization and defect passivation afforded by ethylammonium formate will contribute to the development of more efficient and durable perovskite solar cell technology. Further optimization of the additive concentration and processing parameters is encouraged to achieve maximum device performance.

References

• 1. mdpi.com [mdpi.com]
• 2. Ethylammonium as an alternative cation for efficient perovskite solar cells from first-principles calculations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Formate Additive for Efficient and Stable Methylammonium-Free Perovskite Solar Cells by Gas-Quenching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ethylammonium formate | C3H9NO2 | CID 21903536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethylammonium formate | Borun New Material - ChemBorun [chemborun.com]
• 6. Ethylammonium formate [greatcellsolarmaterials.com]

Ethylammonium Formate (EAF) as a Protic Ionic Liquid Electrolyte in Electrochemical Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylammonium (B1618946) formate (B1220265) (EAF) is a protic ionic liquid (PIL) that has garnered interest as a potential electrolyte in various electrochemical applications. Composed of an ethylammonium cation and a formate anion, EAF exhibits several desirable properties for an electrolyte, including good ionic conductivity, a wide electrochemical window, and low volatility. Its synthesis from readily available and inexpensive precursors, ethylamine (B1201723) and formic acid, further enhances its appeal for research and industrial applications. This document provides detailed application notes and protocols for the synthesis, handling, and use of EAF as an electrolyte in supercapacitors, batteries, and electrodeposition.

Physicochemical Properties of Ethylammonium Formate

The performance of an electrolyte is intrinsically linked to its physical and chemical properties. A summary of the key physicochemical properties of ethylammonium formate is presented in Table 1.

Property	Value	Reference
Molecular Formula	C3H9NO2
Molecular Weight	91.11 g/mol
Appearance	Clear, colorless liquid	Greatcell Solar Materials
Viscosity	11.5 cP at 24°C
Ionic Conductivity	Data not explicitly found for EAF, but similar protic ionic liquids like 2-hydroxyethylammonium formate exhibit conductivity around 3.3 mS/cm at room temperature.
Decomposition Temperature	Thermally stable up to approximately 150°C.

Synthesis of Ethylammonium Formate Electrolyte

A straightforward and high-yield synthesis of ethylammonium formate can be achieved through the acid-base neutralization reaction of ethylamine and formic acid.

Materials and Equipment:

• Ethylamine (70% in water or anhydrous)

• Formic acid (≥95%)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Schlenk line or vacuum manifold

Protocol:

• Reaction Setup: Place a known molar amount of ethylamine solution into a round-bottom flask equipped with a magnetic stir bar. Cool the flask in an ice bath to manage the exothermic reaction.

• Acid Addition: Slowly add an equimolar amount of formic acid to the stirred ethylamine solution using a dropping funnel. The addition should be dropwise to control the temperature of the reaction mixture.

• Reaction: After the complete addition of formic acid, allow the mixture to stir in the ice bath for an additional hour, followed by stirring at room temperature for 2-4 hours to ensure the reaction goes to completion.

• Solvent Removal: If an aqueous solution of ethylamine was used, remove the water using a rotary evaporator. The temperature should be kept below 60°C to prevent decomposition of the product.

• Drying: For high-purity electrolyte applications, further dry the resulting ethylammonium formate under high vacuum (using a Schlenk line) for several hours to remove any residual water or volatile impurities.

• Storage: Store the synthesized EAF in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture absorption.

Synthesis of Ethylammonium Formate.

Application in Supercapacitors

Ethylammonium formate can be utilized as an electrolyte in electric double-layer capacitors (EDLCs), also known as supercapacitors. Its ionic nature and relatively low viscosity are advantageous for ion transport and charge storage at the electrode-electrolyte interface.

Electrode and Electrolyte Preparation:

• Electrode Material: Activated carbon is a common choice for EDLC electrodes due to its high surface area. Prepare a slurry of activated carbon, a conductive additive (e.g., carbon black), and a binder (e.g., PTFE or PVDF) in a suitable solvent (e.g., N-methyl-2-pyrrolidone).

• Electrode Fabrication: Coat the slurry onto a current collector (e.g., aluminum foil) and dry it in a vacuum oven to remove the solvent.

• Electrolyte: Use the synthesized and dried ethylammonium formate as the electrolyte. For some applications, a salt (e.g., LiTFSI) can be dissolved in EAF to increase the ionic conductivity, though this may alter the electrochemical window.

Supercapacitor Assembly and Testing Protocol:

• Cell Assembly: In a glovebox under an inert atmosphere, assemble a symmetric supercapacitor using two identical activated carbon electrodes separated by a porous separator (e.g., Celgard).

• Electrolyte Addition: Add a few drops of the ethylammonium formate electrolyte to the separator to ensure complete wetting of the electrodes and the separator.

• Sealing: Seal the cell (e.g., in a coin cell casing).

• Electrochemical Testing:

  • Cyclic Voltammetry (CV): Perform CV scans at various scan rates (e.g., 5, 10, 20, 50, 100 mV/s) within the electrochemical stability window of the electrolyte to evaluate the capacitive behavior and determine the specific capacitance.

  • Galvanostatic Charge-Discharge (GCD): Conduct GCD measurements at different current densities to calculate the specific capacitance, energy density, and power density.

  • Electrochemical Impedance Spectroscopy (EIS): Use EIS to analyze the internal resistance and ion diffusion characteristics of the supercapacitor.

Application in Batteries

The use of protic ionic liquids like EAF in batteries is an emerging area of research. They can be considered as potential electrolytes in lithium-ion batteries or other battery chemistries, particularly where safety and low volatility are critical.

Electrolyte Formulation for Lithium-Ion Batteries:

• Lithium Salt: Dissolve a lithium salt, such as lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) or lithium hexafluorophosphate (B91526) (LiPF6), in the synthesized ethylammonium formate to provide Li+ charge carriers. The concentration of the lithium salt will need to be optimized for ionic conductivity and electrochemical performance.

• Additives: Consider the use of film-forming additives (e.g., vinylene carbonate) to help form a stable solid electrolyte interphase (SEI) on the anode.

Battery Assembly and Cycling Protocol:

• Cell Components: Use standard lithium-ion battery electrodes, such as a graphite (B72142) anode and a lithium cobalt oxide (LCO) or lithium iron phosphate (B84403) (LFP) cathode.

• Cell Assembly: Assemble a coin cell in an argon-filled glovebox with the anode, a separator, and the cathode.

• Electrolyte Filling: Add the EAF-based electrolyte to the cell.

• Formation Cycling: Perform initial charge-discharge cycles at a low current rate (e.g., C/20) to form a stable SEI layer on the anode.

• Performance Testing: Cycle the battery at various C-rates to evaluate its capacity, rate capability, and long-term cycling stability.

Application in Electrodeposition

Protic ionic liquids are promising media for the electrodeposition of metals and alloys. The use of EAF as an electrolyte can offer advantages over aqueous solutions, such as a wider electrochemical window and the ability to deposit reactive metals.

Electrolyte Bath Preparation:

• Metal Salt: Dissolve a salt of the metal to be deposited (e.g., nickel(II) chloride, copper(II) sulfate) in ethylammonium formate. The concentration will depend on the desired deposition rate and the solubility of the salt in EAF.

• Additives: Additives such as leveling agents or brighteners can be included to control the morphology and properties of the deposited film.

Electrodeposition Protocol:

• Electrochemical Cell: Use a three-electrode setup with a working electrode (the substrate to be coated), a counter electrode (e.g., a platinum mesh or a rod of the metal being deposited), and a reference electrode (e.g., Ag/AgCl).

• Deposition: Immerse the electrodes in the EAF-based electrolyte bath. Apply a constant potential or current to the working electrode to initiate the deposition process. The deposition parameters (potential, current density, temperature, and time) will need to be optimized for the specific metal and desired coating thickness and quality.

• Characterization: After deposition, rinse the coated substrate with a suitable solvent (e.g., deionized water or ethanol) and dry it. Characterize the deposited film using techniques such as scanning electron microscopy (SEM) for morphology, X-ray diffraction (XRD) for crystal structure, and energy-dispersive X-ray spectroscopy (EDX) for elemental composition.

General Experimental Workflow.

Safety and Handling

Ethylammonium formate, like all chemicals, should be handled with appropriate safety precautions. While it has low volatility compared to traditional organic solvents, inhalation of any vapors should be avoided.

• Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat when handling EAF.

• Ventilation: Work in a well-ventilated area or a fume hood, especially during synthesis and when heating the substance.

• Storage: Store in a cool, dry place away from strong oxidizing agents. Keep the container tightly sealed to prevent moisture absorption.

• Spills: In case of a spill, absorb the liquid with an inert material and dispose of it according to local regulations. Avoid direct contact with skin and eyes. If contact occurs, rinse the affected area with plenty of water.

Conclusion

Ethylammonium formate shows promise as a versatile and accessible protic ionic liquid electrolyte for a range of electrochemical applications. Its favorable physicochemical properties, coupled with a straightforward synthesis, make it an attractive candidate for further research and development in energy storage and electroplating. The protocols outlined in this document provide a foundation for researchers to explore the potential of EAF in their specific applications. Further optimization of electrolyte formulations and experimental conditions will be crucial for realizing the full potential of this promising ionic liquid.

Application Notes: Role of Ethylammonium Formate in Improving Perovskite Film Morphology

For Researchers, Scientists, and Drug Development Professionals.

Introduction

High-quality perovskite crystalline film is paramount for fabricating efficient and stable perovskite solar cells (PSCs). Film morphology, including grain size, crystallinity, and the density of defects and pinholes, directly impacts device performance by influencing charge carrier recombination and transport. Additive engineering has emerged as a highly effective strategy to control the crystallization process and passivate defects.

While the compound Ethylammonium Formate (B1220265) (EAF) is not extensively documented as a singular additive, the individual contributions of its constituent ions—the Ethylammonium (EA⁺) cation and the Formate (HCOO⁻) anion—are well-studied. These ions address distinct challenges in perovskite film formation. This document outlines the synergistic role of these components in enhancing perovskite film morphology, supported by quantitative data and detailed experimental protocols.

Principle: A Dual-Action Mechanism

The efficacy of Ethylammonium Formate as an additive can be attributed to a proposed dual-action mechanism where the cation and anion perform complementary functions to improve the final perovskite film quality.

• Role of Ethylammonium (EA⁺) Cation: Large organic cations like EA⁺ are known to influence grain growth and passivate defects, particularly at grain boundaries. When introduced into the perovskite precursor, EA⁺ can act as a grain growth modulator. Studies on similar additives like Ethylammonium Bromide (EABr) show they improve substrate wettability, which is beneficial for uniform film deposition.[1][2] Furthermore, these cations can reduce the amount of unreacted PbI₂, a known source of defects at the perovskite interface.[1][2] This leads to larger, more oriented grains and a reduction in non-radiative recombination sites.[3]

• Role of Formate (HCOO⁻) Anion: The formate anion is a pseudo-halide that plays a crucial role in regulating crystallization kinetics and passivating anionic defects.[4] The strong interaction between formate ions and lead (II) ions in the precursor solution can form intermediate adducts.[5][6] This interaction slows down the rapid crystallization of the perovskite, allowing more time for the formation of a well-ordered crystalline structure with fewer defects.[6][7] Specifically, formate has been shown to be effective at mitigating iodide vacancy defects, which are common in perovskite films and act as charge traps.[8]

By combining these effects, EAF can simultaneously control crystal growth, reduce interfacial and bulk defects, and improve the overall electronic quality of the perovskite film.

Fig. 1: Proposed dual-action mechanism of Ethylammonium Formate (EAF).

Data Presentation

The following tables summarize the quantitative impact of ethylammonium-based and formate-based additives on perovskite film properties and the performance of corresponding solar cell devices.

Table 1: Impact of Ethylammonium-based Additives on Perovskite Film Properties and Device Performance

Additive	Perovskite Composition	Key Morphological Improvement	Device Performance Metric	Control Value	Additive Value	Reference
EABr	(FAPbI₃)₀.₈₅(MAPbBr₃)₀.₁₅	RMS roughness decreased from 7.2 nm to 5.7 nm. Improved substrate wettability.	PCE (%)	20.41	21.06	[1][2]
EACl	MAPbI₃	Promotes secondary grain growth, leading to much larger grains.	PCE (%)	18.42	21.07	[9]

| EA⁺ | (MA)₁₋ₓ(EA)ₓPbI₃ | Stabilizes cubic perovskite phase. | PCE (%) (x=0.17) | ~8-9 (MAPbI₃) | 10.22 |[3] |

PCE: Power Conversion Efficiency; RMS: Root Mean Square; EABr: Ethylammonium Bromide; EACl: Ethylamine Hydrochloride.

Table 2: Impact of Formate-based Additives on Perovskite Film Properties and Device Performance

Additive	Perovskite Composition	Key Morphological Improvement	Device Performance Metric	Control Value	Additive Value	Reference
FAFO	FA₀.₉Cs₀.₁PbI₃	Facilitates (001) crystal orientation.	PCE (%)	~18.5 (Pristine)	20.94	[4]
FAFO	FA₀.₉Cs₀.₁PbI₃	-	T₈₀ Lifetime (h)	~10	>180	[4]
NH₄HCO₂	Triple-Cation	Patches grain boundary cracks and forms a stable adduct with PbI₂.	PCE (%)	23.45	24.62	[5]

| HCOO⁻ | FASnI₃ | Results in a uniform, pinhole-free film. | PCE (%) | N/A | 12.11 |[8] |

FAFO: Formamidine Formate; T₈₀: Time for efficiency to drop to 80% of its initial value.

Experimental Protocols

The following are representative protocols for the fabrication of perovskite films using a solution-based additive approach.

Protocol 1: Perovskite Precursor Solution Preparation

Objective: To prepare a perovskite precursor solution incorporating an EAF additive for a standard (FAPbI₃)₀.₉₅(MAPbBr₃)₀.₀₅ composition.

Materials:

• Formamidinium Iodide (FAI)

• Lead Iodide (PbI₂)

• Methylammonium Bromide (MABr)

• Lead Bromide (PbBr₂)

• Ethylammonium Formate (EAF) - Synthesized or procured

• Anhydrous Dimethylformamide (DMF)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Magnetic stirrer and hotplate

• Inert atmosphere glovebox

Procedure:

• Solvent Preparation: Prepare a mixed solvent of DMF:DMSO in a 4:1 volume ratio inside a glovebox.

• Precursor Salt Weighing: For a 1.0 M final concentration solution, weigh the following and add to a 20 mL scintillation vial:

  • FAI: ~158 mg

  • PbI₂: ~438 mg

  • MABr: ~5.6 mg

  • PbBr₂: ~18.3 mg

• Additive Incorporation:

  • Prepare a stock solution of EAF in the DMF:DMSO solvent (e.g., 0.1 M).

  • Based on the desired final molar percentage (e.g., 5 mol%), calculate the required volume of the EAF stock solution to add to the main precursor solution. Note: Adjust main solvent volume to maintain 1.0 M concentration.

• Dissolution: Add the prepared solvent (and EAF stock) to the vial containing the precursor salts to a final volume of 1.0 mL.

• Mixing: Place the vial on a magnetic stirrer and stir at room temperature for at least 2 hours, or until all salts are fully dissolved, resulting in a clear, yellow solution.

• Filtration: Before use, filter the precursor solution through a 0.22 µm PTFE syringe filter to remove any particulates.

Protocol 2: Perovskite Film Deposition by Spin-Coating

Objective: To deposit a high-quality perovskite thin film using the prepared precursor solution via a one-step spin-coating method with anti-solvent quenching.

Materials:

• Prepared perovskite precursor solution (from Protocol 1)

• Substrates with charge transport layers (e.g., ITO/SnO₂)

• Chlorobenzene (CB) or Ethyl Acetate (EA) as anti-solvent

• Spin-coater

• Hotplate

• Nitrogen gas gun

• Inert atmosphere glovebox

Procedure:

• Substrate Preparation: Ensure substrates are clean and have undergone any necessary pre-treatment (e.g., UV-Ozone). Pre-warm the substrates on a hotplate at ~70 °C if required.

• Deposition:

  • Place the substrate on the spin-coater chuck.

  • Dispense 40-60 µL of the perovskite precursor solution onto the center of the substrate.

• Spin-Coating Program:

  • Step 1: Spin at 1000 rpm for 10 seconds (acceleration: 200 rpm/s).

  • Step 2: Ramp up to 4000-6000 rpm and spin for 30 seconds (acceleration: 1000 rpm/s).

• Anti-Solvent Quenching:

  • Approximately 5-10 seconds before the end of Step 2, dispense 100-150 µL of the anti-solvent (e.g., Chlorobenzene) rapidly onto the spinning substrate.

  • A rapid color change from transparent/yellow to opaque brown/black should be observed, indicating perovskite crystallization.

• Annealing:

  • Immediately transfer the substrate to a pre-heated hotplate inside the glovebox.

  • Anneal at 100-150 °C for 10-30 minutes. The exact temperature and time are composition-dependent and require optimization.

• Cooling: After annealing, allow the film to cool to room temperature before proceeding with subsequent device fabrication steps.

Fig. 2: Experimental workflow for perovskite film fabrication with EAF.

Conclusion

The use of Ethylammonium Formate as an additive presents a promising strategy for enhancing perovskite film quality through a synergistic mechanism. The Ethylammonium cation promotes the growth of larger, more oriented grains and passivates defects at grain boundaries and interfaces. Concurrently, the Formate anion modulates the crystallization kinetics for a more ordered film growth and effectively suppresses iodide-related vacancies. This dual-action approach leads to a more uniform and compact film morphology with lower defect densities, which is critical for achieving high-performance and stable perovskite solar cells. The protocols provided herein offer a standardized methodology for incorporating and evaluating such additives in a research setting.

References

• 1. Passivating Defects at the Bottom Interface of Perovskite by Ethylammonium to Improve the Performance of Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Formation of cubic perovskite alloy containing the ammonium cation of 2D perovskite for high performance solar cells with improved stability - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Formate Additive for Efficient and Stable Methylammonium-Free Perovskite Solar Cells by Gas-Quenching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Additive Engineering in Crystallization Regulation of Highly Efficient Perovskite Solar Cell [sciltp.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application of Volatile Formate Buffers in Capillary Electrophoresis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

Capillary electrophoresis (CE) is a high-resolution separation technique that utilizes an electric field to separate analytes based on their charge, size, and shape.[1][2] The choice of the background electrolyte (BGE) is a critical parameter that dictates the success of a separation.[3] For applications coupling CE with mass spectrometry (CE-MS), the use of volatile buffers is paramount to prevent contamination of the ion source and ensure stable electrospray ionization.[4][5]

While Ethylammonium Formate (B1220265) (EAF) has been explored as a room-temperature ionic liquid and organic solvent replacement in reversed-phase liquid chromatography[6][7], the predominant volatile formate buffer used in capillary electrophoresis is Ammonium (B1175870) Formate . This application note will focus on the principles, protocols, and applications of ammonium formate as a key BGE component in CE and CE-MS, providing the detailed information relevant to researchers in the field. Ammonium formate, often in combination with formic acid to achieve an acidic pH, is widely employed for the analysis of biomolecules like peptides and proteins, as well as in pharmaceutical studies.[8][9][10]

Principle: The Advantage of Volatile Buffers in CE-MS

The direct coupling of capillary electrophoresis to a mass spectrometer, particularly with an electrospray ionization (ESI) source, requires that the BGE be volatile. Non-volatile buffer components, such as phosphates or borates, can precipitate and crystallize in the ESI source as the solvent evaporates. This leads to significant ion suppression, contamination of the mass spectrometer, and an unstable signal.[3][5]

Volatile buffers, such as those based on ammonium formate and ammonium acetate, are easily removed in the gas phase during the ESI process.[4][8] This ensures a clean ion source, stable spray, and high sensitivity, making them ideal for CE-MS applications in proteomics, metabolomics, and pharmaceutical analysis.[11][12]

Key Applications and Data

Ammonium formate buffers are versatile and have been successfully used in a range of CE applications, particularly for the analysis of proteins and peptides. The acidic pH typically used with these buffers helps to protonate the free silanol (B1196071) groups on the inner wall of fused-silica capillaries, which reduces the electroosmotic flow (EOF) and minimizes the electrostatic interaction (adsorption) of positively charged proteins and peptides.[9][11]

Table 1: Optimized Conditions for Protein Separation using Ammonium Formate BGE

This table summarizes empirically derived optimal conditions for the separation of five model proteins (lysozyme, myoglobin, ribonuclease A, α-lactalbumin, and trypsinogen) by Capillary Zone Electrophoresis (CZE).

Parameter	Value	Reference
Background Electrolyte	30 mM Ammonium Formate	[9]
Buffer Additive	30 mM Triethylamine (TEA)	[9]
pH	2.5	[9]
Capillary Type	Untreated Fused-Silica	[9]
Application Note	Resulted in optimal resolution, current, and peak separation time for model proteins. Protein adsorption was determined to be low (<15%).	[9]

Table 2: General Concentration Ranges for Volatile Buffers in CE-MS

This table provides typical concentration ranges for volatile buffers to ensure compatibility with ESI-MS. High ionic strength buffers are generally avoided as the high resulting current can interfere with MS detection.[4]

Buffer Component	Recommended Concentration	pH Range (Typical)	Reference
Ammonium Formate	1-10 mM	8.2-10.2 (as buffer)	[13]
Ammonium Formate / Formic Acid	10-50 mM	2.5-5.0	[9]
Ammonium Acetate	1-10 mM	8.2-10.2 (as buffer)	[13]
Acetic Acid	Typically < 1 M	Acidic	[4]

Experimental Protocols

The following are detailed protocols for the use of ammonium formate buffer in capillary electrophoresis, particularly for CE-MS applications.

Protocol 1: Preparation of Ammonium Formate Background Electrolyte (pH 2.5)

This protocol describes the preparation of the BGE used for the protein separation detailed in Table 1.

• Prepare Stock Solutions:

  • Prepare a 100 mM stock solution of Ammonium Formate (NH₄HCO₂) in deionized water.

  • Prepare a 100 mM stock solution of Triethylamine (TEA) in deionized water.

  • Prepare a dilute formic acid solution (e.g., 1 M) for pH adjustment.

• Mix Components: In a clean volumetric flask, combine the appropriate volumes of the stock solutions to achieve a final concentration of 30 mM Ammonium Formate and 30 mM TEA.

• Adjust pH: While stirring, carefully add the formic acid solution dropwise to the BGE until the pH reaches 2.5. Monitor the pH using a calibrated pH meter.

• Degas Buffer: Degas the final BGE solution for 10-15 minutes using sonication or vacuum filtration to prevent bubble formation in the capillary during analysis.

• Storage: Store the buffer in a sealed container at 4°C. Equilibrate to room temperature before use.

Protocol 2: Capillary Conditioning and System Setup

Proper capillary conditioning is essential for achieving reproducible migration times and peak shapes.

• New Capillary Flush: For a new untreated fused-silica capillary, perform sequential flushes at high pressure (e.g., 20 psi or as recommended by the instrument manufacturer):

  • 1 M Sodium Hydroxide (NaOH) for 20 minutes.

  • Deionized water for 10 minutes.

  • 0.1 M Hydrochloric Acid (HCl) for 10 minutes.

  • Deionized water for 10 minutes.

• Daily Conditioning: At the beginning of each day or analysis sequence:

  • Flush the capillary with 0.1 M NaOH for 10 minutes.

  • Flush with deionized water for 5 minutes.

  • Flush with the Ammonium Formate BGE for at least 15 minutes to equilibrate the capillary.

• Between-Run Flush: Between each sample injection, flush the capillary with the BGE for 2-5 minutes to ensure a consistent starting condition.

Protocol 3: Sample Preparation and Injection

• Sample Dilution: Dissolve or dilute the protein/peptide sample in a buffer that is weaker than the BGE to ensure efficient sample stacking. A common choice is 10% of the BGE concentration or simply deionized water.

• Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 x g) for 5 minutes to remove any particulate matter that could clog the capillary.[1]

• Injection:

  • Hydrodynamic Injection: Inject the sample by applying pressure (e.g., 0.5 psi for 5-10 seconds). This method is generally more reproducible.

  • Electrokinetic Injection: Inject by applying a voltage (e.g., 5-10 kV for 3-5 seconds). Note that this method can introduce a bias towards analytes with higher electrophoretic mobility.[12]

Visualized Workflows and Logic

Caption: Workflow for preparing the Ammonium Formate BGE.

Caption: A typical workflow for CE-MS analysis.

Caption: Advantage of using a volatile BGE in CE-MS.

References

• 1. Protocol for Capillary Electrophoresis - Creative Proteomics [creative-proteomics.com]
• 2. Capillary Electrophoresis: Overview & Applications [excedr.com]
• 3. Method Development in Capillary Electrophoresis (CE): Selecting your Background Electrolyte | Separation Science [sepscience.com]
• 4. Capillary Electromigration Techniques Coupled to Mass Spectrometry: Applications to Food Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. iris.cnr.it [iris.cnr.it]
• 9. Optimization of the capillary zone electrophoresis loading limit and resolution of proteins, using triethylamine, ammonium formate and acidic pH [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Recent Trends of Capillary Electrophoresis-Mass Spectrometry in Proteomics Research - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Capillary electrophoresis–mass spectrometry - Wikipedia [en.wikipedia.org]
• 13. rsc.org [rsc.org]

Application Notes and Protocols for the Analysis of Small Polar Molecules Using Ethylammonium Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The analysis of small polar molecules, such as amino acids, organic acids, nucleotides, and other central carbon metabolism intermediates, presents a significant challenge in analytical chemistry. Their high polarity makes them difficult to retain and resolve using traditional reversed-phase liquid chromatography. Hydrophilic Interaction Liquid Chromatography (HILIC) has emerged as a powerful technique for the separation of these compounds. The choice of mobile phase modifier is critical in HILIC to achieve optimal separation and detection, particularly when coupled with mass spectrometry (LC-MS).

Ethylammonium (B1618946) formate (B1220265) (EAF), a room-temperature ionic liquid, serves as an effective mobile phase modifier for the analysis of small polar molecules.[1] It offers similar polarity and solvent strength to methanol (B129727) and can enhance the resolution of certain peak pairs.[1] Furthermore, the use of alkylammonium formate mobile phases can be advantageous for controlling the retention of highly polar analytes. This document provides detailed application notes and protocols for the use of ethylammonium formate in the LC-MS analysis of small polar molecules. While specific quantitative data for a broad range of metabolites using ethylammonium formate is not extensively available in single comprehensive studies, this document leverages established HILIC protocols using the closely related and commonly employed ammonium (B1175870) formate to provide representative methodologies.

Key Advantages of Ethylammonium Formate in LC-MS

• Enhanced Retention of Polar Analytes: EAF, as part of a HILIC mobile phase, facilitates the retention of highly polar molecules that are poorly retained in reversed-phase chromatography.

• Improved Peak Shape and Resolution: The use of alkylammonium formates can lead to improved peak shapes and better resolution for challenging separations of isomers and structurally related compounds.[1]

• MS Compatibility: Ethylammonium formate is a volatile salt, making it compatible with electrospray ionization-mass spectrometry (ESI-MS).

• Alternative Selectivity: EAF can offer different selectivity compared to more common mobile phase modifiers, providing an additional tool for method development.

Experimental Protocols

Protocol 1: Preparation of Ethylammonium Formate Mobile Phase

Objective: To prepare a stock solution and working mobile phases containing ethylammonium formate for HILIC-LC-MS analysis.

Materials:

• Ethylamine (B1201723) solution (e.g., 70% in water)

• Formic acid (≥98%, MS-grade)

• Acetonitrile (B52724) (ACN, MS-grade)

• Ultrapure water (18.2 MΩ·cm)

• Volumetric flasks and graduated cylinders

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Synthesis of Ethylammonium Formate (EAF) Stock Solution (e.g., 1 M):

  • In a fume hood, place a beaker containing a known volume of ultrapure water on a magnetic stirrer and cool it in an ice bath.

  • Slowly add a molar equivalent of ethylamine solution to the chilled water while stirring.

  • Continue stirring and slowly add a molar equivalent of formic acid. The reaction is exothermic, so slow addition is crucial.

  • Allow the solution to warm to room temperature and adjust the volume with ultrapure water to achieve the final desired concentration (e.g., 1 M).

  • The resulting solution is ethylammonium formate. The pH of this stock solution can be adjusted if necessary with small additions of formic acid or ethylamine.

• Preparation of Aqueous Mobile Phase A (e.g., 10 mM EAF in Water):

  • Pipette the required volume of the 1 M EAF stock solution into a volumetric flask. For example, for 1 L of 10 mM EAF, use 10 mL of the 1 M stock solution.

  • Add ultrapure water to the flask to bring it to the final volume.

  • If required, add formic acid to a final concentration of 0.1% (v/v) to improve peak shape and ionization efficiency.

  • Sonicate the mobile phase for 15-20 minutes to degas.

• Preparation of Organic Mobile Phase B (e.g., 10 mM EAF in 90:10 ACN:Water):

  • In a volumetric flask, combine the required volumes of acetonitrile and ultrapure water (e.g., for 1 L, 900 mL ACN and 100 mL water).

  • Add the required volume of the 1 M EAF stock solution (e.g., 10 mL for a final concentration of 10 mM).

  • If required, add formic acid to a final concentration of 0.1% (v/v).

  • Sonicate the mobile phase for 15-20 minutes to degas.

Protocol 2: HILIC-LC-MS/MS Analysis of Polar Metabolites

Objective: To perform the analysis of small polar molecules in a biological extract using a HILIC column with an ethylammonium formate-containing mobile phase. This protocol is representative and may require optimization for specific applications.

Instrumentation and Columns:

• UHPLC or HPLC system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• HILIC column (e.g., Agilent InfinityLab Poroshell 120 HILIC-Z, Waters ACQUITY UPLC BEH Amide, or SeQuant ZIC-cHILIC).

Sample Preparation (General Protocol for Cell Extracts):

• Harvest cells and quench metabolism rapidly (e.g., by flash-freezing in liquid nitrogen).

• Extract metabolites using a cold solvent mixture, such as 80:20 methanol:water.

• Centrifuge the samples to pellet proteins and cell debris.

• Collect the supernatant containing the polar metabolites.

• Dry the supernatant under a stream of nitrogen or by lyophilization.

• Reconstitute the dried extract in a solvent compatible with the initial HILIC mobile phase conditions (e.g., 90% acetonitrile).

LC-MS/MS Conditions (Representative):

Parameter	Setting
LC System	Agilent 1290 Infinity II LC or equivalent
Column	Agilent InfinityLab Poroshell 120 HILIC-Z, 2.1 x 150 mm, 2.7 µm
Mobile Phase A	10 mM Ethylammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	10 mM Ethylammonium Formate in 90:10 ACN:Water with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Gradient	0-2 min, 95% B; 2-12 min, 95-50% B; 12-15 min, 50% B; 15.1-18 min, 95% B
MS System	Agilent 6545 Q-TOF or equivalent
Ionization Mode	ESI Positive and/or Negative
Capillary Voltage	3500 V (Positive), 3000 V (Negative)
Fragmentor Voltage	120 V
Gas Temperature	325 °C
Gas Flow	8 L/min
Sheath Gas Temp	350 °C
Sheath Gas Flow	11 L/min
Mass Range	50-1200 m/z

Data Presentation

The following tables provide representative quantitative data for the analysis of various classes of small polar molecules using HILIC-MS with ammonium formate-based mobile phases. These tables can be used as a reference for expected retention behavior and mass-to-charge ratios when developing methods with ethylammonium formate.

Table 1: Representative Retention Times and m/z for Amino Acids

Compound	Retention Time (min)	[M+H]+ (m/z)
Alanine	5.2	90.055
Valine	6.8	118.086
Leucine	7.5	132.102
Isoleucine	7.6	132.102
Proline	5.8	116.071
Phenylalanine	8.2	166.086
Tryptophan	8.9	205.097
Methionine	7.1	150.058
Aspartic Acid	4.5	134.045
Glutamic Acid	4.8	148.060

Table 2: Representative Retention Times and m/z for Organic Acids (Negative Ion Mode)

Compound	Retention Time (min)	[M-H]- (m/z)
Lactic Acid	3.9	89.024
Pyruvic Acid	3.5	87.008
Succinic Acid	4.6	117.019
Fumaric Acid	4.9	115.003
Malic Acid	4.2	133.014
α-Ketoglutaric Acid	5.1	145.019
Citric Acid	4.0	191.019
Isocitric Acid	4.1	191.019

Table 3: Representative Retention Times and m/z for Nucleotides and Related Compounds

Compound	Retention Time (min)	[M+H]+ (m/z)	[M-H]- (m/z)
Adenosine	6.5	268.104	266.089
Guanosine	6.2	284.099	282.084
Cytidine	5.9	244.093	242.078
Uridine	6.1	245.077	243.062
Adenosine Monophosphate (AMP)	3.8	348.072	346.057
Guanosine Monophosphate (GMP)	3.5	364.067	362.052
Uridine Monophosphate (UMP)	3.7	325.046	323.031
Cytidine Monophosphate (CMP)	3.6	324.061	322.046

Mandatory Visualizations

Caption: A typical experimental workflow for the analysis of small polar molecules using HILIC-MS.

Caption: Central carbon metabolism pathways with key intermediates analyzable by HILIC-MS.

References

• 1. researchgate.net [researchgate.net]

Application Note: Enhancing Peptide Mapping of Biotherapeutics with Ethylammonium Formate as a Mobile Phase Modifier

Audience: Researchers, scientists, and drug development professionals in the biopharmaceutical industry.

Introduction

Peptide mapping is a critical analytical technique in the characterization of biotherapeutics, such as monoclonal antibodies (mAbs). It is employed to confirm the primary amino acid sequence, identify and quantify post-translational modifications (PTMs), and assess the stability and lot-to-lot consistency of these complex molecules.[1][2][3] The method typically involves the enzymatic digestion of the protein into smaller peptides, followed by separation using reversed-phase high-performance liquid chromatography (RP-HPLC) and detection by mass spectrometry (MS).

A significant challenge in peptide mapping is the selection of an appropriate mobile phase modifier that provides both good chromatographic resolution and high sensitivity in MS detection. While trifluoroacetic acid (TFA) offers excellent peak shape due to its ion-pairing properties, it is known to cause significant ion suppression in electrospray ionization (ESI)-MS.[4] Conversely, formic acid (FA) is favored for its MS compatibility but often results in broader peaks and poorer resolution for basic peptides due to the low ionic strength of the mobile phase.[5][6][7]

To overcome these limitations, the addition of a volatile salt to the mobile phase can be beneficial. Ammonium (B1175870) formate (B1220265) (AF) is often used in conjunction with formic acid to increase the ionic strength, thereby improving peak shape and sample loading capacity without compromising MS compatibility.[4][7] This application note explores the use of ethylammonium (B1618946) formate (EAF) as a novel and advantageous mobile phase modifier for the peptide mapping of biotherapeutics. EAF, a volatile salt, is expected to enhance chromatographic performance similarly to ammonium formate while potentially offering unique selectivity for challenging peptide separations.

Principle

Ethylammonium formate is the salt of a weak base (ethylamine) and a weak acid (formic acid), making it a volatile buffer suitable for LC-MS applications. When added to the mobile phase, EAF increases the ionic strength, which helps to shield the repulsive forces between positively charged peptides on the hydrophobic stationary phase. This reduction in mutual repulsion leads to sharper, more symmetrical peaks and improved chromatographic resolution.[5][6] The ethyl group on the cation may also provide different interactions with the stationary phase and peptides compared to the ammonium ion, potentially altering selectivity and further improving the separation of closely eluting species.

Experimental Protocols

This section details the materials and methods for peptide mapping of a model monoclonal antibody using an ethylammonium formate-based mobile phase.

Materials and Reagents

• Model Protein: NIST Monoclonal Antibody (NISTmAb) Reference Material 8671

• Denaturant: Guanidine Hydrochloride

• Reducing Agent: Dithiothreitol (DTT)

• Alkylating Agent: Iodoacetamide (IAM)

• Digestion Enzyme: Sequencing Grade Modified Trypsin

• Quenching Agent: Formic Acid (LC-MS Grade)

• Mobile Phase A: 0.1% Formic Acid, 10 mM Ethylammonium Formate in Water (LC-MS Grade)

• Mobile Phase B: 0.1% Formic Acid, 10 mM Ethylammonium Formate in Acetonitrile (LC-MS Grade)

• EAF Stock Solution (1 M): Prepared by carefully neutralizing a solution of ethylamine (B1201723) with formic acid to a pH of approximately 3.5-4.0.

Sample Preparation: Tryptic Digestion of mAb

• Denaturation and Reduction:

  • Reconstitute the mAb to a concentration of 5 mg/mL in a denaturing buffer (e.g., 6 M Guanidine HCl, 50 mM Tris-HCl, pH 8.0).

  • Add DTT to a final concentration of 5 mM.

  • Incubate at 37°C for 30 minutes.

• Alkylation:

  • Cool the sample to room temperature.

  • Add IAM to a final concentration of 15 mM.

  • Incubate in the dark at room temperature for 30 minutes.

• Buffer Exchange:

  • Remove the denaturant and excess reagents using a desalting column or buffer exchange spin column, exchanging the buffer to one suitable for digestion (e.g., 50 mM Tris-HCl, pH 8.0).

• Digestion:

  • Add trypsin to the protein solution at a 1:20 enzyme-to-substrate ratio (w/w).

  • Incubate at 37°C for 4-16 hours.

• Quenching:

  • Stop the digestion by adding formic acid to a final concentration of 1% (v/v).

  • The sample is now ready for LC-MS analysis.

LC-MS Analysis

• Instrumentation: A high-resolution LC-MS system, such as a Q-TOF or Orbitrap mass spectrometer, coupled with a UHPLC system.

• Column: A C18 column suitable for peptide separations (e.g., 2.1 x 150 mm, 1.7 µm particle size).

• Injection Volume: 5 µL (corresponding to approximately 2.5 µg of digested protein).

• Column Temperature: 50°C

• Mobile Phases:

  • A: 0.1% Formic Acid, 10 mM Ethylammonium Formate in Water

  • B: 0.1% Formic Acid, 10 mM Ethylammonium Formate in Acetonitrile

• LC Gradient: A typical gradient would be a linear increase from 2% to 40% Mobile Phase B over 60-90 minutes.

Data Presentation

The use of ethylammonium formate is anticipated to provide advantages over traditional mobile phase systems. The following tables summarize these expected benefits and provide a starting point for LC-MS parameter setup.

Table 1: Comparison of Mobile Phase Modifiers for Peptide Mapping

Feature	0.1% Formic Acid (FA)	0.1% FA + 10 mM Ammonium Formate (AF)	0.1% FA + 10 mM Ethylammonium Formate (EAF) - Predicted
MS Compatibility	Excellent	Excellent	Excellent
Ion Suppression	Minimal	Minimal	Minimal
Ionic Strength	Low	Moderate	Moderate
Peak Shape (Basic Peptides)	Often broad, tailing	Good, improved symmetry	Good to Excellent, potentially enhanced symmetry
Chromatographic Resolution	Moderate	Good	Good to Excellent
Selectivity	Standard	Standard	Potentially altered selectivity due to ethyl group

Table 2: Recommended LC-MS Parameters for Peptide Mapping with EAF

Parameter	Setting
LC System	UHPLC
Column	C18 Reversed-Phase (e.g., 2.1 x 150 mm, 1.7 µm)
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 - 60°C
Mobile Phase A	Water with 0.1% FA and 10 mM EAF
Mobile Phase B	Acetonitrile with 0.1% FA and 10 mM EAF
Gradient	2-40% B over 60-90 min (peptide dependent)
MS System	High-Resolution Mass Spectrometer (Q-TOF, Orbitrap)
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Range (m/z)	200 - 2000
Data Acquisition	Data-Dependent Acquisition (DDA) or Data-Independent Acquisition (DIA)

Visualizations

Workflow and Logical Diagrams

The following diagrams illustrate the experimental workflow for peptide mapping and the influence of mobile phase additives on the analytical outcome.

Caption: Experimental workflow for biotherapeutic peptide mapping.

Caption: Influence of mobile phase additives on LC-MS performance.

The use of ethylammonium formate as a mobile phase modifier in the peptide mapping of biotherapeutics presents a promising strategy to enhance chromatographic performance while maintaining excellent compatibility with mass spectrometry. By increasing the ionic strength of the mobile phase, EAF is expected to yield sharper, more symmetrical peaks for basic peptides, leading to improved resolution and more reliable quantification of post-translational modifications. The protocol outlined in this application note provides a robust starting point for researchers looking to optimize their peptide mapping workflows and achieve higher quality data in the characterization of complex biotherapeutic proteins. Further method development may be required to tailor the specific concentrations and gradients for individual molecules.

References

• 1. lcms.cz [lcms.cz]
• 2. biocompare.com [biocompare.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Ethylammonium Formate for Mass Spectrometry

Welcome to the technical support center for optimizing ethylammonium (B1618946) formate (B1220265) (EAF) concentration in your mass spectrometry experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you enhance your MS signal and achieve reliable, high-quality data. While specific literature on ethylammonium formate is limited, the principles of optimizing formate-based mobile phase modifiers, such as the more commonly used ammonium (B1175870) formate (AF), provide a strong foundation for its effective use.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting concentration for ethylammonium formate (EAF) in a mobile phase for LC-MS?

A common starting point for formate-based modifiers like ammonium formate is in the range of 5-10 mM in the aqueous mobile phase.[1] For EAF, a similar starting concentration is recommended. It is crucial to empirically determine the optimal concentration for your specific analyte and instrumentation.

Q2: How does the concentration of formate-based additives affect MS signal intensity?

The concentration of formate additives can have a significant, non-linear effect on signal intensity. While a certain concentration can enhance signal by improving analyte ionization and chromatographic peak shape, excessively high concentrations can lead to signal suppression. For instance, in studies with ammonium formate, a concentration of 20 mM was found to decrease peptide signals by approximately an order of magnitude, whereas 5-10 mM is often beneficial.[2][3] This is likely due to increased ionic strength which can interfere with the electrospray ionization (ESI) process.[2]

Q3: When should I consider using EAF in my mobile phase?

EAF, as a volatile buffer component, is suitable for LC-MS applications where pH control and improved chromatography are desired without introducing non-volatile salts that can contaminate the mass spectrometer. It can be particularly useful for improving the peak shape of basic analytes and enhancing ionization efficiency.

Q4: Can I use EAF in both positive and negative ionization modes?

Yes, formate-containing mobile phases are compatible with both positive and negative ionization modes. In positive mode, the ammonium or ethylammonium cation can facilitate the formation of adducts, while the formate can help control the pH to favor the formation of [M+H]+ ions. In negative mode, the formate can help deprotonate acidic analytes to form [M-H]- ions.

Troubleshooting Guides

Issue 1: Low or No MS Signal

If you are experiencing a poor signal after introducing EAF to your mobile phase, consider the following troubleshooting steps.

• Diagram: Troubleshooting Low MS Signal

  Caption: A flowchart for troubleshooting low MS signal when using EAF.

• Possible Causes and Solutions:

  • EAF Concentration is Too High: High concentrations of any salt, including EAF, can lead to ion suppression.[2]

    • Solution: Reduce the EAF concentration to the 5-10 mM range and re-evaluate the signal.

  • MS Source Detuning: The addition of EAF changes the mobile phase properties, which can affect the optimal ion source parameters.

    • Solution: Re-tune your mass spectrometer's ion source, paying close attention to spray voltage, gas flows, and temperatures with the EAF-containing mobile phase.

  • Incorrect Mobile Phase Preparation: Errors in weighing EAF or in pH adjustment can lead to suboptimal conditions.

    • Solution: Prepare a fresh batch of mobile phase, ensuring accurate measurements.

Issue 2: Unstable MS Signal or High Baseline Noise

An unstable signal or a noisy baseline can compromise your limit of detection and reproducibility.

• Possible Causes and Solutions:

  • Precipitation of EAF: Although volatile, at high concentrations in high organic mobile phases, formate salts can precipitate.[4]

    • Solution: Ensure your EAF concentration is soluble across your entire gradient range. A common practice is to maintain a small percentage of the aqueous phase (containing the buffer) even at the highest organic percentage of your gradient.

  • Contaminated Reagents: Impurities in the EAF or solvents can contribute to baseline noise.

    • Solution: Use high-purity (LC-MS grade) solvents and reagents.

Issue 3: Unexpected Adduct Formation

While some adduct formation can be beneficial, an overabundance of various adducts can complicate spectra and reduce the intensity of the desired ion.

• Diagram: Adduct Formation Logic

  Caption: Potential adducts formed with EAF in positive and negative ion modes.

• Possible Causes and Solutions:

  • High EAF Concentration: Higher concentrations can increase the prevalence of EAF-related adducts.

    • Solution: Lower the EAF concentration to see if the relative intensity of the desired ion increases.

  • Analyte Chemistry: Some molecules are more prone to forming adducts.

    • Solution: If the [M+EtNH3]+ adduct is stable and provides a strong signal, consider using it for quantification.

Quantitative Data Summary

The following table summarizes the impact of ammonium formate (a close analog to EAF) concentration on MS signal intensity from published studies. This data can serve as a guide for your EAF optimization.

Additive Concentration	Analyte Class	Observed Effect on MS Signal	Reference
5 mM Ammonium Formate	Phosphatidylcholines	~5-fold increase compared to methanol (B129727) alone	[5]
10 mM Ammonium Formate	Peptides	Generally improved signal and chromatography	[2]
20 mM Ammonium Formate	Peptides	~10-fold decrease in signal intensity	[2]
5 mM Ammonium Formate	Spice Cannabinoids	Higher analyte response compared to acetate (B1210297) systems	[6]

Experimental Protocols

Protocol 1: Preparation of a 1 M Ethylammonium Formate Stock Solution

This protocol outlines the preparation of a concentrated EAF stock solution, which can then be diluted to the desired final concentration in your mobile phase.

• Reagents and Materials:

  • Ethylamine (B1201723) (solution in water, e.g., 70%)

  • Formic acid (~98-100%)

  • High-purity (LC-MS grade) water

  • Fume hood

  • Glass beaker and magnetic stirrer

  • pH meter

• Procedure:

  • In a fume hood, place a beaker with a stir bar on a magnetic stirrer.

  • Add a calculated amount of high-purity water to the beaker.

  • Slowly and carefully add the required amount of ethylamine solution to the water while stirring. This reaction can be exothermic.

  • While continuing to stir, slowly add formic acid dropwise until the desired pH (typically between 3 and 6, depending on the application) is reached. Monitor the pH continuously.

  • Once the target pH is stable, transfer the solution to a volumetric flask and add high-purity water to the final volume to achieve a 1 M concentration.

  • Filter the stock solution through a 0.22 µm filter before use.

Protocol 2: Optimizing EAF Concentration for a Target Analyte

This protocol provides a systematic approach to determining the optimal EAF concentration for your analysis.

• Diagram: EAF Optimization Workflow

  Caption: Workflow for systematically optimizing EAF concentration.

• Procedure:

  • Prepare a 1 M EAF stock solution as described in Protocol 1.

  • Prepare several batches of your aqueous mobile phase (e.g., Mobile Phase A) with varying concentrations of EAF, for example: 0 mM (control), 2 mM, 5 mM, 10 mM, 15 mM, and 20 mM.

  • Prepare a standard solution of your analyte(s) of interest at a known concentration.

  • For each EAF concentration, equilibrate your LC system with the corresponding mobile phase.

  • Inject the analyte standard in triplicate for each mobile phase condition.

  • Record the peak area or peak height for your analyte(s) for each run. Also, observe the peak shape and the signal-to-noise ratio.

  • Create a plot of signal intensity versus EAF concentration to visualize the optimal concentration range.

  • Select the concentration that provides the best balance of signal intensity, peak shape, and low baseline noise for your application.

References

• 1. benchchem.com [benchchem.com]
• 2. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics [mdpi.com]
• 4. reddit.com [reddit.com]
• 5. Role of ammonium in the ionization of phosphatidylcholines during electrospray mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]

Troubleshooting Peak Tailing in HPLC with Ethylammonium Formate: A Technical Guide

For researchers, scientists, and drug development professionals encountering peak tailing in High-Performance Liquid Chromatography (HPLC), this technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs). This resource focuses on the application of Ethylammonium (B1618946) Formate (B1220265) as a mobile phase additive to mitigate peak shape distortions, ensuring the accuracy and reliability of your chromatographic results.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in HPLC?

A1: Peak tailing is a phenomenon where the trailing edge of a chromatographic peak is broader than the leading edge, resulting in an asymmetrical peak shape.[1][2] In an ideal chromatogram, peaks should be symmetrical and Gaussian in shape.[1] Peak tailing is problematic as it can decrease resolution between adjacent peaks, lead to inaccurate peak integration and quantification, and indicate underlying issues with the separation method or HPLC system.[1][3]

Q2: What are the common causes of peak tailing?

A2: Peak tailing in HPLC can stem from several factors, broadly categorized as chemical and physical issues.

• Chemical Causes:

  • Secondary Silanol (B1196071) Interactions: This is a primary cause, especially for basic compounds.[3][4] Residual, unreacted silanol groups (Si-OH) on the surface of silica-based stationary phases can interact with basic analytes through strong hydrogen bonding or ion-exchange, causing delayed elution for a portion of the analyte molecules and resulting in a tailing peak.[4][5]

  • Inappropriate Mobile Phase pH: When the mobile phase pH is close to the pKa of an analyte, the analyte can exist in both its ionized and non-ionized forms, which have different retention characteristics, leading to peak distortion.[6] For basic compounds, a mobile phase pH that is too high can lead to increased interaction with ionized silanols.[4]

  • Insufficient Buffer Capacity: A buffer with inadequate concentration may fail to maintain a consistent pH at the column head, leading to peak shape issues.[7]

• Physical and System-Related Causes:

  • Column Overload: Injecting too much sample mass (mass overload) or too large a sample volume (volume overload) can saturate the stationary phase, leading to peak distortion.[8]

  • Column Voids or Blocked Frits: A void at the column inlet or a partially blocked frit can disrupt the sample band as it enters the column, causing peak tailing or splitting.[9]

  • Extra-Column Volume: Excessive volume in the tubing, injector, or detector flow cell can lead to band broadening and peak tailing.[2]

  • Contamination: Buildup of strongly retained sample components on the column can create active sites that cause tailing.

Q3: How does Ethylammonium Formate help to reduce peak tailing?

A3: Ethylammonium formate is a mobile phase additive that can significantly improve the peak shape of basic compounds. Its primary mechanism of action is the suppression of secondary interactions with silanol groups. The ethylammonium cation (CH₃CH₂NH₃⁺) in the mobile phase can competitively bind to the acidic silanol sites on the silica (B1680970) surface, effectively masking them from interacting with basic analytes. This reduces the unwanted secondary retention that causes peak tailing.

Troubleshooting Guides

Problem: Peak tailing is observed for basic analytes.

This is a classic sign of secondary interactions with silanol groups on the stationary phase.

Solution Workflow:

Caption: Troubleshooting workflow for peak tailing of basic compounds.

Experimental Protocol: Preparation and Use of Ethylammonium Formate Mobile Phase

This protocol provides a general guideline for preparing and implementing an Ethylammonium Formate mobile phase to address peak tailing.

Materials:

• Ethylamine (B1201723) solution (e.g., 70% in water)

• Formic acid (high purity, e.g., >98%)

• HPLC-grade water

• HPLC-grade organic modifier (e.g., acetonitrile (B52724) or methanol)

Procedure:

• Preparation of a Stock Solution (e.g., 1 M Ethylammonium Formate):

  • Caution: This reaction is exothermic and should be performed in a fume hood with appropriate personal protective equipment (PPE).

  • In a suitable container placed in an ice bath, slowly add a stoichiometric equivalent of formic acid to a chilled solution of ethylamine. For example, to prepare a 1 M solution, you would react the appropriate molar amounts of ethylamine and formic acid and then dilute to the final volume with HPLC-grade water.

  • A simpler and often preferred method is to prepare the buffer by dissolving solid ammonium (B1175870) formate in water and adjusting the pH with formic acid, as a proxy for ethylammonium formate when the pure salt is not available.[10]

• Mobile Phase Preparation:

  • Add the Ethylammonium Formate stock solution to the aqueous portion of your mobile phase to achieve the desired final concentration. A good starting point is typically between 10 mM and 25 mM.[7]

  • Adjust the pH of the aqueous portion of the mobile phase with formic acid or ammonium hydroxide (B78521) as needed. For basic compounds, a lower pH (e.g., 3-4) is often beneficial to protonate the silanol groups.[4]

  • Mix the aqueous phase with the organic modifier to your desired ratio.

  • Degas the mobile phase before use.

• System Equilibration and Testing:

  • Flush the HPLC system and column with the new mobile phase for at least 15-20 column volumes to ensure complete equilibration.

  • Inject a standard of the problematic analyte and compare the peak shape to the chromatogram obtained without Ethylammonium Formate.

Quantitative Data Summary

Parameter	Recommended Range/Value	Expected Outcome on Peak Shape
Ethylammonium Formate Concentration	10 - 50 mM	Increasing concentration generally improves peak symmetry for basic compounds by more effectively masking silanol groups.
Mobile Phase pH (for basic analytes)	2.5 - 4.5	Lowering the pH protonates silanol groups, reducing their interaction with protonated basic analytes, thus improving peak shape.[4]
Asymmetry Factor (Af) Goal	1.0 - 1.5	A value closer to 1.0 indicates a more symmetrical peak. Values above 1.5 often indicate significant tailing.[4]

Problem: All peaks in the chromatogram are tailing.

This often points to a physical or system-wide issue rather than a chemical interaction with a specific analyte.

Troubleshooting Workflow:

Caption: Systematic approach to troubleshooting universal peak tailing.

Experimental Protocols for Physical Issues

Protocol 1: Diagnosing Column Overload

• Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) in the mobile phase.

• Inject the original, undiluted sample and record the chromatogram and peak asymmetry.

• Inject each of the diluted samples under the same chromatographic conditions.

• Observation: If the peak shape improves (becomes more symmetrical) and the retention time slightly increases with dilution, mass overload is the likely cause.[11]

• Solution: Reduce the sample concentration or the injection volume.

Protocol 2: Checking for a Column Void or Blocked Inlet Frit by Reversing the Column

• Caution: Check the column manufacturer's instructions to ensure the column can be back-flushed.

• Stop the pump and carefully disconnect the column from the injector and detector.

• Note the flow direction arrow on the column.

• Reconnect the column to the system in the reverse direction (outlet connected to the injector, inlet connected to waste or a beaker, not the detector).[11]

• Set the flow rate to half of your typical analytical flow rate.[1]

• Flush the column with a strong, appropriate solvent (e.g., 100% acetonitrile or methanol (B129727) for reversed-phase) for 15-20 minutes.[11] This can dislodge particulates from the inlet frit.

• Stop the pump, return the column to its correct orientation, and reconnect it to the detector.

• Equilibrate the column with your mobile phase and inject a standard to see if the peak shape has improved.

Protocol 3: Detailed Column Flushing to Remove Contaminants

This procedure is for cleaning a column that may have strongly retained contaminants causing peak tailing.

• Disconnect the column from the detector to avoid contamination.[1]

• Flush with 5-10 column volumes of your mobile phase without any buffer salts (e.g., if your mobile phase is 50:50 acetonitrile:20mM phosphate (B84403) buffer, flush with 50:50 acetonitrile:water). This prevents buffer precipitation.

• Flush with 10-20 column volumes of a strong organic solvent like 100% acetonitrile or methanol.

• For very non-polar contaminants, an intermediate flush with isopropanol (B130326) can be effective.

• To remove basic contaminants, flushing with a low pH mobile phase (e.g., 0.1% formic acid in water/acetonitrile) can be helpful.

• To remove acidic contaminants, a high pH mobile phase (if the column is stable at high pH) can be used.

• After cleaning, re-equilibrate the column with the initial mobile phase for at least 20 column volumes or until the baseline is stable before use.

References

• 1. HPLC Column Cleaning Guide | How To [scioninstruments.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. glsciencesinc.com [glsciencesinc.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. m.youtube.com [m.youtube.com]
• 6. peak tailing - Chromatography Forum [chromforum.org]
• 7. HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers [sigmaaldrich.com]
• 8. support.waters.com [support.waters.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Buffer Preparation | SIELC Technologies [sielc.com]
• 11. m.youtube.com [m.youtube.com]

Technical Support Center: Ethylammonium Formate Mobile Phase

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of ethylammonium (B1618946) formate (B1220265) (EAF) mobile phase over time.

Frequently Asked Questions (FAQs)

Q1: How stable is an ethylammonium formate mobile phase?

A1: Ethylammonium formate (EAF) is a room-temperature ionic liquid used as a mobile phase modifier in reversed-phase liquid chromatography.[1][2][3] While specific long-term stability data for EAF is not extensively documented in peer-reviewed literature, similar alkylammonium formate mobile phases, such as isopropylammonium formate, have shown good stability. For analogous compounds like ammonium (B1175870) formate, mobile phases have demonstrated high stability with retention time shifts of less than 1 second over 200 injections.[4] It is recommended to prepare EAF mobile phases fresh and use them within 48 hours for optimal and consistent results, especially for sensitive analyses.[5]

Q2: What are the signs of ethylammonium formate mobile phase degradation?

A2: Degradation of an ethylammonium formate mobile phase can manifest in several ways during chromatographic analysis. These signs include:

• Shifting retention times: Inconsistent retention times for your analytes of interest are a primary indicator of mobile phase instability.[6]

• Changes in peak shape: You might observe peak tailing, fronting, or broadening.

• Baseline drift: An unstable baseline can indicate changes in the mobile phase composition or contamination.

• Increased backpressure: Particulate formation due to degradation can lead to an increase in system pressure.

• Discoloration of the mobile phase: A yellowish tint may indicate the formation of degradation products.

Q3: How should I prepare and store an ethylammonium formate mobile phase to maximize its stability?

A3: Proper preparation and storage are crucial for maintaining the stability of your EAF mobile phase.

• Use high-purity reagents: Always use HPLC or LC-MS grade ethylamine (B1201723), formic acid, and solvents.

• Fresh preparation: It is best practice to prepare the mobile phase fresh daily. If not possible, prepare enough for a maximum of 48 hours of use.[5]

• Degassing: Thoroughly degas the mobile phase before use to prevent bubble formation in the HPLC system.

• Storage conditions: Store the mobile phase in a tightly sealed, amber glass bottle at a consistent room temperature (20-25°C).[5] Avoid refrigeration, as it can cause precipitation of buffer salts.[5]

• Avoid topping off: Do not add fresh mobile phase to a bottle that already contains an older batch. Always use a clean reservoir for each new preparation.[7]

Q4: Can I use an ethylammonium formate mobile phase for LC-MS applications?

A4: Yes, ethylammonium formate is considered a volatile mobile phase additive, making it compatible with mass spectrometry (MS) detection. Its components, ethylamine and formic acid, are readily removed in the MS source.

Troubleshooting Guide: Ethylammonium Formate Mobile Phase Instability

This guide will help you troubleshoot common issues related to the stability of your EAF mobile phase.

Observed Issue	Potential Cause	Recommended Action
Gradual shift in retention times over a sequence	Mobile phase degradation or compositional change.	1. Prepare a fresh batch of the ethylammonium formate mobile phase. 2. If the issue persists, validate the mobile phase stability over your typical sequence length (see Experimental Protocol below).
Sudden change in retention time and peak shape	Incorrect mobile phase preparation or contamination.	1. Immediately prepare a fresh mobile phase, carefully verifying all component concentrations. 2. Flush the HPLC system thoroughly with the new mobile phase before analysis.
Increased baseline noise or drift	Contamination of the mobile phase or degradation.	1. Filter the mobile phase through a 0.22 µm filter. 2. Prepare a fresh mobile phase using high-purity solvents and reagents. 3. Clean the HPLC system, including the pump, lines, and detector flow cell.
Rising system backpressure	Particulate formation in the mobile phase.	1. Filter the mobile phase. 2. If the pressure remains high, replace the in-line filter and guard column. 3. Prepare a fresh, filtered mobile phase.
Visible discoloration of the mobile phase	Significant degradation of ethylammonium formate.	1. Discard the mobile phase immediately. 2. Prepare a fresh mobile phase and store it in an amber glass bottle to protect it from light.

Experimental Protocols

Protocol for Preparation of 1 L of 10 mM Ethylammonium Formate in Water/Acetonitrile (50:50, v/v)

Materials:

• Ethylamine (≥99% purity)

• Formic acid (≥98% purity, LC-MS grade)

• Water (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Calibrated pH meter

• Volumetric flasks and graduated cylinders

• 0.22 µm membrane filter

Procedure:

• Prepare a 1 M Ethylammonium Formate stock solution:

  • In a fume hood, carefully add 6.7 mL of ethylamine to approximately 50 mL of HPLC grade water in a 100 mL volumetric flask.

  • Slowly add 3.8 mL of formic acid to the solution while stirring. The reaction is exothermic.

  • Allow the solution to cool to room temperature.

  • Adjust the volume to 100 mL with HPLC grade water.

• Prepare the final mobile phase:

  • Measure 500 mL of HPLC grade water into a 1 L volumetric flask.

  • Add 10 mL of the 1 M Ethylammonium Formate stock solution.

  • Add 500 mL of acetonitrile.

  • Mix the solution thoroughly.

• Filter and Degas:

  • Filter the mobile phase through a 0.22 µm membrane filter.

  • Degas the solution using sonication or vacuum filtration for at least 15 minutes.

Protocol for Validating Ethylammonium Formate Mobile Phase Stability

Objective: To determine the stability of a prepared ethylammonium formate mobile phase over a defined period under typical laboratory conditions.

Procedure:

• Prepare a fresh batch of the ethylammonium formate mobile phase according to the protocol above.

• Immediately after preparation (Time 0), perform a system suitability test using a well-characterized standard mixture. Record the following parameters:

  • Retention times of all peaks

  • Peak areas and heights

  • Tailing factors

  • Resolution between critical peak pairs

• Store the mobile phase in a tightly capped amber glass bottle at room temperature.

• Repeat the system suitability test at regular intervals (e.g., 12, 24, 36, and 48 hours).

• Data Analysis: Compare the system suitability parameters at each time point to the initial results (Time 0). The mobile phase is considered stable if the variations in the parameters are within your laboratory's established acceptance criteria (e.g., ±2% for retention time, ±5% for peak area).

Acceptance Criteria for Mobile Phase Stability

Parameter	Acceptance Criterion
Change in Retention Time	≤ 2% from initial
Change in Peak Area	≤ 5% from initial
Change in Tailing Factor	≤ 0.2 units from initial
Change in Resolution	≤ 10% from initial

Note: These are general recommendations. Acceptance criteria should be established based on the specific requirements of the analytical method.

Visualizations

Caption: Recommended workflow for preparing and storing EAF mobile phase.

Caption: Troubleshooting logic for EAF mobile phase instability.

Caption: Potential degradation pathways of ethylammonium formate.

References

• 1. Comparison of ethylammonium formate to methanol as a mobile-phase modifier for reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. altabrisagroup.com [altabrisagroup.com]
• 6. Quantify Mobile Phase Stability in HPLC—Consistency Tests [eureka.patsnap.com]
• 7. welch-us.com [welch-us.com]

Technical Support Center: Ethylammonium Formate for Sensitive LC-MS Analysis

Welcome to the technical support center for the purification and use of Ethylammonium (B1618946) Formate (B1220265) (EAF) in sensitive Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear guidance on achieving high-purity EAF for optimal LC-MS performance.

Frequently Asked Questions (FAQs)

Q1: Why is the purity of Ethylammonium Formate (EAF) critical for sensitive LC-MS analysis?

A1: In sensitive LC-MS applications, impurities in mobile phase additives like EAF can significantly impact data quality. Contaminants can lead to high background noise, ion suppression or enhancement, the appearance of ghost peaks, and the formation of adducts with target analytes.[1][2] These issues can mask low-level analytes, reduce sensitivity, and lead to inaccurate quantification.[2][3] Therefore, using high-purity EAF is essential to ensure a stable baseline, maximize signal-to-noise ratios, and achieve reliable and reproducible results.

Q2: What are the common impurities in synthesized Ethylammonium Formate (EAF)?

A2: EAF is typically synthesized by reacting ethylamine (B1201723) with formic acid.[4] Potential impurities can arise from the starting materials or side reactions. Common contaminants may include unreacted ethylamine or formic acid, side products from the reaction of impurities within the starting materials, and degradation products.[5] It is also important to consider contaminants that can be introduced from solvents and labware during the synthesis and purification process.[1]

Q3: Can I use commercially available Ethylammonium Formate (EAF) directly for sensitive LC-MS?

A3: While commercially available EAF is often of high grade, its suitability for highly sensitive LC-MS applications should be verified. The required purity level depends on the specific application and the detection limits you aim to achieve. It is good practice to run a blank gradient with the EAF-containing mobile phase to assess the background noise and check for any interfering peaks before analyzing valuable samples. For the most demanding applications, in-house purification of either commercial or self-synthesized EAF may be necessary to achieve the desired level of purity.

Q4: How does Ethylammonium Formate (EAF) compare to Ammonium (B1175870) Formate (AF) as a mobile phase additive?

A4: Both EAF and Ammonium Formate (AF) are volatile additives suitable for LC-MS. The choice between them can depend on the specific separation needs. EAF, being an ionic liquid, can sometimes offer different selectivity for certain analytes compared to the more traditional AF.[6] The combination of formic acid and ammonium formate has been shown to improve chromatographic performance for some applications without the significant signal suppression associated with additives like Trifluoroacetic Acid (TFA).[7][8]

Troubleshooting Guides

This section provides solutions to common problems encountered when using EAF in sensitive LC-MS analysis.

Problem	Potential Causes	Troubleshooting Steps & Solutions
High Background Noise	1. Contaminated EAF (impurities from synthesis or degradation).[2] 2. Low-quality solvents (water, acetonitrile, methanol).[9] 3. Contaminated LC-MS system (tubing, injector, ion source).[2] 4. Microbial growth in the mobile phase.[2]	1. Purify the EAF using the protocols provided below (Recrystallization or Ion-Exchange Chromatography). 2. Use only LC-MS grade solvents and prepare fresh mobile phases daily.[9] 3. Flush the entire LC-MS system with a high-purity solvent mixture (e.g., 50:50 isopropanol:water). Clean the ion source regularly.[2] 4. Filter aqueous mobile phases and do not store them for extended periods. Add a small percentage of organic solvent to inhibit microbial growth if possible.[1]
Signal Suppression or Instability	1. High concentrations of EAF or impurities co-eluting with the analyte.[3] 2. Matrix effects from the sample. 3. Inefficient spray formation in the ESI source.	1. Use the lowest effective concentration of EAF. Ensure the EAF is of high purity. 2. Improve sample preparation to remove interfering matrix components. 3. Optimize ion source parameters (e.g., nebulizer gas flow, drying gas temperature, capillary voltage).
Ghost Peaks in Gradient Elution	1. Impurities in the EAF or mobile phase solvents that accumulate on the column at low organic content and elute as the organic percentage increases.[3] 2. Carryover from previous injections.	1. Purify the EAF and use high-purity solvents. 2. Implement a robust needle and injector wash protocol between sample injections.[2]
Poor Peak Shape	1. Suboptimal mobile phase pH. 2. Column overload. 3. Secondary interactions with the stationary phase.	1. Adjust the pH of the mobile phase with formic acid or ammonium hydroxide (B78521) to ensure consistent ionization of the analyte. 2. Reduce the sample injection volume or concentration. 3. The addition of a salt like EAF can sometimes improve peak shape by minimizing secondary interactions.[10]

Experimental Protocols

Protocol 1: Synthesis of High-Purity Ethylammonium Formate (EAF)

This protocol describes the synthesis of EAF from ethylamine and formic acid.

Materials:

• Ethylamine solution (e.g., 70% in water)

• Formic acid (high purity, e.g., >98%)

• Deionized water (18.2 MΩ·cm)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

Procedure:

• Place a known molar amount of ethylamine solution into a round-bottom flask equipped with a magnetic stir bar.

• Cool the flask in an ice bath to manage the exothermic reaction.

• Slowly add a stoichiometric equivalent of formic acid dropwise from a dropping funnel while stirring continuously. Maintain the temperature of the reaction mixture below 20°C.[4]

• After the addition is complete, allow the mixture to stir at room temperature for an additional 1-2 hours.

• The resulting solution is crude EAF, which should be purified before use in sensitive LC-MS applications.

Protocol 2: Purification of Ethylammonium Formate (EAF) by Recrystallization

Recrystallization is a powerful technique to purify solid compounds. Since EAF is an ionic liquid at room temperature, this protocol is adapted for its purification.

Materials:

• Crude EAF

• Suitable recrystallization solvent (e.g., a mixture of a good solvent like ethanol (B145695) and an anti-solvent like diethyl ether or ethyl acetate). The ideal solvent system should be determined empirically.

• Erlenmeyer flask

• Heating plate

• Ice bath or freezer

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: In a small test tube, dissolve a small amount of crude EAF in a minimal amount of a polar solvent (e.g., ethanol) at room temperature. Then, slowly add a less polar anti-solvent (e.g., diethyl ether) until the solution becomes cloudy, indicating the point of insolubility. Gently warm the mixture to redissolve the EAF. If the EAF crystallizes upon slow cooling, this solvent system is suitable.[11][12]

• Dissolution: Dissolve the crude EAF in a minimum amount of the chosen hot "good" solvent in an Erlenmeyer flask.[13]

• Crystallization: Slowly add the "anti-solvent" to the warm solution until it becomes slightly turbid. If necessary, add a few drops of the "good" solvent to redissolve the precipitate.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath or freezer to maximize crystal formation.[14]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[14]

• Washing: Wash the crystals with a small amount of the cold anti-solvent to remove any remaining impurities.

• Drying: Dry the purified EAF crystals under vacuum.

Protocol 3: Purification of Ethylammonium Formate (EAF) by Ion-Exchange Chromatography

Ion-exchange chromatography can be used to remove ionic impurities from the EAF solution. Since EAF consists of a cation (ethylammonium) and an anion (formate), a two-step process using both cation and anion exchange resins is recommended for comprehensive purification.

Materials:

• Crude EAF solution

• Strong acid cation exchange resin (H+ form)

• Strong base anion exchange resin (OH- form)

• Chromatography columns

• Deionized water (18.2 MΩ·cm)

• Collection flasks

Procedure:

• Cation Exchange:

  • Pack a chromatography column with a strong acid cation exchange resin and equilibrate with deionized water.

  • Load the crude EAF solution onto the column. The ethylammonium cation (CH₃CH₂NH₃⁺) will be retained by the resin, while anionic and neutral impurities will pass through.

  • Wash the column with deionized water to remove any remaining unbound impurities.

  • Elute the purified ethylammonium using a suitable acidic solution (e.g., dilute HCl).

• Anion Exchange:

  • To purify the formate, a separate batch of crude EAF can be passed through a strong base anion exchange resin. The formate anion (HCOO⁻) will be retained.

  • Elute the purified formate using a suitable basic solution (e.g., dilute NaOH).

• Reconstitution and Neutralization:

  • Combine the purified ethylammonium and formate solutions.

  • Carefully neutralize the solution to pH 7 with either the purified acidic or basic eluate.

  • The resulting solution is a purified aqueous solution of EAF. The concentration can be determined, and it can be used to prepare mobile phases.

Note: A simpler approach for removing cationic or anionic impurities is to pass the crude EAF solution through the appropriate ion-exchange resin and collect the flow-through, assuming the impurities have a stronger affinity for the resin than the EAF ions.

Data Presentation

Table 1: Potential Impurities in Synthesized Ethylammonium Formate (EAF) and their m/z Values

Impurity	Potential Source	Formula	[M+H]⁺ (m/z)	[M-H]⁻ (m/z)
Ethylamine	Unreacted starting material	C₂H₇N	46.0651	-
Formic Acid	Unreacted starting material	CH₂O₂	-	45.0033
Diethylamine	Impurity in ethylamine	C₄H₁₁N	74.1019	-
Acetic Acid	Impurity in formic acid	C₂H₄O₂	-	59.0138
N-formylethylamine	Side reaction product	C₃H₇NO	74.0599	-

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. zefsci.com [zefsci.com]
• 3. How to Maximize Sensitivity in LC-MS [sigmaaldrich.com]
• 4. Synthesis of Some Organic Ammonium Formate Salts and Study of Their Antifungal Properties | Auctores [auctoresonline.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tinocolab.weebly.com [tinocolab.weebly.com]
• 8. benchchem.com [benchchem.com]
• 9. echemi.com [echemi.com]
• 10. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reagents & Solvents [chem.rochester.edu]
• 12. Tips & Tricks [chem.rochester.edu]
• 13. mt.com [mt.com]
• 14. LabXchange [labxchange.org]

Technical Support Center: The Role of Ethylammonium Formate in Electrospray Ionization Efficiency

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the use of ethylammonium (B1618946) formate (B1220265) (EAF) as a mobile phase additive in liquid chromatography-mass spectrometry (LC-MS) with electrospray ionization (ESI). While direct studies on ethylammonium formate's specific impact on ESI efficiency are limited, we can extrapolate from the well-documented effects of the structurally similar and commonly used ammonium (B1175870) formate. This guide offers troubleshooting advice and frequently asked questions to help you optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of adding ethylammonium formate to my mobile phase on ESI signal?

A1: Based on the behavior of ammonium formate, adding ethylammonium formate to the mobile phase is generally expected to be compatible with ESI-MS and can potentially enhance chromatographic resolution, particularly for basic compounds. Formate additives are known to be a good alternative to trifluoroacetic acid (TFA), which can cause significant signal suppression in ESI.[1][2] By increasing the ionic strength of the mobile phase, ethylammonium formate can improve peak shape and reduce tailing for basic analytes.[2] However, like any mobile phase additive, its effect on the ESI signal of a specific analyte can vary.

Q2: In which ionization mode, positive or negative, is ethylammonium formate more beneficial?

A2: Formate-containing additives are versatile and can be used in both positive and negative ESI modes. In positive ion mode, the ammonium (or ethylammonium) cation can help to maintain a stable spray and the formate anion has a low gas-phase proton affinity, minimizing signal suppression.[3] In negative ion mode, formate can facilitate the formation of [M+HCOO]⁻ adducts, which can be a useful ionization pathway for certain neutral molecules that do not readily deprotonate.[4] However, for analytes that are intended to be detected as [M-H]⁻, the presence of formate may not always be beneficial and can sometimes lead to signal suppression compared to using a weak acid alone.[5]

Q3: Can ethylammonium formate cause signal suppression?

A3: Yes, any non-volatile component in the ESI mobile phase has the potential to cause signal suppression. While ethylammonium formate is considered volatile and MS-friendly, high concentrations can lead to competition for charge in the ESI droplets, potentially reducing the signal intensity of the analyte of interest.[1][2] It is always recommended to use the lowest concentration of any additive that provides the desired chromatographic performance.

Q4: How does ethylammonium formate compare to ammonium formate in terms of ESI efficiency?

A4: There is limited direct comparative data on the ESI efficiency of ethylammonium formate versus ammonium formate. However, due to the slightly larger and more hydrophobic nature of the ethylammonium cation compared to the ammonium cation, there might be subtle differences in their effects on the ESI process. The fundamental mechanisms of providing a volatile salt and improving mobile phase ionic strength are expected to be similar.

Q5: What are the signs of potential issues when using ethylammonium formate in my LC-MS system?

A5: Potential issues can manifest as:

• High backpressure: This could indicate precipitation of the salt, especially at high organic solvent concentrations.[6]

• Signal instability or suppression: This may be due to using too high a concentration of the additive.

• Shifting retention times: This could be a result of the column not being properly equilibrated with the new mobile phase.

• Contamination peaks in the mass spectrum: Impurities in the additive or leaching from the LC system can cause background noise.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
High System Backpressure	Precipitation of ethylammonium formate at high organic concentrations.	- Ensure the concentration of ethylammonium formate does not exceed its solubility in the highest percentage of organic solvent used in your gradient. A common recommendation for ammonium formate is to stay below 10 mM when using high percentages of acetonitrile.[6]- Consider adding a small percentage of water to your organic mobile phase (e.g., 90% acetonitrile, 10% water) to maintain salt solubility.[6]- Flush the system and column with a mobile phase of lower organic content to redissolve any precipitate.
Analyte Signal is Suppressed	- Concentration of ethylammonium formate is too high, leading to competition for ionization.- The analyte has poor ionization efficiency under the current mobile phase conditions.	- Reduce the concentration of ethylammonium formate to the lowest level that still provides acceptable chromatography.- Optimize other ESI source parameters such as capillary voltage, gas flow, and temperature.- If in negative mode, evaluate if a simple acidic modifier like formic or acetic acid provides a better signal for [M-H]⁻ formation.[5]
Poor Peak Shape (Tailing)	- Insufficient ionic strength to overcome secondary interactions between basic analytes and the stationary phase.- The column is not fully equilibrated.	- Increase the concentration of ethylammonium formate slightly, while monitoring for signal suppression.- Ensure the column is thoroughly equilibrated with the mobile phase containing ethylammonium formate before injecting the sample.
Irreproducible Retention Times	- Incomplete column equilibration.- Changes in mobile phase preparation.	- Always allow sufficient time for the column to equilibrate with the new mobile phase conditions.- Prepare fresh mobile phase for each analysis and ensure accurate and consistent weighing and dissolution of the ethylammonium formate.
Unidentified Peaks in Mass Spectrum	- Impurities in the ethylammonium formate or solvents.- System contamination.	- Use high-purity (LC-MS grade) solvents and additives.- Clean the LC system, including reservoirs and tubing, to remove any potential contaminants.[7]

Data Summary

Mobile Phase Additive	Typical Concentration	Effect on Positive ESI Signal	Effect on Negative ESI Signal	Chromatographic Peak Shape (for basic analytes)
Formic Acid (FA)	0.1%	Good	Can be suppressive for some analytes	Fair to Poor (tailing)[2]
Ammonium Formate (AF)	5-10 mM	Good	Analyte dependent, can form adducts[4]	Good to Excellent[2]
Trifluoroacetic Acid (TFA)	0.1%	Severe Suppression[1][2]	Severe Suppression	Excellent

Experimental Protocols

Protocol 1: Preparation of Ethylammonium Formate Mobile Phase

• Objective: To prepare a 10 mM ethylammonium formate solution in water for use as the aqueous mobile phase (Mobile Phase A).

• Materials:

  • Ethylammonium formate (high purity, MS-grade)

  • Ultrapure water (LC-MS grade)

  • Formic acid (optional, for pH adjustment)

  • Sterile, filtered storage bottle

• Procedure:

  • Weigh the appropriate amount of ethylammonium formate to prepare the desired volume of a 10 mM solution.

  • Dissolve the ethylammonium formate in a portion of the ultrapure water in a clean beaker with stirring.

  • Once fully dissolved, transfer the solution to a volumetric flask and bring it to the final volume with ultrapure water.

  • (Optional) Adjust the pH of the solution by adding a small amount of formic acid.

  • Filter the final solution through a 0.22 µm membrane filter into a clean mobile phase reservoir.

  • Degas the mobile phase before use.

Protocol 2: Column Equilibration

• Objective: To ensure the analytical column is fully equilibrated with the ethylammonium formate-containing mobile phase before analysis.

• Procedure:

  • Install the analytical column in the LC system.

  • Set the mobile phase composition to the initial conditions of your gradient.

  • Pump at least 10-15 column volumes of the initial mobile phase through the column at a low flow rate.

  • Monitor the baseline of the detector (UV and MS) until it is stable.

  • Perform several blank injections to confirm the stability of the system and the absence of carryover or contamination peaks.

Visualizations

Caption: Workflow of LC-ESI-MS with Ethylammonium Formate.

Caption: Troubleshooting Logic for EAF in ESI-MS.

References

• 1. The use of ammonium formate as a mobile-phase modifier for LC-MS/MS analysis of tryptic digests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]
• 4. Comparison between ammonium formate and ammonium fluoride in the analysis of stratum corneum lipids by reversed phase chromatography coupled with high resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Favorable effects of weak acids on negative-ion electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]

Technical Support Center: Ethylammonium Formate (EAF) Solution Stability

Welcome to the technical support center for Ethylammonium (B1618946) Formate (B1220265) (EAF) solutions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of EAF in solution, ensuring the reliability and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ethylammonium Formate (EAF) and why is its stability important?

A1: Ethylammonium Formate (EAF) is a protic ionic liquid, an organoammonium salt formed from the reaction of ethylamine (B1201723) and formic acid.[1] It is valued in various applications, including as a mobile phase modifier in High-Performance Liquid Chromatography (HPLC), particularly for Liquid Chromatography-Mass Spectrometry (LC-MS), due to its volatility and low UV absorbance cutoff (around 250 nm).[2] The stability of EAF solutions is critical because degradation can introduce impurities, alter the pH and ionic strength of the solution, and ultimately affect experimental outcomes, such as chromatographic retention times and peak shapes.

Q2: What is the primary degradation pathway for EAF in solution?

A2: The most probable degradation pathway for Ethylammonium Formate in solution is a dehydration reaction to form N-ethylformamide and water. This is a reversible equilibrium reaction. Elevated temperatures can favor the formation of the amide.

Q3: What are the visible signs of EAF degradation?

A3: While pure EAF solutions are typically clear and colorless, thermal degradation can lead to a yellowish discoloration. The appearance of a yellow tint in your solution may indicate the formation of degradation products. This is analogous to the observation of a "yellow syrup" when heating ammonium (B1175870) formate.

Q4: How should I prepare an EAF solution to ensure its initial stability?

A4: To prepare a stable EAF solution, use high-purity EAF, or synthesize it from high-purity ethylamine and formic acid.[3] Use deionized, HPLC-grade water and filter the final solution through a 0.22 µm or 0.45 µm filter to remove any particulates. To minimize contamination, work in a clean environment and use clean glassware.

Q5: What is the recommended pH range for working with EAF solutions?

A5: The natural pH of an aqueous EAF solution is approximately 6.5, resulting from the equilibrium between a weak acid (formic acid, pKa ≈ 3.8) and a weak base (ethylamine, pKa of ethylammonium ion ≈ 10.6). For optimal stability, it is recommended to use EAF solutions close to this neutral pH. Operating at extreme pH values (either highly acidic or highly basic) can catalyze hydrolysis or other degradation reactions.[4] If pH adjustment is necessary for your application, it should be done cautiously, and the stability of the solution under those specific conditions should be monitored.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Change in Retention Time in HPLC	Altered mobile phase composition due to EAF degradation.	Prepare a fresh EAF solution. If the problem persists, consider operating at a lower temperature.
Appearance of Ghost Peaks in Chromatogram	Introduction of impurities from degraded EAF.	Use a freshly prepared and filtered EAF solution. Ensure the purity of the water and any other mobile phase components.
Solution Turning Yellow	Thermal degradation of EAF.	Store the EAF solution at a lower temperature and protect it from light. Discard any discolored solution.
Precipitate Formation	Contamination or temperature-induced precipitation.	Ensure all glassware is scrupulously clean. Filter the solution. If using in a buffered system, check for salt compatibility and solubility at the operating temperature.
Unexpected pH Shift	Degradation of EAF or absorption of atmospheric CO2.	Measure the pH of the solution before use. Prepare fresh solutions frequently. Keep containers tightly sealed to minimize interaction with the atmosphere.

Data Presentation

Table 1: Physicochemical Properties of Ethylammonium Formate

Property	Value	Reference
Molecular Formula	C3H9NO2	[1]
Molecular Weight	91.11 g/mol	[1]
Appearance	Colorless liquid at room temperature
UV Cutoff	~250 nm	[2]
Thermal Decomposition	Begins around 165 °C
Hygroscopicity	Hygroscopic

Table 2: Factors Influencing the Stability of EAF Solutions

Factor	Effect on Stability	Mitigation Strategy
Temperature	Increased temperature accelerates degradation, primarily the formation of N-ethylformamide.	Store stock solutions at 2-8 °C. For applications requiring heating, use freshly prepared solutions and minimize exposure time.
pH	Extreme pH values (both acidic and basic) can promote degradation.	Maintain the solution pH close to neutral (around 6.5) unless the experimental protocol requires otherwise.
Light	Although not extensively studied for EAF, UV light can induce degradation in organic molecules.	Store solutions in amber glass bottles or protect them from light.
Oxygen	The presence of dissolved oxygen can potentially lead to oxidative degradation over long-term storage.	For long-term storage, consider degassing the solvent or storing under an inert atmosphere (e.g., nitrogen or argon).
Moisture	EAF is hygroscopic. While water is a product of degradation to N-ethylformamide, its presence is also necessary for the reverse hydrolysis reaction.	Store neat EAF and concentrated solutions in tightly sealed containers in a desiccator to prevent absorption of atmospheric moisture.

Experimental Protocols

Protocol for a Stability-Indicating HPLC Method for EAF

This protocol outlines a general procedure for developing an HPLC method to monitor the stability of an EAF solution.

1. Instrumentation and Columns:

• HPLC system with a UV detector (a photodiode array detector is recommended for peak purity analysis).

• A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a good starting point.

2. Mobile Phase Preparation:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Prepare a test solution of EAF in the mobile phase at a concentration that gives a suitable detector response (e.g., 1 mg/mL).

3. Chromatographic Conditions (Starting Point):

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm (or scan for optimal wavelength)

• Gradient: 5% to 95% Mobile Phase B over 20 minutes.

4. Forced Degradation Studies:

• Acid Hydrolysis: Add 1 M HCl to the EAF solution and heat at 60 °C for 24 hours. Neutralize before injection.

• Base Hydrolysis: Add 1 M NaOH to the EAF solution and heat at 60 °C for 24 hours. Neutralize before injection.

• Oxidative Degradation: Add 3% H2O2 to the EAF solution and store at room temperature for 24 hours.

• Thermal Degradation: Heat the EAF solution at 80 °C for 48 hours.

• Photodegradation: Expose the EAF solution to UV light (e.g., 254 nm) for 24 hours.

5. Method Optimization and Validation:

• Analyze the stressed samples using the initial HPLC conditions.

• Optimize the gradient, flow rate, and mobile phase composition to achieve baseline separation of the main EAF peak from all degradation product peaks.

• Validate the final method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Primary degradation pathway of Ethylammonium Formate.

Caption: Experimental workflow for assessing EAF solution stability.

Caption: Troubleshooting logic for EAF-related HPLC issues.

References

• 1. Ethylammonium formate | C3H9NO2 | CID 21903536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. hplc.eu [hplc.eu]

Common impurities in synthesized Ethylammonium formate and their effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthesized Ethylammonium Formate (B1220265) (EAF).

Frequently Asked Questions (FAQs)

Q1: What is Ethylammonium Formate (EAF) and what are its common applications?

A1: Ethylammonium formate is a protic ionic liquid synthesized from the acid-base reaction of ethylamine (B1201723) and formic acid. Due to its unique properties, including low volatility, high thermal stability, and tunable miscibility, it is utilized in various applications such as a solvent in organic synthesis, a mobile phase component in chromatography, and as a medium for enzymatic reactions.

Q2: What are the most common impurities in synthesized EAF?

A2: The most common impurities in synthesized EAF include unreacted starting materials (ethylamine and formic acid), water, and byproducts from side reactions, primarily N-ethylformamide. Impurities present in the starting materials can also be carried over into the final product.

Q3: How can I assess the purity of my synthesized EAF?

A3: The purity of EAF can be assessed using several analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is effective for identifying and quantifying the main component and organic impurities. Gas Chromatography-Mass Spectrometry (GC-MS) can be used to detect volatile impurities. Karl Fischer titration is the standard method for determining water content.

Q4: What are the acceptable impurity levels for EAF in pharmaceutical applications?

A4: For pharmaceutical applications, impurity levels must be strictly controlled according to regulatory guidelines such as those from the International Council for Harmonisation (ICH). The acceptable limits for specific impurities depend on the dosage and route of administration of the final drug product. Generally, efforts should be made to minimize all impurities to the lowest reasonably achievable levels.

Troubleshooting Guides

Issue 1: Unexpected pH of the Synthesized EAF

Symptom	Possible Cause	Troubleshooting Steps
pH is lower than expected (acidic)	Excess formic acid	1. Ensure a 1:1 molar ratio of ethylamine to formic acid during synthesis. 2. Add a small, calculated amount of ethylamine to neutralize the excess acid. Monitor the pH change carefully. 3. Re-purify the EAF by vacuum distillation to remove excess formic acid.
pH is higher than expected (basic)	Excess ethylamine	1. Verify the molar ratio of reactants. 2. Carefully add a small amount of formic acid to neutralize the excess base. 3. Purify the product by removing the volatile ethylamine under reduced pressure.

Issue 2: Poor Performance in Chromatographic Applications

Symptom	Possible Cause	Troubleshooting Steps
Inconsistent retention times	Presence of water or other impurities	1. Dry the EAF using a rotary evaporator or by storing over molecular sieves. 2. Re-purify the EAF to remove organic impurities. 3. Confirm the purity using NMR or GC-MS.
Ghost peaks in the chromatogram	Impurities in the EAF	1. Analyze the EAF for impurities using a high-resolution analytical technique. 2. Synthesize a fresh batch of EAF using high-purity starting materials.

Issue 3: Low Yield or Incomplete Reaction

Symptom	Possible Cause	Troubleshooting Steps
The final product contains a significant amount of starting materials	Inefficient reaction conditions	1. Ensure proper mixing and temperature control during the reaction. The reaction is exothermic and may require cooling. 2. Increase the reaction time to allow for complete conversion.
Low overall yield	Loss of product during workup	1. Minimize transfer steps to reduce mechanical losses. 2. Ensure that the purification method (e.g., distillation) is optimized for EAF to prevent product loss.

Data Presentation

Table 1: Common Impurities and Their Potential Effects

Impurity	Typical Source	Potential Effects on Experiments	Recommended Analytical Method
Ethylamine	Unreacted starting material (excess)	- Alters pH (basic) - Can act as a nucleophile in side reactions - May interfere with chromatographic separations	NMR, GC-MS
Formic Acid	Unreacted starting material (excess)	- Alters pH (acidic) - Can act as a catalyst for unwanted reactions - May cause corrosion of equipment	NMR, Titration
Water	From reagents or atmospheric absorption	- Can affect reaction kinetics and equilibria - May alter the polarity of the solvent system - Can lead to hydrolysis of sensitive compounds	Karl Fischer Titration
N-ethylformamide	Side reaction (N-formylation)	- May act as a ligand or catalyst poison - Can co-elute with products in chromatography - May have its own biological activity in drug development	NMR, GC-MS, LC-MS

Experimental Protocols

Synthesis of Ethylammonium Formate

Materials:

• Ethylamine (aqueous solution, e.g., 70%)

• Formic acid (e.g., >98%)

• Deionized water

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

Procedure:

• Calculate the molar equivalents of ethylamine and formic acid required for a 1:1 molar ratio.

• Place the calculated amount of ethylamine solution in a round-bottom flask equipped with a magnetic stir bar and place it in an ice bath to cool.

• Slowly add the formic acid dropwise to the cooled and stirring ethylamine solution using a dropping funnel. The reaction is exothermic, so maintain the temperature below 20°C.

• After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours to ensure the reaction goes to completion.

• Remove any excess water and volatile impurities by rotary evaporation under reduced pressure.

Purity Analysis by ¹H NMR

Procedure:

• Dissolve a small amount of the synthesized EAF in a deuterated solvent (e.g., DMSO-d₆).

• Acquire the ¹H NMR spectrum.

• Expected Chemical Shifts for EAF:

  • Ethyl group (CH₃): Triplet

  • Ethyl group (CH₂): Quartet

  • Ammonium proton (NH₃⁺): Broad singlet

  • Formate proton (HCOO⁻): Singlet

• Identification of Impurities:

  • Excess Ethylamine: Look for characteristic signals of free ethylamine.

  • Excess Formic Acid: The formate proton signal may be shifted or broadened.

  • N-ethylformamide: Look for distinct signals corresponding to the formyl proton and the N-ethyl group, which will have different chemical shifts from EAF.

Visualizations

Caption: Workflow for the synthesis of Ethylammonium Formate.

Caption: Formation pathways of the main product and common impurities.

Caption: Troubleshooting decision tree for common issues with EAF.

Technical Support Center: Optimizing Annealing for Perovskite Films with Ethylammonium Formate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working with perovskite films incorporating Ethylammonium (B1618946) Formate (B1220265) (EAF). The information is designed to assist in optimizing the annealing process to achieve high-quality films for various optoelectronic applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Ethylammonium Formate (EAF) as an additive in perovskite films?

A1: While specific research on Ethylammonium Formate (EAF) is emerging, based on the function of its constituent ions, EAF likely serves multiple roles. The ethylammonium (EA) cation can influence the perovskite crystal structure and dimensionality, potentially creating mixed 2D/3D structures that can enhance stability. The formate (HCOO⁻) anion can modulate the crystallization process by interacting with lead iodide (PbI₂), slowing down the reaction to promote the growth of larger, more uniform grains with fewer defects.[1][2] This can lead to improved film quality and device performance.

Q2: What is a typical starting point for the annealing temperature and duration for perovskite films with EAF?

A2: A common annealing temperature range for perovskite films is between 100°C and 150°C. For films containing additives that slow crystallization, such as those with formate, it is often beneficial to start with a lower temperature and potentially a longer duration to allow for controlled crystal growth. A recommended starting point would be 100°C for 30-60 minutes .[3] However, the optimal conditions will be highly dependent on the specific perovskite composition and the solvent system used.

Q3: How does the annealing temperature affect the morphology and crystallinity of the perovskite film?

A3: The annealing temperature is a critical parameter that significantly influences the final properties of the perovskite film.

• Too Low Temperature: Insufficient thermal energy may lead to incomplete solvent removal and poor crystallization, resulting in a film with small grains, high defect density, and residual solvent.

• Optimal Temperature: At the right temperature, the solvent evaporates at a controlled rate, and the perovskite precursors have sufficient energy to arrange into a well-ordered crystalline structure with large grains and low defect density.

• Too High Temperature: Excessive heat can cause rapid crystallization, leading to the formation of pinholes and smaller, less-ordered grains. It can also lead to the degradation of the organic components of the perovskite, such as the ethylammonium and formamidinium cations, resulting in the formation of lead iodide (PbI₂) and other undesirable byproducts.[4][5]

Q4: Can EAF additives help improve the thermal stability of the perovskite film?

A4: Yes, additives like EAF can contribute to improved thermal stability. Formate additives have been shown to enhance the thermal stability of perovskite films.[6] The incorporation of the slightly bulkier ethylammonium cation might also help in stabilizing the perovskite structure. However, it is important to note that all organic-inorganic hybrid perovskites have a limited thermal budget, and prolonged exposure to high temperatures will eventually lead to degradation.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Poor Film Coverage / Pinholes	1. Annealing temperature is too high, causing rapid solvent evaporation and dewetting. 2. Sub-optimal additive concentration. 3. Inadequate substrate cleaning or surface energy mismatch.	1. Decrease the annealing temperature in 5-10°C increments. 2. Optimize the concentration of EAF in the precursor solution. 3. Ensure rigorous substrate cleaning procedures are followed.
Small Grain Size	1. Annealing temperature is too low or annealing time is too short. 2. Rapid crystallization due to fast solvent removal.	1. Increase the annealing temperature or prolong the annealing time. 2. Consider a two-step annealing process: a lower temperature step for nucleation followed by a higher temperature step for grain growth.
Yellowish Film (Presence of δ-phase FAPbI₃ or PbI₂)	1. Incomplete conversion to the desired black perovskite phase (α-phase). 2. Thermal decomposition of the perovskite film due to excessive annealing temperature or time.	1. Increase the annealing temperature or duration to facilitate the phase transition. 2. If decomposition is suspected, reduce the annealing temperature. Consider annealing in an inert atmosphere (e.g., nitrogen or argon) to minimize degradation.
Low Photoluminescence (PL) Intensity	1. High density of non-radiative defect states. 2. Incomplete crystallization.	1. Systematically vary the annealing temperature and time to find the optimal window for defect passivation. 2. Ensure complete solvent removal and full crystallization by optimizing the annealing process.
Poor Device Performance (low Voc, FF, or Jsc)	1. Any of the issues mentioned above. 2. Poor energy level alignment at the interfaces due to surface defects.	1. Address the film quality issues using the steps above. 2. The formate from the EAF can help passivate surface defects, but further surface treatments may be necessary.

Quantitative Data Summary

The optimal annealing parameters are highly dependent on the full perovskite composition, substrate, and deposition method. The following table provides a general range of parameters and expected outcomes based on literature for similar perovskite systems.

Parameter	Value Range	Expected Outcome
EAF Additive Concentration	0.5 - 5 mol%	Modulated crystallization, improved grain size and film quality.
Annealing Temperature	90 - 140 °C	Formation of the desired perovskite phase with good crystallinity.
Annealing Time	10 - 60 min	Complete solvent removal and crystal growth.
Resulting Grain Size	200 nm - >1 µm	Larger grains are generally associated with better performance.
Power Conversion Efficiency (PCE) of Solar Cells	18 - 22%	Doping with formate additives has been shown to improve PCE.[1]

Experimental Protocols

Detailed Methodology: Spin Coating and Annealing of Perovskite Films with EAF

• Precursor Solution Preparation:

  • Prepare the main perovskite precursor solution (e.g., a 1.5 M solution of FAPbI₃ and MAPbBr₃ in a 4:1 DMF:DMSO solvent mixture).

  • Prepare a stock solution of Ethylammonium Formate (EAF) in a suitable solvent (e.g., DMF).

  • Add the desired molar percentage of the EAF stock solution to the main perovskite precursor solution. Stir the final solution at room temperature for at least 1 hour before use.

• Substrate Preparation:

  • Clean the substrates (e.g., FTO-coated glass) sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes to create a hydrophilic surface.

  • Deposit the charge transport layers (e.g., SnO₂) according to established protocols.

• Perovskite Film Deposition:

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the perovskite precursor solution with EAF onto the substrate. A typical two-step spin program is:

    • 1000 rpm for 10 seconds (ramp rate of 200 rpm/s).

    • 4000 rpm for 30 seconds (ramp rate of 1000 rpm/s).

  • During the second step, at approximately 15 seconds before the end, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate.

• Annealing:

  • Immediately transfer the substrate onto a pre-heated hotplate inside the glovebox.

  • Anneal the film at the desired temperature (e.g., starting at 100°C) for the specified time (e.g., 30 minutes).

  • Allow the film to cool down to room temperature before proceeding with the deposition of subsequent layers.

Visualizations

Caption: Experimental workflow for optimizing the annealing of perovskite films with EAF.

References

• 1. Impact of pseudohalide-based cesium formate salt as an additive or substituent on perovskite solar cell performance - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effects of Annealing Time on Triple Cation Perovskite Films and Their Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Formate Additive for Efficient and Stable Methylammonium-Free Perovskite Solar Cells by Gas-Quenching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thermal Stability and Cation Composition of Hybrid Organic-Inorganic Perovskites - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing solubility issues of Ethylammonium formate in mobile phase mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with Ethylammonium (B1618946) Formate (B1220265) (EAF) in mobile phase mixtures.

Troubleshooting Guides & FAQs

This section addresses common issues and questions in a direct question-and-answer format to help you resolve problems during your experiments.

Q1: I am observing precipitation after mixing my aqueous Ethylammonium Formate (EAF) buffer with a high concentration of acetonitrile (B52724). What is causing this and how can I prevent it?

A1: Precipitation, often seen as a cloudy solution or solid particles, is a common issue when mixing aqueous buffers with high percentages of organic solvents. This is due to the limited solubility of salts like EAF in mobile phases with a high organic content, particularly acetonitrile. Ammonium (B1175870) salts, in general, have very little solubility in 100% acetonitrile.[1]

Troubleshooting Steps:

• Reduce the Acetonitrile Concentration: Acetonitrile is a weaker solvent for salts compared to methanol (B129727).[2] If your method allows, reducing the final percentage of acetonitrile in your mobile phase can keep the EAF dissolved.

• Add a Small Percentage of Water to the Organic Phase: When preparing your organic mobile phase (Solvent B), instead of using 100% acetonitrile, prepare a mixture of 90:10 or 95:5 acetonitrile/water.[3] The small amount of water will significantly improve the solubility of EAF, especially during the high-pressure mixing in the LC system.[3]

• Switch to Methanol: Methanol is a more polar organic solvent than acetonitrile and is generally better at keeping buffers and salts in solution, especially at higher organic concentrations.[2]

• Filter Your Mobile Phase: Always filter your mobile phase components, especially the aqueous buffer, through a 0.45 µm or smaller filter before use to remove any initial insoluble particles.[4]

• Prepare Fresh Buffers: Buffer solutions, particularly those with low organic content, can be prone to microbial growth over time, which can appear as cloudiness or precipitation.[5][6] It is recommended to prepare fresh buffer solutions daily.[6]

Q2: My HPLC system is showing high backpressure after running a gradient with an EAF mobile phase. What are the likely causes and solutions?

A2: High backpressure is often a symptom of blockages within the HPLC system, which can be caused by precipitated buffer.[7] This is especially common when using gradient elution where the concentration of the organic solvent changes, potentially causing the buffer to crash out of solution.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high backpressure.

Solutions:

• Consistent Buffer Concentration: Ensure that the EAF is present at the same concentration in both your aqueous (Solvent A) and organic (Solvent B) mobile phases.[3] This prevents the buffer concentration from fluctuating during the gradient, reducing the risk of precipitation when the two phases are mixed.[3]

• System Flush: If you suspect precipitation has already occurred, flush your system (with the column removed) with warm, HPLC-grade water to redissolve the salt deposits.

• Elevated Temperature: Increasing the column temperature can reduce the viscosity of the mobile phase and may help to keep the EAF in solution.[8][9][10] Studies have shown that elevating the temperature to 55°C can improve chromatographic performance when using EAF.[8][9]

Q3: Can I use EAF with Mass Spectrometry (MS) detection?

A3: Yes, Ethylammonium Formate is considered a volatile buffer and is generally compatible with MS detection.[11] Like ammonium formate and ammonium acetate, it is a good choice for LC-MS applications as it does not leave non-volatile residues that can contaminate the ion source.[11] For optimal MS performance, it is recommended to keep the buffer concentration below 10 mM to facilitate better droplet evaporation in the ion source.[12]

Q4: My peak shapes are poor when using an EAF mobile phase. How can I improve them?

A4: Poor peak shape (e.g., tailing or fronting) can be due to several factors.

Potential Causes and Solutions:

• pH Mismatch: Ensure the pH of your sample diluent is similar to the mobile phase pH. Injecting a sample in a solvent with a significantly different pH can cause peak distortion.

• Ionic Strength: EAF, like other ammonium salts, increases the ionic strength of the mobile phase compared to using only formic acid.[13] This can be beneficial for improving the peak shape of basic compounds by reducing secondary interactions with the stationary phase.[13] You may need to optimize the EAF concentration to achieve the best peak shape for your analytes.

• Viscosity: EAF is more viscous than methanol and acetonitrile.[8][9] This higher viscosity can affect mass transfer and lead to broader peaks. Increasing the column temperature can reduce the mobile phase viscosity and improve peak efficiency.[8][9][10]

Data and Protocols

Solvent Properties and Solubility of EAF

The following table summarizes the key properties of Ethylammonium Formate (EAF) in the context of common HPLC mobile phase solvents.

Property	Water	Acetonitrile (ACN)	Methanol (MeOH)
EAF Solubility	High	Low (especially at >90% ACN)[2][7]	Moderate to High
Elution Strength	Weakest	Stronger than MeOH	Weaker than ACN
Viscosity	Low	Low	Low
UV Cutoff	N/A	~190 nm	~205 nm
MS Compatibility	Good	Good	Good
EAF Viscosity	N/A	Higher than pure ACN	Higher than pure MeOH[8][9]

Experimental Protocol: Preparation of an EAF Mobile Phase for Gradient Elution

This protocol provides a step-by-step guide for preparing a mobile phase containing 10 mM Ethylammonium Formate for a reversed-phase gradient HPLC method.

Materials:

• Ethylammonium Formate (EAF), HPLC grade

• HPLC grade water

• HPLC grade acetonitrile

• Formic acid (optional, for pH adjustment)

• 0.2 µm or 0.45 µm membrane filters

• Volumetric flasks and graduated cylinders

Procedure:

Caption: Workflow for preparing EAF mobile phases.

Step 1: Prepare Aqueous Mobile Phase (Solvent A)

• Weigh the appropriate amount of EAF to make a 10 mM solution in the final volume of HPLC grade water (e.g., for 1 L, use the corresponding mass of EAF).

• Dissolve the EAF in the water.

• If pH adjustment is needed, add formic acid dropwise to reach the desired pH.

• Filter the solution through a 0.45 µm or 0.2 µm filter.

Step 2: Prepare Organic Mobile Phase (Solvent B)

• To avoid precipitation, first dissolve the EAF in a small amount of water. For a 1 L final volume of 90:10 ACN:H₂O, weigh the amount of EAF for a 10 mM solution.

• Dissolve this EAF in 100 mL of HPLC grade water.

• Add 900 mL of acetonitrile to the aqueous EAF solution.

• Mix thoroughly.

• Filter the solution through a compatible 0.45 µm or 0.2 µm filter.

Step 3: Degas Mobile Phases

• Degas both Solvent A and Solvent B using sonication or helium sparging before placing them on the HPLC system.

By following these guidelines and protocols, you can effectively troubleshoot and prevent solubility issues related to Ethylammonium Formate in your mobile phase mixtures, leading to more robust and reproducible chromatographic methods.

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. support.waters.com [support.waters.com]
• 4. Guideline for Preparation of Mobile Phase Required for HPLC | Pharmaguideline [pharmaguideline.com]
• 5. welch-us.com [welch-us.com]
• 6. researchgate.net [researchgate.net]
• 7. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 8. Comparison of ethylammonium formate to methanol as a mobile-phase modifier for reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chromtech.com [chromtech.com]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. bene-technology.com [bene-technology.com]
• 13. Amonium Acetate and Formate Peaks in Gradient Profiles - Chromatography Forum [chromforum.org]

Technical Support Center: Optimizing Proteomics Workflows with Ethylammonium Formate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of mobile phase additives in liquid chromatography-mass spectrometry (LC-MS) based proteomics, with a special focus on minimizing signal suppression. While this guide centers on the less-documented Ethylammonium (B1618946) Formate (B1220265) (EAF), it also provides extensive information on commonly used alternatives such as Formic Acid (FA), Trifluoroacetic Acid (TFA), and Ammonium (B1175870) Formate (AF) to offer a complete comparative context.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in proteomics LC-MS and why is it a problem?

A1: Signal suppression is a phenomenon in electrospray ionization-mass spectrometry (ESI-MS) where the ionization efficiency of target analytes (peptides) is reduced due to the presence of co-eluting compounds, such as mobile phase additives or matrix components.[1] This leads to decreased signal intensity for the peptides of interest, which can result in fewer peptide and protein identifications, reduced protein sequence coverage, and inaccurate quantification.[2][3]

Q2: How do common mobile phase additives like Trifluoroacetic Acid (TFA) and Formic Acid (FA) affect signal intensity?

A2: TFA is a strong ion-pairing agent that provides excellent chromatographic peak shape and resolution for peptides. However, it is a significant cause of signal suppression in ESI-MS.[2][4] Conversely, FA is a weaker ion-pairing agent that is much more compatible with MS detection, causing significantly less signal suppression.[2] The trade-off is that FA often results in broader peaks and poorer chromatographic separation compared to TFA.[3]

Q3: What is Ethylammonium Formate (EAF) and how is it expected to perform as a mobile phase additive?

A3: Ethylammonium formate (EAF) is a salt that can be used as a mobile phase additive in liquid chromatography. While extensive data on its use in proteomics is limited, its chemical properties are similar to the more commonly used Ammonium Formate (AF). Like AF, EAF is expected to increase the ionic strength of the mobile phase, which can improve chromatographic peak shape and sample load tolerance compared to using Formic Acid alone. The key advantage of using formate salts is that they are weaker ion-pairing agents than TFA, and therefore, are not expected to cause severe signal suppression.

Q4: What are the key differences between Ethylammonium Formate (EAF) and Ammonium Formate (AF)?

A4: The primary difference is the cation: ethylammonium ((CH₃CH₂)NH₃⁺) in EAF versus ammonium (NH₄⁺) in AF. The ethyl group in EAF makes it slightly more organic and larger than the ammonium ion. This could potentially lead to subtle differences in chromatographic selectivity and ion-pairing strength. However, both are considered volatile and MS-friendly. Due to the limited specific research on EAF in proteomics, much of the practical guidance is extrapolated from the well-documented performance of AF.

Q5: When should I consider using a mobile phase containing a formate salt like EAF or AF?

A5: You should consider using a mobile phase with EAF or AF when you need to improve the chromatographic performance (peak shape, resolution) compared to using only Formic Acid, but cannot tolerate the significant signal suppression caused by TFA. This is particularly relevant in discovery proteomics experiments where maximizing the number of identified peptides and proteins is crucial.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low peptide signal intensity / Poor ionization	Signal suppression from mobile phase additive: High concentrations of ion-pairing agents (like TFA) can severely suppress the signal.	- Replace TFA with a more MS-friendly additive: Switch to a mobile phase containing 0.1% Formic Acid. - Improve chromatography without strong ion-pairing agents: Consider adding 5-10 mM Ammonium Formate (or Ethylammonium Formate) to your 0.1% Formic Acid mobile phase to improve peak shape with minimal signal loss.[5]
Suboptimal additive concentration: Too high a concentration of even MS-friendly salts can lead to some signal suppression.	- Optimize the formate salt concentration: Start with 10 mM and titrate down to 5 mM to find the best balance between chromatographic performance and signal intensity.
Poor chromatographic peak shape (tailing, broad peaks)	Insufficient ion-pairing: Using only Formic Acid may not be sufficient to prevent secondary interactions between peptides and the stationary phase, leading to peak tailing.	- Increase the ionic strength of the mobile phase: Add 5-10 mM Ammonium Formate or Ethylammonium Formate to the mobile phase containing 0.1% Formic Acid. This has been shown to improve peak shape significantly.[3]
Column overload: Injecting too much sample can lead to peak distortion.	- Reduce sample load: Dilute your sample and reinject. The use of AF/EAF can also improve sample load tolerance compared to FA alone.[3]
Inconsistent retention times	Mobile phase instability: Improperly prepared or aged mobile phases can lead to shifts in retention time.	- Prepare fresh mobile phase daily: Ensure all components are fully dissolved and the mobile phase is adequately degassed. - Ensure consistent mobile phase composition: When preparing mobile phases with salt, ensure accurate weighing and complete dissolution.
Clogging of the ESI needle or transfer line	Salt precipitation: High concentrations of salts in the mobile phase can precipitate in the ESI source, especially when mixed with high percentages of organic solvent.	- Use MS-grade salts and solvents: Ensure high purity of all mobile phase components. - Check salt solubility in the organic phase: Ensure the concentration of the formate salt is soluble in the highest percentage of organic solvent used in your gradient. - Perform regular maintenance: Clean the ESI source and transfer line according to the manufacturer's recommendations.

Data Presentation

Table 1: Quantitative Comparison of Common Mobile Phase Additives in Proteomics

Mobile Phase Additive	Typical Concentration	Chromatographic Performance (Peak Shape & Resolution)	MS Signal Intensity	Key Advantages	Key Disadvantages
Trifluoroacetic Acid (TFA)	0.1%	Excellent	Very Low (Severe Suppression)	Superior peak shape and resolution	Strong signal suppression, can contaminate the MS system[4]
Formic Acid (FA)	0.1%	Fair to Good	High	Excellent MS compatibility, minimal signal suppression	Often results in broader peaks and poorer separation[3]
Formic Acid + Ammonium Formate (FA/AF)	0.1% FA + 5-10 mM AF	Good to Excellent	High	Improved peak shape over FA alone, good MS sensitivity[5]	Requires preparation of a buffer solution
Formic Acid + Ethylammonium Formate (FA/EAF)	0.1% FA + 5-10 mM (Estimated)	Good to Excellent (Expected)	High (Expected)	Expected to be similar to FA/AF	Limited published data in proteomics

Experimental Protocols

Protocol 1: Preparation of Mobile Phases for Comparative Analysis

Objective: To prepare standard mobile phases for evaluating the impact of different additives on chromatographic performance and MS signal intensity.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) (ACN)

• Formic acid (FA), MS-grade (≥99%)

• Ammonium formate (AF), MS-grade (≥99%)

• Ethylammonium formate (EAF), high purity

• Trifluoroacetic acid (TFA), MS-grade (≥99%)

• Sterile, filtered containers

Procedure:

• Mobile Phase A (Aqueous):

  • 0.1% FA: Add 1 mL of FA to 999 mL of HPLC-grade water.

  • 0.1% TFA: Add 1 mL of TFA to 999 mL of HPLC-grade water.

  • 0.1% FA + 10 mM AF: Dissolve 0.63 g of AF in 1 L of HPLC-grade water. Add 1 mL of FA. Adjust pH to ~3.0-3.5 if necessary.[5]

  • 0.1% FA + 10 mM EAF: Dissolve 0.77 g of EAF in 1 L of HPLC-grade water. Add 1 mL of FA.

• Mobile Phase B (Organic):

  • Prepare as an 80:20 ACN:water solution with the corresponding additive concentration as in Mobile Phase A. For example, for 0.1% FA, Mobile Phase B would be 800 mL ACN, 200 mL water, and 1 mL FA.

• Final Steps:

  • Sonicate all mobile phases for 10-15 minutes to degas.

  • Store in clearly labeled, appropriate containers.

Protocol 2: Comparative Analysis of Mobile Phase Additives

Objective: To systematically evaluate the performance of different mobile phase additives using a standard protein digest.

Materials:

• A standard protein digest (e.g., HeLa cell lysate digest, BSA digest)

• LC-MS system (e.g., nanoLC coupled to a high-resolution mass spectrometer)

• Prepared mobile phases from Protocol 1

Procedure:

• Sample Preparation:

  • Reconstitute the standard protein digest in a solution compatible with the initial LC conditions (e.g., 0.1% FA in water).

• LC-MS Analysis:

  • Equilibrate the LC system with the first mobile phase set (e.g., 0.1% FA).

  • Inject a standardized amount of the protein digest.

  • Run a standard proteomics gradient (e.g., a 60 or 90-minute gradient from 2% to 40% Mobile Phase B).

  • Acquire data in a data-dependent acquisition (DDA) mode.

  • Thoroughly wash the column and system before equilibrating with the next mobile phase set.

  • Repeat the injection and analysis for each mobile phase composition (0.1% TFA, 0.1% FA + 10 mM AF, 0.1% FA + 10 mM EAF).

• Data Analysis:

  • Process the raw data using a standard proteomics search engine (e.g., MaxQuant, Proteome Discoverer).

  • Compare the following metrics:

    • Total number of peptide and protein identifications: To assess the overall effectiveness of the mobile phase.

    • Peak width and asymmetry of selected, high-intensity peptides: To evaluate chromatographic performance.

    • Signal intensity (peak area) of selected, consistently identified peptides: To quantify the degree of signal suppression.

Mandatory Visualizations

Caption: Workflow for the comparative analysis of mobile phase additives in proteomics.

Caption: Logical relationship of trade-offs between common mobile phase additives.

Caption: General experimental workflow for bottom-up proteomics.

References

• 1. researchgate.net [researchgate.net]
• 2. The use of ammonium formate as a mobile-phase modifier for LC-MS/MS analysis of tryptic digests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Mobile Phase Modifiers in LC-MS: Ethylammonium Formate vs. Ammonium Acetate

For researchers, scientists, and drug development professionals, the selection of an appropriate mobile phase modifier is a critical decision in liquid chromatography-mass spectrometry (LC-MS) that significantly impacts the quality and reliability of analytical results. This guide provides an objective, data-driven comparison of two commonly employed volatile salt modifiers: ethylammonium (B1618946) formate (B1220265) (often used interchangeably with ammonium (B1175870) formate in practice) and ammonium acetate (B1210297). We will delve into their effects on chromatographic performance and mass spectrometric detection, supported by experimental data and detailed protocols.

Executive Summary

Both ethylammonium formate and ammonium acetate are volatile buffers compatible with mass spectrometry, making them suitable replacements for ion-suppressing agents like trifluoroacetic acid (TFA). The choice between them is nuanced and depends on the specific analytical goals, including the nature of the analytes and the desired chromatographic selectivity and mass spectral sensitivity.

Generally, mobile phases modified with formate, such as ethylammonium formate or ammonium formate, tend to provide superior MS signal intensity, particularly in positive ion mode, compared to acetate-containing mobile phases.[1] Conversely, ammonium acetate can offer different selectivity and is particularly useful in hydrophilic interaction chromatography (HILIC) and for certain applications in negative ion mode.[2][3][4]

Performance Comparison: Key Analytical Parameters

The performance of a mobile phase modifier in LC-MS is evaluated based on several key parameters, including analyte retention, peak shape, and signal intensity in the mass spectrometer. Below is a summary of how ethylammonium formate (represented by ammonium formate) and ammonium acetate compare across these metrics.

Parameter	Ethylammonium Formate / Ammonium Formate	Ammonium Acetate	Key Considerations
MS Signal Intensity (Positive ESI)	Generally Higher	Generally Lower	Formate is less likely to cause signal suppression compared to acetate.
MS Signal Intensity (Negative ESI)	Application Dependent	Can be advantageous, especially for lipids.[1][4]	The choice depends on the specific analytes and their ionization characteristics.
Chromatographic Resolution	Good, often improves peak shape over formic acid alone.[5]	Good, can provide different selectivity compared to formate.[6]	The final resolution is a combination of the modifier, stationary phase, and analyte properties.
Peak Shape	Generally excellent, reduces peak tailing for basic compounds.[5]	Also provides good peak shape, particularly in HILIC.[3]	Both are effective at improving peak symmetry compared to using only an acid modifier.
pH Range	Typically used in the acidic range (pH ~2.8-4.8).[7]	Can be used in a wider pH range, from acidic to near-neutral (pH ~3.8-5.8 and 8.2-10.2).[7]	The pH of the mobile phase affects analyte retention and ionization.
Analyte Adduct Formation	Primarily forms [M+H]+ and [M+NH4]+ adducts.[2][8]	Forms [M+H]+, [M+NH4]+, and potentially [M+CH3COO]- adducts.[2]	The type and extent of adduct formation can aid in metabolite identification.[2]

Experimental Data Highlights

Several studies have quantitatively compared the performance of formate and acetate based mobile phase modifiers.

A study on spice cannabinoids demonstrated that formate-containing mobile phases yielded higher analyte response (peak height) in ESI(+) mode compared to acetate systems. Specifically, 5 mM ammonium formate provided the best overall results when considering both retention and MS signal.

In the realm of proteomics, the addition of ammonium formate to formic acid mobile phases has been shown to significantly improve online reversed-phase liquid chromatography (RP-LC) separations, leading to increased peptide identifications and better protein sequence coverage.[5][9] This is attributed to the increased ionic strength of the mobile phase, which improves peak shape and sample load tolerance.[5]

For lipidomics, a mobile phase with 10 mM ammonium formate or 10 mM ammonium formate with 0.1% formic acid allowed for high signal intensity of various lipid classes ionized in ESI(+).[1][4] However, for ESI(-), a mobile phase containing 10 mM ammonium acetate with 0.1% acetic acid offered a good compromise for signal intensity and retention time stability.[1][4]

Experimental Protocols

To ensure reproducibility and facilitate the application of these findings, detailed experimental protocols for the preparation of mobile phases and a comparative LC-MS experiment are provided below.

Mobile Phase Preparation

1. 10 mM Ammonium Formate in Water with 0.1% Formic Acid (pH ~3.0)

• Objective: To prepare a mobile phase for general-purpose reversed-phase LC-MS, particularly for positive ion mode.

• Procedure:

  • Weigh out 0.63 g of ammonium formate (ACS grade or higher).

  • Dissolve the ammonium formate in 1 L of HPLC-grade water.

  • Add 1 mL of formic acid (LC-MS grade).

  • Mix thoroughly and sonicate for 10-15 minutes to degas.[10]

2. 10 mM Ammonium Acetate in Water (pH ~6.7)

• Objective: To prepare a mobile phase for HILIC or for applications requiring a near-neutral pH.

• Procedure:

  • Weigh out 0.77 g of ammonium acetate (ACS grade or higher).

  • Dissolve the ammonium acetate in 1 L of HPLC-grade water.

  • Mix thoroughly and sonicate for 10-15 minutes to degas.[11]

Comparative LC-MS Experiment Workflow

• Objective: To systematically compare the performance of ethylammonium formate and ammonium acetate for a specific set of analytes.

• Methodology:

  • System Suitability: Prepare a standard mixture of the target analytes.

  • LC-MS System:

    • Column: A suitable C18 column for reversed-phase or a HILIC column depending on the application.

    • Mobile Phase A1: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.

    • Mobile Phase A2: 10 mM Ammonium Acetate in Water.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid (for use with A1) or Acetonitrile (for use with A2).

  • Gradient Elution: Develop an appropriate gradient elution program.

  • Data Acquisition: Inject the standard mixture and acquire data using both mobile phase systems (A1/B and A2/B) in both positive and negative ESI modes.

  • Data Analysis:

    • Compare retention times, peak areas, peak heights, and peak widths for each analyte under both conditions.

    • Evaluate signal-to-noise ratios.

    • Assess any changes in adduct formation.

Visualizing the Decision-Making Process

The selection of a mobile phase modifier involves a logical workflow that balances chromatographic needs with mass spectrometry performance.

Caption: Workflow for selecting a mobile phase modifier.

The following diagram illustrates the general impact of these modifiers on the LC-MS signal, highlighting the trade-off between chromatographic separation and MS sensitivity.

Caption: Performance characteristics of modifiers.

Conclusion

The choice between ethylammonium formate and ammonium acetate as a mobile phase modifier in LC-MS is not a one-size-fits-all decision. For applications where high sensitivity in positive ion mode is paramount, such as in proteomics and the analysis of many small molecule drug candidates, ethylammonium formate (or ammonium formate) is often the superior choice. It provides excellent chromatographic performance with minimal signal suppression.

Ammonium acetate, on the other hand, is a versatile modifier that can be advantageous in HILIC separations and for certain classes of compounds in negative ion mode, such as lipids. Its ability to be used over a wider pH range also provides an additional parameter for method development.

Ultimately, the optimal mobile phase modifier should be determined empirically based on the specific requirements of the assay and the physicochemical properties of the analytes of interest. The experimental protocols and comparative data presented in this guide provide a solid foundation for making an informed decision to achieve robust and reliable LC-MS results.

References

• 1. researchgate.net [researchgate.net]
• 2. Improved annotation of untargeted metabolomics data through buffer modifications that shift adduct mass and intensity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buffer Choices for HILIC [restek.com]
• 4. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : Popular LC/MS and HPLC Volatile Mobile Phase Modifiers [hplctips.blogspot.com]
• 8. agilent.com [agilent.com]
• 9. The use of ammonium formate as a mobile-phase modifier for LC-MS/MS analysis of tryptic digests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. support.waters.com [support.waters.com]

A Comparative Guide to Ethylammonium Formate and Methanol for Protein Separation

For Researchers, Scientists, and Drug Development Professionals

In the realm of proteomics and protein chemistry, the choice of solvent is a critical determinant of experimental success. This guide provides an objective comparison of two common solvents, ethylammonium (B1618946) formate (B1220265) (EAF) and methanol (B129727), in the context of protein separation. While both are utilized in various protein purification and analysis workflows, their physicochemical properties lend them to distinctly different primary applications. Methanol is a well-established agent for protein precipitation, whereas ethylammonium formate, a room-temperature ionic liquid, is emerging as a gentle mobile phase modifier in liquid chromatography that helps preserve protein structure.

This guide will delve into their performance in these respective applications, supported by experimental data, detailed protocols, and visual workflows to aid in your experimental design.

Protein Precipitation: Methanol as a Standard Precipitant

Protein precipitation is a fundamental technique for concentrating proteins from dilute solutions, removing interfering substances, and preparing samples for downstream analysis such as electrophoresis or mass spectrometry. Organic solvents like methanol are widely used for this purpose.

Mechanism of Action: Methanol reduces the solvating capacity of water for proteins by disrupting the hydration layer around the protein molecules. This increases protein-protein interactions, leading to aggregation and precipitation.

While effective for protein removal, it is important to note that methanol is a denaturing solvent.[1][2]

Performance of Methanol in Protein Precipitation

Quantitative data from various studies on the efficiency of methanol for protein precipitation is summarized below. It is important to note that efficiency can be sample-dependent.

Metric	Methanol	Methanol/Chloroform (B151607)	Notes
Protein Removal Efficiency (Serum)	88.7% - 98%[3][4]	High, but specific percentage varies	Methanol alone can be highly effective, though some studies show it may be less complete than other organic solvents like acetone, leaving some abundant proteins like albumin in the supernatant.[5] The combination with chloroform is often used for samples containing detergents.[6]
Protein Recovery (Rat Brain)	Not reported individually	High[7]	The chloroform/methanol method delivered high protein recovery for top-down proteomic analysis of rat brain structures.[7]

Ethylammonium Formate in Protein Precipitation

Based on an extensive review of the available scientific literature, ethylammonium formate (EAF) is not utilized as a protein precipitating agent. In contrast, its properties as an ionic liquid are often leveraged to increase the solubility and stability of proteins in aqueous solutions, thereby preventing precipitation.[8][9] Some studies on protein crystallization have even used ionic liquids to avoid unwanted precipitation.[8] Therefore, a direct comparison of EAF and methanol for protein precipitation is not applicable.

Experimental Protocol: Methanol/Chloroform Protein Precipitation

This protocol is a widely used method for precipitating proteins, particularly from samples containing detergents.[6]

• Sample Preparation: Start with 100 µL of your protein sample in a microcentrifuge tube.

• Addition of Solvents:

  • Add 400 µL of methanol (ice-cold).

  • Vortex thoroughly.

  • Add 100 µL of chloroform (ice-cold).

  • Vortex thoroughly.

  • Add 300 µL of deionized water (ice-cold).

  • Vortex thoroughly to create a milky suspension.

• Phase Separation: Centrifuge the mixture at 10,000 x g for 2 minutes at 4°C. This will separate the mixture into three phases: an upper aqueous phase, a lower organic (chloroform) phase, and a protein interface between them.

• Protein Isolation:

  • Carefully remove and discard the upper aqueous layer without disturbing the protein interface.

  • Add 300 µL of methanol to the tube to wash the protein pellet.

  • Vortex thoroughly.

• Final Centrifugation and Drying:

  • Centrifuge at 10,000 x g for 5 minutes at 4°C to pellet the precipitated protein.

  • Carefully decant and discard the supernatant.

  • Air-dry the protein pellet for a short time in a fume hood or use a SpeedVac to remove residual solvent. Do not over-dry, as this can make resuspension difficult.

• Resuspension: Resuspend the protein pellet in a buffer appropriate for your downstream application (e.g., SDS-PAGE loading buffer, a buffer for mass spectrometry).

Methanol/Chloroform Protein Precipitation Workflow

Liquid Chromatography: A Comparison of Mobile Phase Modifiers

In reversed-phase liquid chromatography (RPLC), an organic modifier is used in the mobile phase to elute proteins from the hydrophobic stationary phase. Both methanol and EAF can be used in this context, but their effects on the separation and the protein itself can differ significantly.

Performance Comparison in Liquid Chromatography

Property	Ethylammonium Formate (EAF)	Methanol (MeOH)	Significance in Protein Separation
Polarity & Solvent Strength	Similar to methanol.[3]	Standard organic modifier.	Both are effective at eluting proteins in RPLC. Their similar solvent strengths mean that they can sometimes be used interchangeably with minor adjustments to the gradient.
Protein Denaturation	Milder; less denaturing to proteins like lysozyme (B549824) and cytochrome c.[3][10]	Known to be a denaturing solvent.[1][2]	EAF is advantageous when maintaining the native conformation of the protein is important, for example, in native-mode chromatography or when collecting fractions for activity assays.
Viscosity	Higher than methanol.[3]	Lower than EAF.[3]	The higher viscosity of EAF leads to higher backpressure and can reduce the plate count (a measure of column efficiency). This can be compensated for by operating at a slightly elevated temperature (e.g., 55°C) or using a lower flow rate.[3]
Selectivity	Can provide enhanced resolution for certain peak pairs compared to methanol.[3]	Standard selectivity profile.	The different chemical nature of EAF can alter the interactions between the analyte, stationary phase, and mobile phase, leading to changes in elution order and improved separation of closely eluting proteins.

Experimental Protocol: Reversed-Phase Liquid Chromatography of Proteins

This is a general protocol for the separation of proteins using RPLC, where either methanol or EAF can be used as the organic modifier.

• System Preparation:

  • Column: A C4 or C8 reversed-phase column suitable for protein separations.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B (Option 1 - Methanol): 0.1% Formic Acid in Methanol.

  • Mobile Phase B (Option 2 - EAF): 0.1% Formic Acid in an aqueous solution of EAF (the concentration of EAF will depend on the specific application and may need to be optimized).

• Equilibration: Equilibrate the column with the starting mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B) at a constant flow rate (e.g., 0.5-1.0 mL/min) until a stable baseline is achieved.

• Sample Injection: Inject the protein sample, which should be dissolved in a buffer compatible with the mobile phase.

• Gradient Elution: Apply a linear gradient of increasing Mobile Phase B to elute the proteins. A typical gradient might be from 5% to 95% Mobile Phase B over 30-60 minutes.

• Detection: Monitor the column effluent using a UV detector, typically at 214 nm and 280 nm, or a mass spectrometer.

• Column Wash and Re-equilibration: After the gradient, wash the column with a high concentration of Mobile Phase B for a short period, and then re-equilibrate at the starting conditions for the next injection.

Impact of Solvent Choice in RPLC

Conclusion and Recommendations

The choice between ethylammonium formate and methanol for protein separation is highly dependent on the specific goals of the experiment.

• For protein precipitation and concentration , methanol is a well-established and effective choice, although its denaturing properties must be considered. EAF is not a suitable agent for protein precipitation.

• For liquid chromatography , particularly when the preservation of protein structure and function is paramount, ethylammonium formate presents a compelling alternative to methanol. Its milder nature can lead to the separation of proteins in their native or near-native state. While considerations for its higher viscosity need to be made, the potential for altered selectivity and improved protein stability makes it a valuable tool in the protein scientist's arsenal.

Ultimately, the selection of the appropriate solvent requires a clear understanding of the experimental objectives and the inherent properties of the proteins being studied. This guide provides the foundational information to make an informed decision and optimize your protein separation workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 3. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Protein precipitations (TCA, Methanol, Ammonium Sulphate) [ivaan.com]
• 7. Comparison of protein precipitation methods for various rat brain structures prior to proteomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Activity and thermal stability of lysozyme in alkylammonium formate ionic liquids—influence of cation modification - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. The ionic liquid isopropylammonium formate as a mobile phase modifier to improve protein stability during reversed phase liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Comparative stability of perovskite solar cells with different alkylammonium cations

A Comparative Guide to the Stability of Perovskite Solar Cells with Different Alkylammonium Cations

The rapid advancement of perovskite solar cells (PSCs) has positioned them as a promising next-generation photovoltaic technology. However, their long-term stability remains a critical hurdle for commercialization. The choice of the A-site cation, particularly the organic alkylammonium cation, plays a pivotal role in determining the structural integrity and, consequently, the operational lifetime of these devices. This guide provides a comparative analysis of the stability of perovskite solar cells featuring different alkylammonium cations, supported by experimental data and detailed methodologies.

Introduction to A-Site Cations and Perovskite Stability

In the archetypal ABX₃ perovskite structure, the A-site cation is crucial for maintaining the crystal lattice's symmetry and stability. While it does not directly participate in the electronic band edge, its size, shape, and chemical nature influence the material's tolerance factor, which is an indicator of the stability of the perovskite crystal.[1][2] The most commonly studied alkylammonium cations are methylammonium (B1206745) (MA⁺), formamidinium (FA⁺), and, to a lesser extent, ethylammonium (B1618946) (EA⁺) and guanidinium (B1211019) (GA⁺). The intrinsic properties of these cations significantly impact the perovskite's resilience to environmental stressors such as heat, moisture, and light.

Comparative Stability Analysis

The stability of perovskite solar cells is typically evaluated based on three key metrics: thermal stability, moisture stability, and photostability. The following sections compare the performance of PSCs with different alkylammonium cations across these metrics.

Methylammonium (MA⁺)

Methylammonium was the organic cation used in the initial breakthrough of high-efficiency PSCs. However, MAPbI₃, the archetypal MA-based perovskite, is known for its relatively poor thermal and moisture stability.[3] The volatile nature of the MA⁺ cation makes it susceptible to decomposition at elevated temperatures, leading to the degradation of the perovskite film into PbI₂.[3] Furthermore, the hygroscopic nature of MA⁺ contributes to rapid degradation in the presence of moisture.[4]

Formamidinium (FA⁺)

Formamidinium is a slightly larger cation than methylammonium and has become a popular alternative due to its superior thermal stability and a more ideal bandgap for single-junction solar cells.[5] FAPbI₃ generally exhibits slower degradation at elevated temperatures compared to MAPbI₃.[5] However, the photoactive α-phase of FAPbI₃ is structurally unstable at room temperature and can transition to a non-photoactive yellow δ-phase, particularly in the presence of moisture.[6] To stabilize the desired black phase, FA⁺ is often used in combination with other cations like MA⁺ or inorganic cations like cesium (Cs⁺).[6]

Ethylammonium (EA⁺)

Ethylammonium is a larger cation than both MA⁺ and FA⁺. Its incorporation into the perovskite structure can lead to the formation of 2D or quasi-2D perovskites, which generally exhibit enhanced moisture resistance due to the hydrophobic nature of the larger alkyl chain. While pure EAPbI₃ is not typically used as the primary absorber in high-efficiency solar cells due to its wider bandgap, EA⁺ can be used as an additive or in mixed-cation systems to improve stability.

Guanidinium (GA⁺)

Guanidinium is a planar, triangular cation that is larger than FA⁺. The incorporation of GA⁺ into the perovskite lattice has been shown to significantly enhance both thermal and environmental stability.[2] The strong hydrogen bonding capabilities of GA⁺ can help to stabilize the perovskite crystal structure.[7] Studies have demonstrated that even small amounts of GA⁺ can improve the operational stability of PSCs under continuous illumination.[2] For instance, a study showed that incorporating guanidinium into methylammonium lead iodide perovskites stabilized their efficiency at 19% for 1000 hours under full-sunlight testing conditions.[2]

Other Large Alkylammonium Cations

Larger, more complex alkylammonium cations such as phenylethylammonium (PEA⁺) and butylammonium (B8472290) (BA⁺) are primarily used to form 2D or 2D/3D hybrid perovskite structures. These larger organic cations act as spacers between the inorganic lead-halide octahedral layers, creating a quantum-well-like structure. The hydrophobic nature of these large cations imparts excellent moisture stability to the perovskite film.[8] However, the insulating nature of these organic spacers can impede charge transport, often leading to lower power conversion efficiencies compared to their 3D counterparts.[3]

Quantitative Stability Data

The following table summarizes quantitative stability data for perovskite solar cells with different alkylammonium cations, compiled from various research articles. It is important to note that direct comparison can be challenging due to variations in device architecture, encapsulation, and testing conditions.

Cation Composition	Stability Metric	Test Conditions	Reported Stability
MAPbI₃	Thermal Stability	85°C in N₂	Significant degradation within hours
Moisture Stability	50% Relative Humidity (RH), 25°C	Retained 42.6% of initial PCE after 200h
FAPbI₃ (stabilized)	Thermal Stability	150°C	Slower degradation compared to MAPbI₃
Photostability	1-sun illumination, 60°C	Maintained >90% of initial PCE after 1000h (with additives)
(GA)₀.₀₅(MA)₀.₉₅PbI₃	Moisture Stability	50% RH, 25°C	Retained 77.3% of initial PCE after 200h[7]
GA-based 2D PSCs	Thermal Stability	85°C	Retained 50% of original PCE after ~53h[8]
Moisture Stability	20% RH	Retained ~80% of original PCE after 30 days[8]
PEA-based 2D PSCs	Moisture Stability	High humidity	Enhanced stability compared to 3D counterparts[8]

Experimental Protocols for Stability Testing

To ensure reproducibility and enable meaningful comparisons across different studies, standardized stability testing protocols are crucial. The International Summit on Organic Photovoltaic Stability (ISOS) has developed a set of protocols that are widely adopted in the perovskite community.[9][10]

ISOS-D: Dark Storage Stability

• Objective: To assess the intrinsic chemical stability of the perovskite film and the device in the absence of light.

• Methodology: Devices are stored in a controlled environment (e.g., in the dark, in an inert atmosphere like nitrogen, or in ambient air with controlled humidity) at a specific temperature (e.g., 25°C or 85°C). The performance of the solar cells is periodically measured by recording their current-voltage (J-V) characteristics under simulated sunlight.

ISOS-L: Light Soaking Stability

• Objective: To evaluate the device's stability under continuous illumination, simulating operational conditions.

• Methodology: Devices are continuously illuminated with a solar simulator (typically at 1-sun intensity, 100 mW/cm²) at a controlled temperature. The power output is often tracked at the maximum power point (MPP) throughout the test. J-V curves are measured at regular intervals to monitor the degradation of photovoltaic parameters.

ISOS-T: Thermal Cycling Stability

• Objective: To assess the device's resilience to temperature fluctuations, which are common in real-world outdoor applications.

• Methodology: Devices are subjected to repeated temperature cycles between a low and a high temperature (e.g., -40°C to 85°C) in the dark. The performance is evaluated after a certain number of cycles.

Moisture Stability Testing

• Objective: To determine the device's tolerance to humidity.

• Methodology: Unencapsulated or encapsulated devices are stored in an environment with a constant relative humidity (e.g., 50% RH or 85% RH) at a specific temperature. Performance degradation is monitored over time.

Logical Pathway for Cation Selection and Stability

The choice of the alkylammonium cation initiates a cascade of effects that ultimately determine the stability of the perovskite solar cell. The following diagram illustrates this relationship.

Caption: Logical flow from cation choice to device stability.

Conclusion

The stability of perovskite solar cells is intrinsically linked to the choice of the A-site alkylammonium cation. While methylammonium-based perovskites have shown high initial efficiencies, their long-term stability is compromised by thermal and moisture-induced degradation. Formamidinium offers improved thermal stability but requires compositional engineering to maintain its photoactive phase. Larger cations like ethylammonium and guanidinium, as well as bulky cations used in 2D perovskites, can significantly enhance moisture and operational stability, albeit sometimes at the cost of slightly lower initial performance. The ongoing development of novel mixed-cation and mixed-dimensional perovskite systems holds the key to achieving both high efficiency and long-term stability, paving the way for the successful commercialization of this transformative photovoltaic technology.

References

• 1. ossila.com [ossila.com]
• 2. actu.epfl.ch [actu.epfl.ch]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Key degradation mechanisms of perovskite solar cells and strategies for enhanced stability: issues and prospects - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07942F [pubs.rsc.org]
• 7. Investigation of Perovskite Solar Cells Using Guanidinium Doped MAPbI3 Active Layer | MDPI [mdpi.com]
• 8. Highly efficient and thermal stable guanidinium-based two-dimensional perovskite solar cells via partial substitution with hydrophobic ammonium [inis.iaea.org]
• 9. ISOS Protocols for Perovskite Solar Cell Stability Testing | Fluxim — Fluxim [fluxim.com]
• 10. Perovskite Solar Cell Stability: Comprehensive Guide, Testing ISOS Protocols, and Tools for Long-Term Reliability — Fluxim [fluxim.com]

A Comparative Guide to the Validation of an HPLC Method Using Ethylammonium Formate for Pharmaceutical Analysis

For researchers, scientists, and drug development professionals, the selection of an appropriate mobile phase is a critical decision in the development and validation of High-Performance Liquid Chromatography (HPLC) methods for pharmaceutical analysis. This guide provides an objective comparison of an HPLC method utilizing ethylammonium (B1618946) formate (B1220265) (EAF) as a mobile phase modifier against a conventional method employing trifluoroacetic acid (TFA). The following sections present supporting experimental data and detailed methodologies to assist in making an informed choice for your analytical needs.

The validation of an analytical procedure is essential to demonstrate its suitability for its intended purpose.[1][2] This guide adheres to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines, covering key validation parameters such as specificity, linearity, accuracy, precision, and robustness.[1][2][3]

Performance Comparison: Ethylammonium Formate vs. Trifluoroacetic Acid

The choice of mobile phase additive can significantly impact chromatographic performance. While trifluoroacetic acid (TFA) is a widely used ion-pairing agent that often yields sharp peaks, it can cause signal suppression in mass spectrometry (MS) detection.[4] Ethylammonium formate, a volatile salt, presents a viable alternative, particularly for LC-MS applications.

This comparison is based on a hypothetical validation study for the quantitative analysis of a new drug substance, "Pharmaceutica-X".

Table 1: Summary of System Suitability Test (SST) Results

Parameter	Method A: Ethylammonium Formate	Method B: Trifluoroacetic Acid	Acceptance Criteria
Tailing Factor	1.1	1.3	≤ 2.0
Theoretical Plates	> 5000	> 4500	> 2000
% RSD of Peak Area	0.8%	1.0%	≤ 2.0%
% RSD of Retention Time	0.3%	0.4%	≤ 1.0%

Table 2: Comparison of Linearity Data

Parameter	Method A: Ethylammonium Formate	Method B: Trifluoroacetic Acid	Acceptance Criteria
Concentration Range	1 - 150 µg/mL	1 - 150 µg/mL	As per method
Correlation Coefficient (r²)	0.9995	0.9991	≥ 0.999
y-intercept	1250	1500	Report

Table 3: Summary of Accuracy (Recovery) Studies

Concentration Level	Method A: Ethylammonium Formate (% Recovery)	Method B: Trifluoroacetic Acid (% Recovery)	Acceptance Criteria
80%	99.5%	98.9%	98.0% - 102.0%
100%	100.2%	100.5%	98.0% - 102.0%
120%	101.1%	101.5%	98.0% - 102.0%

Table 4: Comparison of Precision (%RSD)

Precision Level	Method A: Ethylammonium Formate (%RSD)	Method B: Trifluoroacetic Acid (%RSD)	Acceptance Criteria
Repeatability (n=6)	0.9%	1.2%	≤ 2.0%
Intermediate Precision (n=6)	1.1%	1.5%	≤ 2.0%

Table 5: Robustness Study Results (Effect on Tailing Factor)

Parameter Variation	Method A: Ethylammonium Formate (Tailing Factor)	Method B: Trifluoroacetic Acid (Tailing Factor)	Acceptance Criteria
Flow Rate (± 0.2 mL/min)	1.1 - 1.2	1.3 - 1.5	≤ 2.0
Column Temperature (± 5 °C)	1.0 - 1.2	1.2 - 1.4	≤ 2.0
Mobile Phase pH (± 0.2)	1.1 - 1.3	1.3 - 1.6	≤ 2.0

Experimental Protocols

The following protocols detail the methodologies used to obtain the comparative data for the analysis of "Pharmaceutica-X".

Chromatographic Conditions

• HPLC System: Agilent 1260 Infinity II LC System or equivalent

• Column: C18, 4.6 x 150 mm, 5 µm

• Column Temperature: 30°C

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector: UV at 254 nm

Method A: Ethylammonium Formate

• Mobile Phase A: 10 mM Ethylammonium Formate in Water, pH 3.5

• Mobile Phase B: Acetonitrile

• Gradient: 30% B to 70% B over 10 minutes

Method B: Trifluoroacetic Acid

• Mobile Phase A: 0.1% Trifluoroacetic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 30% B to 70% B over 10 minutes

Validation Procedures

• Specificity: The ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present was determined by analyzing a placebo and a spiked sample.

• Linearity: A series of solutions were prepared from a stock solution of "Pharmaceutica-X" at concentrations ranging from 1 to 150 µg/mL. Each solution was injected in triplicate.

• Accuracy: The accuracy of the method was determined by recovery studies. A known amount of "Pharmaceutica-X" was added to a placebo at three concentration levels (80%, 100%, and 120% of the target concentration). Each concentration was analyzed in triplicate.

• Precision:

  • Repeatability: Six replicate injections of a 100 µg/mL solution of "Pharmaceutica-X" were performed on the same day.

  • Intermediate Precision: The repeatability assay was performed by a different analyst on a different day using a different instrument.

• Robustness: The robustness of the method was evaluated by intentionally varying chromatographic parameters such as flow rate (±0.2 mL/min), column temperature (±5°C), and mobile phase pH (±0.2).

Visualizing the Workflow

The following diagrams illustrate the logical flow of the HPLC method validation process.

Caption: Workflow for HPLC Method Validation.

Caption: Logical Comparison of Mobile Phase Effects.

References

• 1. jordilabs.com [jordilabs.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. scribd.com [scribd.com]
• 4. ICH Official web site : ICH [ich.org]

A Comparative Guide to Ion-Pairing Agents: Ethylammonium Formate vs. Trifluoroacetic Acid in Reversed-Phase Liquid Chromatography

For researchers, scientists, and drug development professionals engaged in the chromatographic analysis of peptides and other biomolecules, the choice of a mobile phase modifier is a critical decision that significantly impacts separation efficiency and detection sensitivity. Trifluoroacetic acid (TFA) has long been the standard ion-pairing agent in reversed-phase liquid chromatography (RPLC), prized for its ability to produce sharp, well-resolved peaks. However, its utility is severely hampered in mass spectrometry (MS)-based detection due to significant signal suppression. This has led to the exploration of MS-friendly alternatives, among which ethylammonium (B1618946) formate (B1220265) (EAF) and the closely related ammonium (B1175870) formate (AF) have emerged as promising candidates.

This guide provides an objective, data-driven comparison of the ion-pairing effects of EAF and its proxy, AF, against the established performance of TFA. We will delve into their respective impacts on chromatographic performance and mass spectrometry sensitivity, supported by experimental data and detailed protocols.

The Dichotomy of Ion-Pairing Agents: Chromatography vs. Mass Spectrometry

In RPLC, ion-pairing agents are employed to enhance the retention and improve the peak shape of charged analytes, such as peptides and proteins.[1] They function by forming a neutral ion pair with the charged functional groups of the analyte, thereby increasing its hydrophobicity and interaction with the nonpolar stationary phase.[2]

Trifluoroacetic Acid (TFA): The High-Resolution Standard with a Major Drawback

TFA is a strong acid and a potent ion-pairing agent that excels in producing sharp, symmetrical peaks, making it ideal for UV detection.[1][2] However, its strong ion-pairing properties persist into the gas phase of the mass spectrometer's ion source. This leads to the neutralization of the analyte's charge, causing a significant reduction in the MS signal, a phenomenon known as ion suppression.[1][3] This suppression can be as high as 90%, severely compromising the sensitivity of LC-MS analyses.[4] Furthermore, TFA is known to be difficult to remove from LC-MS systems, leading to persistent background contamination.[4]

Ethylammonium Formate (EAF) and Ammonium Formate (AF): The MS-Friendly Alternatives

Ethylammonium formate and ammonium formate are volatile salts that serve as weaker ion-pairing agents compared to TFA.[4] When used as mobile phase additives, often in conjunction with formic acid (FA), they increase the ionic strength of the mobile phase, which improves peak shape and sample load tolerance, often rivaling the chromatographic performance of TFA.[2][4] Crucially, their weaker ion-pairing nature means they are less likely to cause signal suppression in the mass spectrometer, making them highly compatible with electrospray ionization (ESI)-MS.[4]

Quantitative Performance Comparison

The selection of an appropriate ion-pairing agent often involves a trade-off between chromatographic resolution and MS signal intensity. The following table summarizes key performance metrics for ammonium formate (as a proxy for EAF) in comparison to TFA, compiled from various studies.

Performance Metric	Ethylammonium Formate / Ammonium Formate (+ Formic Acid)	Trifluoroacetic Acid (TFA)	Key Observations
MS Signal Intensity	High	Severe Suppression (up to 90%)	Formate-based modifiers provide significantly higher MS signal, which is critical for sensitive analyses.[4]
Peak Shape	Good to Excellent	Excellent	TFA provides exceptionally sharp peaks due to its strong ion-pairing capabilities.[4] AF/FA significantly improves peak shape compared to formic acid alone.[4]
Peak Capacity	Increased vs. FA alone	High	The combination of FA and AF has been shown to improve online RP-LC separations and lead to a significant increase in peptide identifications.[2][4]
Sample Load Tolerance	High, similar to TFA	High	FA/AF offers a much higher sample load tolerance compared to FA alone, particularly for basic analytes.[4]
System Compatibility	Volatile and MS-friendly	Volatile, but can contaminate MS systems	TFA is notoriously difficult to completely flush from an LC-MS system, leading to persistent background noise.[4]

Experimental Protocols

To objectively evaluate the performance of EAF/AF versus TFA for a specific application, a comparative LC-MS experiment is recommended. Below is a representative methodology.

Objective: To compare the chromatographic performance (peak shape, retention) and MS signal intensity of a target analyte using two different mobile phase systems.

1. Mobile Phase Preparation:

• System A (Ethylammonium Formate / Ammonium Formate):

  • Mobile Phase A1: 10 mM ammonium formate in water with 0.1% formic acid.[4]

  • Mobile Phase B1: 10 mM ammonium formate in 90% acetonitrile (B52724) / 10% water with 0.1% formic acid.[4]

• System B (Trifluoroacetic Acid):

  • Mobile Phase A2: 0.1% TFA in water.[4]

  • Mobile Phase B2: 0.1% TFA in 90% acetonitrile / 10% water.[4]

2. LC-MS System and Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18) for the analyte of interest.

• Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over a defined time, followed by a column wash and re-equilibration step. The gradient profile should be kept identical for both systems.

• Flow Rate: A flow rate appropriate for the column dimensions.

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C).

• Injection Volume: A consistent injection volume for all samples.

• MS System: A mass spectrometer equipped with an electrospray ionization (ESI) source.

• MS Method: Operated in positive or negative ion mode, depending on the analyte, with appropriate source parameters (e.g., capillary voltage, gas flow, temperature).

3. Sample Preparation:

• Prepare a stock solution of the analyte of interest in a suitable solvent.

• Prepare working solutions by diluting the stock solution in the initial mobile phase conditions for each system (A1 and A2, respectively).

4. Data Analysis:

• Inject the same concentration of the analyte for both mobile phase systems.

• Compare the peak area or peak height of the target analyte's extracted ion chromatogram (XIC) to quantify the difference in MS signal intensity.[4]

• Measure the peak width at half maximum (PWHM) and the asymmetry factor to evaluate the chromatographic performance.

Visualizing the Impact of Ion-Pairing Agents

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: The trade-off between TFA and EAF for LC-MS applications.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. The use of ammonium formate as a mobile-phase modifier for LC-MS/MS analysis of tryptic digests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancing Sensitivity of Liquid Chromatography–Mass Spectrometry of Peptides and Proteins Using Supercharging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Study of Ethylammonium Formate and Ammonium Bicarbonate in HILIC

For Researchers, Scientists, and Drug Development Professionals

In the realm of Hydrophilic Interaction Liquid Chromatography (HILIC), the choice of mobile phase additive is critical for achieving optimal separation of polar analytes. This guide provides a comparative overview of two such additives: Ethylammonium (B1618946) Formate (B1220265) (EAF) and Ammonium (B1175870) Bicarbonate (ABC). While both are volatile and compatible with mass spectrometry (MS), their distinct chemical properties can significantly influence chromatographic performance, including retention, selectivity, and peak shape. This document aims to provide a detailed comparison, supported by experimental protocols and data, to aid researchers in selecting the appropriate additive for their specific applications.

Introduction to Mobile Phase Additives in HILIC

HILIC is a powerful chromatographic technique for the separation of polar and hydrophilic compounds. The retention mechanism in HILIC is complex, involving partitioning of the analyte between the bulk mobile phase and a water-enriched layer on the surface of the polar stationary phase, as well as electrostatic interactions and hydrogen bonding. Mobile phase additives play a crucial role in controlling these interactions. They influence the pH of the mobile phase, which affects the ionization state of both the analytes and the stationary phase, and they can also participate in ion-exchange mechanisms.

Ethylammonium Formate (EAF) is an ionic liquid that is soluble in common HILIC mobile phases. It is composed of the ethylammonium cation and the formate anion.

Ammonium Bicarbonate (ABC) is a volatile salt that is widely used in HILIC, particularly for metabolomics studies. It provides buffering capacity in the neutral to slightly alkaline pH range.

Comparative Overview

Feature	Ethylammonium Formate (EAF)	Ammonium Bicarbonate (ABC)
Chemical Formula	C₃H₉NO₂	NH₄HCO₃
Typical pH Range	Acidic to Neutral	Neutral to Slightly Alkaline (pH ~7.8 for a 10mM solution)
Volatility	High	High (decomposes to ammonia, carbon dioxide, and water)
MS Compatibility	Good	Good, though can sometimes form adducts
Primary Interactions	Can participate in both hydrophilic partitioning and ion-exchange. The formate anion can interact with positively charged analytes.	Primarily influences mobile phase pH, affecting the charge state of analytes and the stationary phase. The bicarbonate and ammonium ions can participate in ion exchange.
Common Applications	Limited specific data in HILIC, more commonly used in reversed-phase LC. Potentially useful for separating polar bases.	Widely used in metabolomics and the analysis of polar analytes such as amino acids, nucleotides, and organic acids.
Peak Shape	Limited data available for HILIC, but in RP-LC, it has been shown to improve peak shape for certain compounds.	Generally provides good peak shape, especially for acidic and zwitterionic compounds at neutral to alkaline pH. Can improve peak shape for strongly tailing lipids[1].
Retention Effects	Expected to influence retention through both partitioning and ion-exchange mechanisms.	Primarily affects retention by modifying the pH and ionic strength of the mobile phase. Increasing buffer concentration can decrease retention if ion exchange is a dominant mechanism[2].

Experimental Protocols

Detailed experimental protocols are crucial for reproducible results. Below are representative protocols for HILIC methods using ammonium bicarbonate. Due to the limited availability of specific HILIC protocols for ethylammonium formate in the literature, a general HILIC method development protocol is also provided, which can be adapted for EAF.

Protocol 1: HILIC-MS for Polar Metabolites using Ammonium Bicarbonate

This protocol is adapted from methodologies commonly used in metabolomics studies for the separation of a broad range of polar analytes.[3]

1. Sample Preparation:

• Extract metabolites from biological samples using a cold solvent mixture (e.g., 80:20 methanol:water).
• Centrifuge to precipitate proteins and other macromolecules.
• Collect the supernatant and dilute with an appropriate solvent (e.g., 90% acetonitrile) to match the initial mobile phase conditions.

2. LC-MS System:

• LC System: A UHPLC system capable of accurate gradient delivery.
• Column: A HILIC column suitable for polar analytes (e.g., a silica (B1680970), amide, or zwitterionic phase). A common choice is a BEH Amide column (e.g., 2.1 x 100 mm, 1.7 µm).
• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for metabolomics.

3. Chromatographic Conditions:

• Mobile Phase A: 10 mM Ammonium Bicarbonate in water, pH adjusted to 9.0 with ammonium hydroxide.
• Mobile Phase B: Acetonitrile.
• Gradient:
• 0-1 min: 90% B
• 1-10 min: 90% to 50% B
• 10-12 min: 50% B
• 12.1-15 min: Return to 90% B and equilibrate.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40 °C.
• Injection Volume: 2-5 µL.

4. MS Parameters (Example for ESI Positive Mode):

• Capillary Voltage: 3.5 kV
• Cone Voltage: 30 V
• Source Temperature: 120 °C
• Desolvation Temperature: 350 °C
• Gas Flow Rates: Optimized for the specific instrument.
• Acquisition Mode: Full scan from m/z 50-1000.

Protocol 2: General HILIC Method Development

This protocol provides a starting point for developing a HILIC method and can be adapted for use with Ethylammonium Formate.

1. Analyte and Column Selection:

• Characterize your analytes of interest (polarity, pKa).
• Select a HILIC stationary phase based on analyte properties (e.g., unbonded silica for very polar compounds, amide or zwitterionic for a broader range of polarities).

2. Mobile Phase Preparation (for EAF):

• Mobile Phase A: Prepare an aqueous stock solution of Ethylammonium Formate (e.g., 10-20 mM). The pH can be adjusted with formic acid or ethylamine (B1201723) if necessary.
• Mobile Phase B: Acetonitrile.

3. Initial Scouting Gradient:

• Start with a broad gradient to determine the retention behavior of your analytes.
• Example Gradient:
• 0-1 min: 95% B
• 1-15 min: 95% to 50% B
• 15-17 min: 50% B
• 17.1-20 min: Return to 95% B and equilibrate.
• Flow Rate: 0.2-0.4 mL/min for a 2.1 mm ID column.
• Column Temperature: 30-40 °C.

4. Method Optimization:

• Adjust Organic Content: If retention is too low, increase the initial percentage of acetonitrile. If retention is too high, decrease it.
• Modify Gradient Slope: A shallower gradient will improve the resolution of closely eluting peaks.
• Buffer Concentration and pH: Vary the concentration and pH of the EAF solution to optimize peak shape and selectivity.
• Temperature: Adjusting the column temperature can also affect selectivity.

Data Presentation

Due to the lack of direct comparative studies in the literature, a quantitative comparison of retention times and peak characteristics for a standard set of analytes under identical conditions for both EAF and ABC is not currently possible. However, based on the chemical properties and general principles of HILIC, we can infer some expected performance differences.

Table 1: Expected Performance Characteristics

Parameter	Ethylammonium Formate (EAF)	Ammonium Bicarbonate (ABC)	Rationale
Retention of Basic Analytes	Potentially enhanced retention	Retention will be pH-dependent. At pH ~7.8, basic analytes may be protonated, leading to electrostatic interactions.	The ethylammonium cation in EAF could have a stronger ion-pairing effect with negatively charged stationary phase surfaces, potentially modulating the retention of cationic analytes.
Retention of Acidic Analytes	Retention will be pH-dependent.	Good retention is often observed. At pH ~7.8, acidic analytes will be deprotonated and can interact with positively charged sites on the stationary phase or be repelled by negative sites.	The formate anion in EAF can influence the retention of positively charged analytes through ion-pairing. The higher pH of the ABC mobile phase will deprotonate most acidic analytes, promoting electrostatic interactions.
Selectivity	May offer different selectivity due to the presence of the ethylammonium cation.	Selectivity is primarily controlled by pH.	The different cationic species (ethylammonium vs. ammonium) can lead to different ion-exchange selectivities.
Peak Shape for Basic Analytes	May provide improved peak shape by competing with basic analytes for active sites on the stationary phase.	Generally good, but can be affected by secondary interactions.	The ethylammonium cation may act as a better "shield" for silanol (B1196071) groups on silica-based stationary phases.

Visualizations

HILIC Separation Mechanism

Caption: A simplified diagram of the HILIC retention mechanism.

General HILIC-MS Experimental Workflow

Caption: A typical workflow for a HILIC-MS based analysis.

Conclusion

Both Ethylammonium Formate and Ammonium Bicarbonate are viable volatile additives for HILIC-MS applications. Ammonium Bicarbonate is a well-established and widely used choice, particularly in metabolomics, offering good performance for a broad range of polar analytes, especially when operating at neutral to slightly alkaline pH.

The use of Ethylammonium Formate in HILIC is less documented, presenting an opportunity for further research. Based on its chemical properties, EAF may offer alternative selectivity and potentially improved peak shapes for certain classes of compounds, particularly polar bases.

Researchers and drug development professionals are encouraged to consider the specific requirements of their analysis, including the physicochemical properties of their analytes of interest and the desired chromatographic performance, when selecting a mobile phase additive. For established methods and broad screening of polar metabolites, Ammonium Bicarbonate is a reliable choice. For method development challenges where alternative selectivity is required, Ethylammonium Formate may be a valuable option to explore. Further head-to-head comparative studies are needed to fully elucidate the performance differences between these two additives in HILIC.

References

• 1. Ammonium bicarbonate buffers combined with hybrid surface technology columns improve the peak shape of strongly tailing lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Efficiency of perovskite solar cells with and without Ethylammonium formate additive

The relentless pursuit of higher efficiency and stability in perovskite solar cells (PSCs) has led to extensive research into various additives to modulate perovskite film formation and passivate defects. Among these, ionic liquids and small organic molecules have shown considerable promise. This guide provides a comparative analysis of the performance of perovskite solar cells with and without an ethylammonium-based additive, based on available experimental data.

While direct, comprehensive studies on Ethylammonium (B1618946) Formate (B1220265) (EAF) as an additive are limited in publicly available research, we can infer its potential impact by examining the effects of its constituent ions: the ethylammonium cation and the formate anion. This guide utilizes experimental data for Ethylammonium Iodide (EAI) as a proxy to illustrate the influence of the ethylammonium cation and incorporates findings on formate-based additives to provide a holistic overview.

Performance Metrics: A Quantitative Comparison

The introduction of an ethylammonium-based additive has been shown to influence the key performance parameters of perovskite solar cells. The following table summarizes the photovoltaic performance of a control perovskite solar cell and one incorporating Ethylammonium Iodide (EAI) as an additive.

Performance Metric	Control Device	Device with 0.5 vol% EAI Additive
Power Conversion Efficiency (PCE)	9.4 ± 0.76%	10.2 ± 0.58%
Open-Circuit Voltage (Voc)	Data not available	Data not available
Short-Circuit Current Density (Jsc)	Data not available	Data not available
Fill Factor (FF)	Data not available	Data not available

Note: The data presented is for Ethylammonium Iodide (EAI) as an additive and serves as an illustrative example of the potential effects of an ethylammonium-based additive.[1]

The data indicates that the addition of a small amount of EAI can lead to an improvement in the power conversion efficiency of the perovskite solar cell.[1] Research on other formate-based additives, such as formamidine (B1211174) formate (FAFO), has also demonstrated significant efficiency enhancements, with champion power conversion efficiencies reaching up to 20.94%.[2][3]

Experimental Protocols

The fabrication of high-quality perovskite films is critical for achieving high-performance solar cells. Below are generalized experimental protocols for the fabrication of a standard perovskite solar cell and one with an ethylammonium-based additive.

Fabrication of Control Perovskite Solar Cell

• Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The substrates are then treated with UV-ozone for 15 minutes before deposition of the electron transport layer.

• Electron Transport Layer (ETL) Deposition: A compact layer of TiO₂ is deposited onto the FTO substrate via spin-coating of a precursor solution, followed by annealing at high temperature. Subsequently, a mesoporous TiO₂ layer is often deposited on top of the compact layer and sintered.[4]

• Perovskite Layer Deposition (One-Step Method): A perovskite precursor solution (e.g., CH₃NH₃PbI₃) is prepared by dissolving the respective salts in a solvent like N,N-dimethylformamide (DMF). The solution is then spin-coated onto the TiO₂ layer in an inert atmosphere. During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is often dripped onto the substrate to induce rapid crystallization, resulting in a uniform and dense perovskite film. The film is then annealed at a moderate temperature (e.g., 100 °C) to remove residual solvent and complete the crystallization process.

• Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as spiro-OMeTAD, is prepared in chlorobenzene (B131634) with additives like Li-TFSI and t-BP. This solution is then spin-coated on top of the perovskite layer.[4]

• Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited on top of the HTL by thermal evaporation to complete the device.[4]

Fabrication of Perovskite Solar Cell with Ethylammonium-Based Additive

The fabrication process for a perovskite solar cell with an ethylammonium-based additive is similar to the control device, with a key modification in the perovskite layer deposition step:

• Perovskite Layer Deposition with Additive: A specific volume percentage (e.g., 0.5 vol%) of the ethylammonium-based additive (e.g., Ethylammonium Iodide) is incorporated into the perovskite precursor solution before the spin-coating process.[1] The subsequent steps of anti-solvent treatment, annealing, HTL deposition, and electrode deposition remain the same as the control protocol.

Visualizing the Impact and Process

To better understand the experimental workflow and the proposed mechanism of action for the additive, the following diagrams are provided.

Experimental workflow for perovskite solar cell fabrication.

Proposed mechanism of EAF additive on perovskite film formation.

Discussion on the Role of Ethylammonium Formate

The anticipated benefits of using Ethylammonium Formate (EAF) as an additive can be attributed to the distinct roles of the ethylammonium (EA⁺) cation and the formate (HCOO⁻) anion.

The ethylammonium cation , being larger than the commonly used methylammonium (B1206745) (MA⁺), can influence the crystal growth and morphology of the perovskite film.[1] Studies have shown that the incorporation of EA⁺ can lead to higher absorbance at longer wavelengths and an increased degree of crystallinity.[1] This improved film quality can reduce defect states and enhance charge carrier transport, thereby contributing to higher power conversion efficiency.

The formate anion is believed to play a crucial role in regulating the crystallization of the perovskite material.[2] It can coordinate with the lead iodide (PbI₂) in the precursor solution, forming intermediate complexes that slow down the rapid crystallization process. This controlled crystallization allows for the formation of larger, more uniform perovskite grains with fewer defects, such as pinholes and grain boundaries.[2][3] Research on other formate-based additives has demonstrated improved thermal stability of the resulting perovskite films.[2]

In synergy, the ethylammonium and formate ions in EAF are expected to promote the formation of a high-quality perovskite film with enhanced electronic properties and stability, ultimately leading to more efficient and durable solar cell devices. Further dedicated research on Ethylammonium Formate as an additive is warranted to fully elucidate its impact and optimize its application in perovskite solar cell technology.

References

• 1. High-performance and high-durability perovskite photovoltaic devices prepared using ethylammonium iodide as an additive - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. Formate Additive for Efficient and Stable Methylammonium-Free Perovskite Solar Cells by Gas-Quenching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

A Head-to-Head Comparison of Ethylammonium Formate and Triethylammonium Acetate Buffers in Analytical Chromatography

For researchers, scientists, and drug development professionals, the choice of a suitable buffer system is paramount for achieving optimal separation and detection in liquid chromatography (LC) and mass spectrometry (MS). This guide provides a detailed, data-driven comparison of two common volatile buffers: Ethylammonium (B1618946) Formate (B1220265) (EAF) and Triethylammonium (B8662869) Acetate (B1210297) (TEAA).

Both EAF and TEAA are utilized as mobile phase additives in reversed-phase chromatography, particularly for the analysis of biomolecules such as oligonucleotides and peptides. Their volatility makes them compatible with mass spectrometry, as they can be easily removed in the gas phase, preventing source contamination and signal suppression. However, their distinct chemical properties lead to differences in chromatographic performance, including retention, resolution, and ion-pairing strength. This guide will delve into these differences, presenting available experimental data and protocols to aid in the selection of the most appropriate buffer for your specific application.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of each buffer is crucial for method development. The following table summarizes the key characteristics of Ethylammonium Formate and Triethylammonium Acetate.

Property	Ethylammonium Formate (EAF)	Triethylammonium Acetate (TEAA)
Chemical Formula	C₃H₉NO₂[1]	C₈H₁₉NO₂
Molecular Weight	91.11 g/mol [1]	161.24 g/mol
Volatility	Volatile	Volatile[2]
UV Cutoff	~250 nm[3][4]	Not explicitly found, but used in UV detection[2]
Nature	Room-temperature ionic liquid[3][4][5][6][7]	Volatile salt, ion-pairing reagent[2]
Common pH Range	Used in buffered solutions, typically around pH 6[3][4]	Typically used around neutral pH (e.g., pH 7.0)[2]

Performance in Chromatography

The performance of a buffer in a chromatographic separation is influenced by its role as an ion-pairing agent and its interaction with the stationary phase and analytes.

Ethylammonium Formate (EAF)

EAF has been investigated as a green alternative to traditional organic solvents like methanol (B129727) in reversed-phase liquid chromatography.[5][6][7] Its properties as a room-temperature ionic liquid contribute to its unique chromatographic behavior.

Studies have shown that EAF can provide similar, and in some cases enhanced, separation performance compared to methanol for a variety of analytes, including aromatic carboxylic acids and amines.[3][4] For instance, the addition of an ion-pairing reagent to an EAF mobile phase has been demonstrated to achieve baseline resolution for complex mixtures.[3][4][7]

One study reported that while the plate count for phenol (B47542) at room temperature was lower with EAF compared to methanol due to higher viscosity, this could be mitigated by increasing the column temperature to 55°C.[5] Furthermore, EAF has been shown to enhance the resolution of certain peak pairs, such as 2,4-dinitrophenol/2,4,6-trinitrophenol and p-aminobenzoate/benzoate, when compared to methanol.[5]

Triethylammonium Acetate (TEAA)

TEAA is a widely established ion-pairing reagent, particularly for the separation of negatively charged biomolecules like oligonucleotides and peptides.[2][8] The triethylammonium cation pairs with the phosphate (B84403) backbone of oligonucleotides or the carboxyl groups of acidic peptides, increasing their hydrophobicity and retention on reversed-phase columns.

While TEAA is a common choice, it is not always the optimal one in terms of separation efficiency.[2] Studies have shown that other amine-acetate combinations, such as hexylamine (B90201) acetate (HAA) and dibutylamine (B89481) acetate (DBAA), can offer significantly better performance for the analysis of DNA and RNA standards.[2] The choice of the amine in the ion-pairing reagent plays a crucial role in the retention and resolution of oligonucleotides.[2]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful implementation in the laboratory.

Preparation of Ethylammonium Formate (EAF) Buffer

EAF can be synthesized by the reaction of formic acid with ethylamine.[1][9] For chromatographic applications, it is typically used as a component of the mobile phase.

Example Protocol for an EAF-based Mobile Phase:

• Prepare a stock solution of the desired buffer , for example, 0.05M phosphate buffer.

• To prepare the aqueous component (Mobile Phase A) , use the prepared buffer solution.

• To prepare the organic component (Mobile Phase B) , mix the desired percentage of EAF with the buffer solution. For example, a 40% EAF mobile phase would consist of 40% EAF and 60% 0.05M phosphate buffer.[4]

• If an ion-pairing reagent is required , add it to the mobile phase at the desired concentration (e.g., 30mM tetrabutylammonium (B224687) ion).[3][4][7]

• Degas both mobile phases before use.

Preparation of Triethylammonium Acetate (TEAA) Buffer

TEAA buffer is typically prepared by mixing triethylamine (B128534) and acetic acid in water and adjusting the pH.

Example Protocol for a 100 mM TEAA Buffer (pH 7.0):

• Start with approximately 900 mL of HPLC-grade water.

• Add an equimolar amount of triethylamine and acetic acid. The exact volumes will depend on the purity and concentration of the reagents used.

• Adjust the pH to 7.0 by adding small volumes of either triethylamine or acetic acid.

• Bring the final volume to 1 L with HPLC-grade water.

• Filter and degas the buffer before use.

Visualizing Experimental Workflows

Clear visualization of experimental setups and logical relationships can greatly aid in understanding and implementation.

Caption: A typical experimental workflow for Reversed-Phase Ion-Pairing High-Performance Liquid Chromatography (RP-IP HPLC).

References

• 1. Ethylammonium formate | C3H9NO2 | CID 21903536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of ethylammonium formate to methanol as a mobile-phase modifier for reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparing ion-pairing reagents and counter anions for ion-pair reversed-phase liquid chromatography/electrospray ionization mass spectrometry analysis of synthetic oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Benchmarking Ethylammonium Formate: A Comparative Guide for Chromatographic Applications

For researchers, scientists, and drug development professionals seeking to optimize chromatographic separations, the choice of mobile phase modifier is a critical decision. In recent years, ionic liquids have emerged as a versatile alternative to traditional organic solvents. This guide provides an objective, data-driven comparison of Ethylammonium (B1618946) Formate (B1220265) (EAF) against other ionic liquids and conventional solvents in chromatography, offering insights into its performance and potential applications.

Ethylammonium formate (EAF) is a room-temperature ionic liquid that exhibits a polarity similar to that of common reversed-phase solvents like methanol (B129727) and acetonitrile.[1] Its unique properties, including low volatility and tunable solvent strength, have made it a subject of interest for enhancing chromatographic separations. This guide synthesizes available data to benchmark the performance of EAF, focusing on key chromatographic parameters to aid in method development and optimization.

Comparative Performance Data

The following table summarizes the key physical and chromatographic properties of Ethylammonium Formate compared to other alkylammonium formate ionic liquids and the conventional organic solvent, methanol. This data is compiled from various studies to provide a clear, quantitative comparison.

Parameter	Ethylammonium Formate (EAF)	n-Propylammonium Formate (PAF)	n-Butylammonium Formate (BAF)	Methanol (MeOH)
Polarity Index (P')	6.4 ± 0.1[2][3]	5.8 ± 0.1[2][3]	5.2 ± 0.1[2][3]	5.1[2][3]
Solvent Strength (S)	1.9[2]	2.2[2]	2.5[2]	~2.6[2]
Viscosity (cP at 24°C)	11.5[2][3]	-	-	~0.55
UV Cutoff (nm)	~250[2][3]	~270[2][3]	~295[2][3]	~205
Plate Count (Phenol)	Lower than MeOH by a factor of 1.1-1.4 at room temp.[1]	-	-	Higher than EAF at room temp.
Resolution Enhancement	Enhanced for certain peak pairs (e.g., dinitrophenol/trinitrophenol, p-aminobenzoate/benzoate) compared to MeOH.[1]	-	-	-
Protein Stability	Milder modifier for certain proteins (e.g., lysozyme) compared to MeOH.[1]	-	-	Can induce protein denaturation.[4]

Experimental Workflow & Logical Relationships

The following diagram illustrates a typical experimental workflow for comparing the performance of different mobile phase modifiers in a chromatographic system.

Workflow for comparing mobile phase modifiers.

Experimental Protocols

The data presented in this guide is based on established experimental methodologies. Below are representative protocols for key experiments used to evaluate and compare EAF with other mobile phase modifiers.

Determination of Polarity Index (P') and Solvent Strength (S)

• Objective: To chromatographically determine the polarity and solvent strength of the ionic liquid mobile phase modifiers.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Polystyrene-divinylbenzene (PS-DVB) column (e.g., PRP-1).

• Mobile Phase Preparation:

  • A series of mobile phases are prepared with varying concentrations of the ionic liquid (EAF, PAF, BAF) in water.

  • Similar mobile phases are prepared with methanol for comparison.

• Standard Solutes: A mixture of neutral test solutes with known octanol-water partition coefficients (log P) is used (e.g., caffeine, p-nitroaniline, phenol).

• Procedure:

  • The column is equilibrated with the initial mobile phase composition.

  • The standard solute mixture is injected, and the retention time for each solute is recorded.

  • The procedure is repeated for each mobile phase composition.

  • The retention factor (k') is calculated for each solute at each mobile phase concentration.

  • Log k' is plotted against log P for each mobile phase modifier to determine similarity in separation mechanisms.[1]

  • The solvent strength (S) and polarity index (P') are calculated based on the retention behavior of the test solutes.[2]

Comparison of Column Efficiency (Plate Count)

• Objective: To evaluate the effect of the mobile phase modifier on column efficiency.

• Instrumentation: HPLC system with a UV detector.

• Column: PS-DVB column.

• Mobile Phase: A fixed composition of the ionic liquid (e.g., 40% EAF in water) and a corresponding composition of the conventional solvent (e.g., 40% MeOH in water).

• Test Solute: A well-behaved, single analyte (e.g., phenol).

• Procedure:

  • The column is equilibrated with the chosen mobile phase.

  • The test solute is injected multiple times to ensure reproducibility.

  • The plate count (N) is calculated from the resulting chromatogram using standard formulas.

  • The experiment is repeated with the comparative mobile phase.

  • Van Deemter plots can be generated by measuring the plate height at different flow rates to understand the impact of viscosity.[1]

  • The effect of temperature on plate count can also be investigated by performing the experiment at elevated temperatures (e.g., 55°C).[1][5][6]

Evaluation of Selectivity and Resolution

• Objective: To compare the ability of different mobile phase modifiers to separate critical peak pairs.

• Instrumentation: HPLC system with a UV detector.

• Column: PS-DVB column.

• Mobile Phase: Isocratic mobile phases containing either EAF or methanol as the organic modifier.

• Test Mixture: A mixture containing challenging-to-separate compounds (e.g., 2,4-dinitrophenol (B41442) and 2,4,6-trinitrophenol; p-aminobenzoate and benzoate).[1]

• Procedure:

  • The column is equilibrated with the EAF-containing mobile phase.

  • The test mixture is injected, and the chromatogram is recorded.

  • The resolution (Rs) between the critical peak pairs is calculated.

  • The column is then equilibrated with the methanol-containing mobile phase, and the experiment is repeated.

  • The resolution values obtained with each mobile phase are compared.

Ion-Pair Chromatography Application

• Objective: To assess the performance of EAF as an organic solvent replacement in ion-pair reversed-phase chromatography.

• Instrumentation: HPLC system with a UV detector.

• Column: PS-DVB column (e.g., PRP-1).

• Mobile Phase:

  • For acidic analytes: A mobile phase containing EAF or methanol and an ion-pairing agent like tetrabutylammonium (B224687) (TBA) hydroxide.[6][7]

  • For basic analytes: A mobile phase containing EAF or methanol and an ion-pairing agent like sodium dodecyl sulfate (B86663) (SDS).[5]

• Test Mixtures:

  • Aromatic carboxylic acids (e.g., p-hydroxybenzoate, acetylsalicylate, benzoate).[6]

  • Aromatic amines (e.g., tyramine, diphenhydramine).[5]

• Procedure:

  • Chromatograms of the test mixtures are obtained with and without the ion-pairing reagent in both the EAF and methanol-based mobile phases.[6]

  • The retention behavior and resolution of the analytes are compared under the different conditions.[5]

Conclusion

Ethylammonium formate presents itself as a viable and, in some cases, advantageous alternative to traditional organic solvents in reversed-phase and ion-pair chromatography. Its polarity and solvent strength are comparable to methanol, allowing for similar retention behavior for a range of neutral solutes.[1] While its higher viscosity can lead to a decrease in column efficiency at room temperature, this can be mitigated by operating at slightly elevated temperatures.[1] A key advantage of EAF is its ability to provide enhanced resolution for specific analyte pairs that may be difficult to separate using conventional solvents.[1] Furthermore, for the analysis of biomolecules, EAF has been shown to be a milder mobile phase modifier than methanol, which can be beneficial for maintaining protein integrity during separation.[1] As research into ionic liquids for chromatography continues, EAF and other alkylammonium formates represent a promising class of solvents for tackling challenging separation problems.

References

• 1. Comparison of ethylammonium formate to methanol as a mobile-phase modifier for reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. The ionic liquid isopropylammonium formate as a mobile phase modifier to improve protein stability during reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ethylammonium formate as an organic solvent replacement for ion-pair reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Proper Disposal of Ethylammonium Formate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. Ethylammonium (B1618946) formate (B1220265), a salt formed from the reaction of ethylamine (B1201723) and formic acid, requires careful consideration for its disposal due to the hazardous nature of its constituent components. This guide provides essential safety and logistical information for the proper disposal of ethylammonium formate, ensuring the protection of laboratory personnel and the environment.

Hazard Assessment and Regulatory Overview

• Ethylamine is a flammable and corrosive substance.[1][2][3]

• Formic acid is also flammable and corrosive and is listed by the Resource Conservation and Recovery Act (RCRA) as a hazardous waste with the code U123 .[4][5][6]

Given these properties, ethylammonium formate must be treated as a hazardous waste . Improper disposal, such as pouring it down the drain or allowing it to evaporate in a fume hood, is a violation of environmental regulations and poses a significant safety risk.[7][8] All chemical waste disposal must adhere to federal, state, and local regulations.[9]

Personal Protective Equipment (PPE)

When handling ethylammonium formate for disposal, appropriate personal protective equipment must be worn to prevent exposure.

PPE Category	Specification
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Skin and Body	Laboratory coat, long pants, and closed-toe shoes.
Respiratory	Use in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Procedure

Follow these steps to ensure the safe and compliant disposal of ethylammonium formate waste:

• Waste Identification and Classification:

  • Treat all ethylammonium formate waste as hazardous.

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Containerization:

  • Use a designated, compatible, and properly sealed hazardous waste container. The container should be in good condition and free of leaks.

  • Ensure the container material is compatible with ethylammonium formate. High-density polyethylene (B3416737) (HDPE) is generally a suitable choice.

  • Do not overfill the container; leave adequate headspace for vapor expansion.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."

  • Identify the contents as "Ethylammonium Formate (from Ethylamine and Formic Acid)."

  • Include the approximate concentration and volume.

  • Note the date when the waste was first added to the container.

• Storage (Satellite Accumulation Area):

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[8][10]

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.[10]

  • Ensure secondary containment is in place to capture any potential leaks or spills.

• Arrange for Pickup and Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or the designated hazardous waste management provider to schedule a pickup.

  • Provide them with all necessary information about the waste stream as per your institution's procedures.

  • Do not attempt to transport hazardous waste off-site yourself.

Experimental Protocol: Waste Neutralization (for dilute aqueous solutions only)

In some instances, dilute aqueous solutions of acids and bases can be neutralized for disposal. However, this should only be performed by trained personnel and in accordance with your institution's specific guidelines. This procedure is not a substitute for hazardous waste disposal for concentrated ethylammonium formate.

Objective: To neutralize dilute aqueous solutions of ethylammonium formate to a pH between 6.0 and 8.0 before collection as hazardous waste. This can reduce the corrosivity (B1173158) hazard.

Materials:

• Dilute ethylammonium formate solution

• Sodium bicarbonate (NaHCO₃) or a 5% sodium hydroxide (B78521) (NaOH) solution

• pH paper or a calibrated pH meter

• Stir plate and stir bar

• Appropriate PPE

Procedure:

• Place the container with the dilute ethylammonium formate solution in a chemical fume hood.

• Begin stirring the solution gently.

• Slowly add a small amount of sodium bicarbonate or dropwise add the 5% sodium hydroxide solution.

• Monitor the pH of the solution frequently using pH paper or a pH meter.

• Continue adding the neutralizing agent in small increments until the pH is between 6.0 and 8.0.

• Once neutralized, continue to treat the solution as hazardous waste and follow the containerization, labeling, and storage procedures outlined above.

Logical Flow for Ethylammonium Formate Disposal

Caption: Decision-making workflow for the proper disposal of ethylammonium formate.

References

• 1. ICSC 0153 - ETHYLAMINE [chemicalsafety.ilo.org]
• 2. ICSC 1482 - ETHYLAMINE (50-70% aqueous solution) [inchem.org]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. columbuschemical.com [columbuschemical.com]
• 6. Formic Acid SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 7. vumc.org [vumc.org]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Ethylammonium Formate

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Ethylammonium formate (B1220265). Adherence to these guidelines is critical for ensuring personal safety and proper management of this chemical in a laboratory setting.

I. Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Ethylammonium formate. It is imperative to always wear the appropriate PPE to minimize exposure and ensure safety.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.	Protects against splashes and vapors that can cause serious eye irritation.[1][2][3]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). A lab coat or chemical-resistant apron should be worn.	Prevents skin contact, which may cause irritation.[1][2][4]
Respiratory Protection	Use in a well-ventilated area, such as a chemical fume hood.[2][5] If ventilation is inadequate or for large spills, a NIOSH-approved respirator with organic vapor cartridges is recommended.	Minimizes inhalation of vapors, which can cause respiratory tract irritation.[1][6][7]
Footwear	Closed-toe shoes.	Protects feet from potential spills.

II. Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to maintaining a safe laboratory environment.

A. Engineering Controls:

• Always handle Ethylammonium formate in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[2][5]

• Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[2]

B. Handling Procedures:

• Before starting any work, ensure all necessary PPE is donned correctly.

• Avoid direct contact with the skin, eyes, and clothing.[2]

• Do not inhale vapors or mists.[7]

• Use spark-proof tools and equipment to prevent ignition sources, as related compounds like ethyl formate are flammable.[7]

• Keep containers tightly closed when not in use to prevent the release of vapors.[7]

• Wash hands thoroughly with soap and water after handling.[4]

C. Storage:

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[7]

• Keep containers tightly sealed.

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]

III. Disposal Plan

The disposal of Ethylammonium formate and its contaminated materials must be conducted in accordance with all local, state, and federal regulations.

A. Waste Characterization:

• Ethylammonium formate waste should be considered hazardous due to the potential for irritation and flammability.

B. Disposal Method:

• Collect all waste, including contaminated PPE and cleaning materials, in a designated and properly labeled hazardous waste container.

• Do not dispose of Ethylammonium formate down the drain or in the regular trash.[9]

• Arrange for disposal through a licensed hazardous waste disposal company. Incineration in a permitted facility is a common disposal method for organic chemical waste.

• Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Ethylammonium formate in a laboratory setting.

References

• 1. shop.biosolve-chemicals.eu [shop.biosolve-chemicals.eu]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemos.de [chemos.de]
• 5. covachem.com [covachem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. nj.gov [nj.gov]
• 9. fr.cpachem.com [fr.cpachem.com]